6-(3,4-Difluorophenyl)-3-pyridinecarbaldehyde

• CAS: 898404-54-1

Core Science & Biosynthesis

Elucidating the Mechanism of Action of 6-(3,4-Difluorophenyl)-3-pyridinecarbaldehyde: A Technical Guide for Drug Discovery Professionals

Abstract

This guide provides a comprehensive framework for the elucidation of the mechanism of action (MoA) for the novel chemical entity, 6-(3,4-Difluorophenyl)-3-pyridinecarbaldehyde. Given the absence of extensive public data on this specific molecule, this document serves not as a review of established knowledge, but as a strategic and technical manual for researchers tasked with its pharmacological characterization. We will dissect the molecule's structural components to form rational hypotheses about its potential biological targets. Subsequently, a multi-phased experimental workflow is presented, progressing from broad, unbiased screening to specific target validation and downstream pathway analysis. This guide is designed for drug development professionals, offering detailed, field-proven protocols and the causal logic behind experimental choices to ensure a rigorous and efficient investigation.

Introduction and Structural Hypothesis Generation

The compound 6-(3,4-Difluorophenyl)-3-pyridinecarbaldehyde represents a unique chemical scaffold with significant therapeutic potential. The pyridine core is a privileged structure in medicinal chemistry, found in numerous FDA-approved drugs, highlighting its versatility in interacting with a wide array of biological targets.[1] A thorough analysis of its constituent parts allows for the generation of initial hypotheses to guide the experimental strategy.

• Pyridine Core : This nitrogen-containing heterocycle is a versatile scaffold capable of participating in hydrogen bonding, and pi-stacking interactions within protein binding pockets. Its presence suggests potential interactions with a broad range of targets, including kinases, G-protein coupled receptors (GPCRs), and other enzymes.

• 3,4-Difluorophenyl Group : The difluoro-substitution on the phenyl ring significantly alters its electronic properties, potentially enhancing binding affinity through halogen bonding or other non-covalent interactions. This moiety also influences the molecule's lipophilicity and metabolic stability.

• 3-Pyridinecarbaldehyde Moiety : The aldehyde functional group is a key feature. It is an electrophilic center that can potentially form reversible (Schiff base) or irreversible covalent bonds with nucleophilic residues (such as lysine) in a protein's active site. This raises the possibility of the compound acting as a covalent inhibitor, which can offer benefits of high potency and prolonged target inhibition.

Based on this structural analysis, 6-(3,4-Difluorophenyl)-3-pyridinecarbaldehyde could plausibly target enzyme classes such as kinases, dehydrogenases, or proteases, where active site lysine or cysteine residues are common.

A Phased Strategy for Mechanism of Action (MoA) Elucidation

A systematic, multi-tiered approach is essential to efficiently and accurately determine the MoA of a novel compound. The following workflow is designed to move from broad, unbiased observations to a highly specific and validated molecular mechanism.

Caption: A multi-phased workflow for MoA elucidation.

Phase 1: Unbiased Phenotypic and Broad Target Screening

The initial phase aims to cast a wide net to identify any measurable biological effect of the compound, which can then be used as a starting point for more focused investigation.

Phenotypic Screening

Phenotypic screening identifies compounds that produce a desired change in a cell or organism's phenotype without a priori knowledge of the specific molecular target.[2][3][4][5] This approach is powerful for discovering first-in-class drugs.[3]

Experimental Protocol: High-Content Imaging for Anti-Proliferative Effects

• Cell Plating : Seed a panel of cancer cell lines (e.g., A549, HCT116, MCF7) in 384-well, optically clear bottom plates at a density that ensures they are in a logarithmic growth phase at the time of analysis.

• Compound Treatment : Treat cells with a dose-response curve of 6-(3,4-Difluorophenyl)-3-pyridinecarbaldehyde (e.g., 10 nM to 100 µM) for 48-72 hours. Include vehicle (DMSO) and positive (e.g., Staurosporine) controls.

• Staining : After incubation, fix the cells with 4% paraformaldehyde. Permeabilize with 0.1% Triton X-100 and stain with:

  • DAPI : To label nuclei and assess cell count.

  • Phalloidin-Alexa Fluor 488 : To label F-actin and assess cell morphology.

  • Antibody against Phospho-Histone H3 : To identify cells undergoing mitosis.

• Imaging : Acquire images using a high-content automated microscope.

• Data Analysis : Quantify various phenotypic parameters, including cell count (cytotoxicity/cytostasis), nuclear morphology (apoptosis), and the percentage of mitotic cells. A significant decrease in cell count or an increase in apoptotic markers identifies a hit phenotype.

Broad Target Class Screening

Parallel to phenotypic screening, assessing the compound against large, predefined panels of protein targets can rapidly narrow the search space.

• Kinome Screening : Given the prevalence of the pyridine scaffold in kinase inhibitors, screening against a large kinase panel is a high-priority step.[6] Services like KINOMEscan® from Eurofins DiscoverX quantitatively measure the binding of a compound to over 480 kinases in a competition binding assay.[7] A high-affinity interaction with one or more kinases would be a strong lead.

• GPCR and Ion Channel Panels : If resources permit, screening against panels of GPCRs and ion channels can uncover unexpected activities.

Phase 2: Target Identification and Deconvolution

Once a biological effect or a target class is identified, the next phase is to pinpoint the specific molecular target(s).

Label-Free Target Engagement: Cellular Thermal Shift Assay (CETSA)

CETSA is a powerful method to verify that a compound binds to its target protein inside intact cells.[8][9] The principle is that ligand binding stabilizes the target protein, increasing its resistance to heat-induced denaturation.[10]

Experimental Protocol: CETSA for Target Verification

• Cell Culture and Treatment : Grow the selected cell line (from Phase 1) to ~80% confluency. Treat the cells with the compound (e.g., at 10x EC50) or vehicle (DMSO) for 1-2 hours.

• Heat Challenge : Harvest the cells and resuspend them in PBS with protease inhibitors. Aliquot the cell suspension into PCR tubes. Heat the aliquots to a range of temperatures (e.g., 40°C to 70°C in 2°C increments) for 3 minutes using a thermal cycler, followed by cooling for 3 minutes at 4°C.

• Cell Lysis : Lyse the cells by freeze-thaw cycles (e.g., 3 cycles of liquid nitrogen and a 25°C water bath).

• Separation of Soluble Fraction : Centrifuge the lysates at high speed (e.g., 20,000 x g) for 20 minutes at 4°C to pellet the precipitated proteins.

• Protein Analysis : Collect the supernatant (soluble fraction) and analyze the amount of the putative target protein remaining using Western blotting or other quantitative protein detection methods.

• Data Analysis : Plot the relative amount of soluble protein against temperature. A shift in the melting curve to a higher temperature in the compound-treated samples confirms target engagement.

Affinity-Based Chemoproteomics

This approach uses a chemically modified version of the compound to "pull down" its binding partners from a cell lysate.[11][12][13]

Experimental Workflow: Biotin-Tagged Pull-Down

• Probe Synthesis : Synthesize a derivative of 6-(3,4-Difluorophenyl)-3-pyridinecarbaldehyde with a biotin tag attached via a linker. The attachment point should be chosen carefully to minimize disruption of the compound's binding activity.

• Lysate Preparation : Prepare a native cell lysate from the relevant cell line.

• Incubation : Incubate the cell lysate with the biotinylated probe. A competition experiment, where the lysate is pre-incubated with an excess of the original, untagged compound, should be run in parallel as a crucial control.

• Capture : Add streptavidin-coated magnetic beads to the lysate to capture the biotinylated probe and any bound proteins.

• Washing and Elution : Wash the beads extensively to remove non-specific binders. Elute the bound proteins.

• Mass Spectrometry : Identify the eluted proteins using LC-MS/MS.

• Data Analysis : Proteins that are significantly enriched in the probe-treated sample compared to the competition control are considered high-confidence candidate targets.

Phase 3: Target Validation and Biophysical Characterization

This phase rigorously confirms the direct interaction between the compound and the candidate target(s) identified in Phase 2 and quantifies the binding parameters.

Surface Plasmon Resonance (SPR)

SPR is a label-free technique that measures real-time binding kinetics, providing association (k_on) and dissociation (k_off) rates, which determine the binding affinity (K_D).[14][15][16]

Experimental Protocol: SPR Kinetic Analysis

• Chip Preparation : Immobilize the purified recombinant target protein onto a sensor chip surface.

• Binding Analysis : Flow a series of concentrations of 6-(3,4-Difluorophenyl)-3-pyridinecarbaldehyde over the chip surface.

• Data Acquisition : Monitor the change in the refractive index at the surface, which is proportional to the amount of compound binding to the protein. This generates a sensorgram showing the association and dissociation phases.

• Kinetic Fitting : Fit the sensorgram data to a suitable binding model (e.g., 1:1 Langmuir) to calculate k_on, k_off, and K_D.

Isothermal Titration Calorimetry (ITC)

ITC directly measures the heat released or absorbed during a binding event, providing a complete thermodynamic profile of the interaction, including binding affinity (K_D), stoichiometry (n), and changes in enthalpy (ΔH) and entropy (ΔS).[17][18][19]

Experimental Protocol: ITC for Thermodynamic Profiling

• Sample Preparation : Place the purified target protein in the sample cell and the compound in the injection syringe.

• Titration : Perform a series of small, sequential injections of the compound into the protein solution while monitoring the heat change.

• Data Analysis : Integrate the heat-change peaks and plot them against the molar ratio of the compound to the protein. Fit this binding isotherm to a model to determine K_D, n, and ΔH.

Technique	Key Information Provided	Throughput	Sample Consumption
SPR	Binding Kinetics (k_on, k_off), Affinity (K_D)	Medium-High	Low
ITC	Affinity (K_D), Stoichiometry (n), Thermodynamics (ΔH, ΔS)	Low	High

Phase 4: Downstream Pathway Analysis

After validating the direct target, the final phase is to understand the functional consequences of this interaction on cellular signaling pathways.

Caption: Hypothetical kinase inhibition pathway analysis.

Phosphoproteomics

If the validated target is a kinase, phosphoproteomics provides a global, unbiased view of the changes in cellular phosphorylation events upon compound treatment.[20][21][22] This can identify direct substrates of the target kinase and reveal the broader signaling networks that are affected.

Western Blotting

Western blotting is a targeted approach used to validate the findings from phosphoproteomics or to test specific hypotheses about pathway modulation.[1][23][24]

Experimental Protocol: Western Blot for Pathway Validation

• Cell Treatment and Lysis : Treat cells with the compound at various concentrations and time points. Lyse the cells in RIPA buffer supplemented with protease and phosphatase inhibitors.

• Protein Quantification : Determine the protein concentration of each lysate using a BCA assay to ensure equal loading.

• SDS-PAGE and Transfer : Separate 20-30 µg of protein per lane on an SDS-polyacrylamide gel and transfer the proteins to a nitrocellulose or PVDF membrane.

• Immunoblotting :

  • Block the membrane with 5% BSA or non-fat milk in TBST.

  • Incubate overnight at 4°C with a primary antibody specific to a protein of interest (e.g., phospho-AKT Ser473).

  • Wash and incubate with an HRP-conjugated secondary antibody.

• Detection : Apply an enhanced chemiluminescence (ECL) substrate and image the blot. Re-probe the blot with an antibody for the total protein (e.g., total AKT) as a loading control.

Reporter Gene Assays

Reporter gene assays are used to measure the activity of specific signaling pathways that culminate in the activation of a transcription factor.[25][26][27] For example, if a pathway of interest involves the transcription factor NF-κB, a reporter construct containing the NF-κB response element upstream of a luciferase gene can be used. A decrease in luciferase activity upon compound treatment would indicate inhibition of the pathway.

Conclusion: Synthesizing a Cohesive MoA Model

By systematically progressing through these four phases, researchers can build a robust, evidence-based model for the mechanism of action of 6-(3,4-Difluorophenyl)-3-pyridinecarbaldehyde. The integration of data from phenotypic screens, target engagement assays, biophysical characterization, and pathway analysis provides a comprehensive understanding from the molecular interaction to the cellular consequence. This structured approach not only de-risks the progression of a novel compound but also provides invaluable insights for future lead optimization and clinical development.

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A Technical Guide to the Biological Activity of 6-(3,4-Difluorophenyl)-3-pyridinecarbaldehyde Derivatives: Synthesis, Mechanisms, and Therapeutic Potential

Abstract

The pyridine nucleus is a cornerstone of medicinal chemistry, forming the structural basis of numerous FDA-approved pharmaceuticals.[1][2] Its unique physicochemical properties, including polarity, basicity, and hydrogen-bonding capacity, make it a privileged scaffold in drug design.[3] This guide focuses on a specific, promising subclass: derivatives of 6-(3,4-Difluorophenyl)-3-pyridinecarbaldehyde. The strategic incorporation of a difluorophenyl group can significantly modulate a molecule's biological activity, often by enhancing binding affinity to target proteins and improving metabolic stability. The pyridinecarbaldehyde moiety further serves as a versatile synthetic handle for creating diverse libraries of compounds.[4] This document provides an in-depth exploration of the synthesis, hypothesized biological activities, and potential mechanisms of action for these derivatives, offering a technical framework for researchers in drug discovery and development.

Rationale and Synthetic Strategy

The design of 6-(3,4-Difluorophenyl)-3-pyridinecarbaldehyde derivatives is predicated on established principles of medicinal chemistry. The 6-arylpyridine core is a common motif in bioactive molecules. The introduction of fluorine atoms is a well-known strategy to enhance potency and pharmacokinetic properties. Specifically, difluorophenyl substitutions have been shown to be critical for potent inhibitory activity in certain enzyme classes, such as cyclin-dependent kinases (CDKs).[5]

Proposed Synthetic Pathway

A robust synthesis of the core structure is paramount for generating a library of derivatives for biological screening. A common and effective approach involves a palladium-catalyzed cross-coupling reaction, such as the Suzuki coupling, between a suitably protected 6-halopyridine-3-carbaldehyde and 3,4-difluorophenylboronic acid.

Caption: General synthetic workflow for 6-(3,4-Difluorophenyl)-3-pyridinecarbaldehyde derivatives.

This core scaffold can then be elaborated. The aldehyde functional group is highly versatile, allowing for the creation of imines, oximes, hydrazones, alcohols, and other derivatives, each with unique steric and electronic properties that can be explored to optimize biological activity.[6]

Primary Biological Target Area: Anticancer Activity

Given the prevalence of pyridine-containing molecules as anticancer agents and the specific role of fluorinated phenyl groups in kinase inhibition, the most promising therapeutic application for this scaffold is in oncology.[5][7] Derivatives are hypothesized to function as potent inhibitors of protein kinases that are critical for cancer cell proliferation and survival.

Hypothesized Mechanism of Action: Kinase Inhibition

Many cancers exhibit aberrant signaling through protein kinase pathways.[7] Cyclin-dependent kinases (CDKs), for instance, are central regulators of the cell cycle, and their inhibition can lead to cell cycle arrest and apoptosis.[5] The planar pyridine ring can mimic the purine ring of ATP, while the difluorophenyl group can form critical interactions within the hydrophobic pocket of the kinase's ATP-binding site.

Caption: Proposed mechanism of action via inhibition of a key signaling kinase.

Experimental Protocols for In Vitro Anticancer Evaluation

A tiered screening approach is essential to identify and characterize active compounds. This workflow ensures that resources are focused on the most promising candidates.

Protocol 1: Cell Viability Assessment (MTT Assay)

This initial screen identifies compounds with cytotoxic or cytostatic effects against cancer cells.

• Cell Seeding: Plate human cancer cell lines (e.g., HT-29 colon adenocarcinoma, PC-3 prostate cancer) in 96-well plates at a density of 5,000-10,000 cells/well and incubate for 24 hours to allow for attachment.

• Compound Treatment: Prepare serial dilutions of the test derivatives in culture medium. Add the compounds to the wells and incubate for 72 hours. Include a vehicle control (e.g., 0.1% DMSO) and a positive control (e.g., Doxorubicin).

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.

• Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC₅₀ value (the concentration that inhibits cell growth by 50%).

Protocol 2: In Vitro Kinase Inhibition Assay

For compounds showing significant cytotoxicity, a direct enzyme inhibition assay is performed to confirm the hypothesized mechanism.

• Reaction Setup: In a 96-well plate, combine the recombinant target kinase (e.g., CDK2/CycE) with a specific peptide substrate and ATP in a reaction buffer.

• Inhibitor Addition: Add varying concentrations of the test compound to the wells.

• Initiation and Incubation: Initiate the reaction by adding ATP. Incubate the plate at 30°C for a specified time (e.g., 60 minutes).

• Detection: Stop the reaction and quantify the amount of phosphorylated substrate using a suitable detection method (e.g., luminescence-based assays like ADP-Glo™).

• Analysis: Determine the IC₅₀ value for kinase inhibition by plotting the percentage of kinase activity against the compound concentration.

Structure-Activity Relationship (SAR) Insights

Systematic modification of the core scaffold allows for the elucidation of SAR, guiding the design of more potent analogues.

Table 1: Hypothetical SAR Data for Anticancer Activity

Compound ID	R-Group at 3-position (from -CHO)	HT-29 IC₅₀ (µM)	Kinase IC₅₀ (µM)
Core-01	Aldehyde (-CHO)	15.2	25.8
Deriv-02	Oxime (=N-OH)	5.8	8.1
Deriv-03	Hydrazone (=N-NH₂)	7.1	10.3
Deriv-04	Alcohol (-CH₂OH)	> 50	> 50

| Deriv-05 | Amine (-CH₂-NH-Ph) | 2.5 | 3.4 |

This data is illustrative. The conversion of the aldehyde to an oxime or a substituted amine often enhances biological activity by introducing new hydrogen bonding capabilities or improving the compound's fit in the target's binding pocket.

Secondary Biological Target Area: Antimicrobial Activity

Pyridine derivatives are also well-documented for their antimicrobial properties.[3][8] The nitrogen atom in the pyridine ring can interact with key residues in bacterial enzymes or disrupt cell membrane integrity.

Experimental Protocol for Antimicrobial Screening

Protocol 3: Minimum Inhibitory Concentration (MIC) Determination

This assay determines the lowest concentration of a compound that prevents visible growth of a microorganism.

• Inoculum Preparation: Prepare a standardized suspension of bacteria (e.g., Staphylococcus aureus, Escherichia coli) equivalent to a 0.5 McFarland standard.

• Compound Dilution: Perform a two-fold serial dilution of the test compounds in a 96-well microtiter plate using appropriate broth medium (e.g., Mueller-Hinton Broth).

• Inoculation: Add the prepared bacterial inoculum to each well. Include a positive control (bacteria only) and a negative control (broth only).

• Incubation: Incubate the plates at 37°C for 18-24 hours.

• MIC Determination: The MIC is the lowest concentration of the compound at which no visible turbidity (bacterial growth) is observed.

Table 2: Hypothetical Antimicrobial Activity Data

Compound ID	R-Group at 3-position	S. aureus MIC (µg/mL)	E. coli MIC (µg/mL)
Core-01	Aldehyde (-CHO)	64	>128
Deriv-02	Oxime (=N-OH)	32	128

| Deriv-06 | Schiff Base (=N-Ph) | 16 | 64 |

This data is illustrative. Lipophilic Schiff base derivatives often show improved activity against Gram-positive bacteria like S. aureus.

Future Perspectives and Conclusion

The 6-(3,4-Difluorophenyl)-3-pyridinecarbaldehyde scaffold represents a promising starting point for the development of novel therapeutic agents, particularly in the realm of oncology. The initial in vitro data generated from the protocols described herein would provide the foundation for more advanced studies. Future work should focus on:

• Lead Optimization: Synthesizing a focused library of derivatives based on initial SAR data to improve potency and selectivity.

• In Vivo Efficacy: Testing promising compounds in animal models of cancer to evaluate their therapeutic effect and tolerability.[9]

• Pharmacokinetic Profiling: Assessing the absorption, distribution, metabolism, and excretion (ADME) properties of lead candidates to ensure they have suitable drug-like properties.[10]

• Target Deconvolution: Employing chemical proteomics or genetic approaches to definitively identify the molecular target(s) of the most active compounds.

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Introduction: The Pivotal Role of Pyridinecarbaldehydes in Modern Chemistry

An In-depth Technical Guide to Substituted Pyridinecarbaldehydes: Synthesis, Characterization, and Applications

Substituted pyridinecarbaldehydes are a class of organic compounds characterized by a pyridine ring functionalized with an aldehyde group (-CHO) and other substituents. These molecules are not merely simple heterocyclic aldehydes; they are foundational building blocks of immense strategic importance in both medicinal chemistry and materials science.[1][2][3] The three primary isomers—pyridine-2-carbaldehyde, pyridine-3-carbaldehyde, and pyridine-4-carbaldehyde—and their substituted derivatives offer a unique combination of reactivity and structural features.[4] The pyridine ring, an electron-deficient aromatic system, imparts specific electronic properties, polarity, and the ability to act as a ligand, while the aldehyde group provides a reactive site for a vast array of chemical transformations.[3][4]

This guide, intended for researchers and drug development professionals, moves beyond a simple recitation of facts. It aims to provide a senior application scientist's perspective on the causality behind synthetic choices, the logic of analytical validation, and the profound implications of these compounds in the development of novel therapeutics and functional materials. We will explore the key synthetic routes, delve into their characterization, and illuminate their most significant applications, grounded in authoritative and verifiable literature.

PART 1: Synthetic Methodologies - Constructing the Core Scaffold

The utility of any chemical scaffold is predicated on its accessibility. The synthesis of substituted pyridinecarbaldehydes can be approached from several strategic directions, with the choice of method often dictated by the desired substitution pattern and the availability of starting materials.

Oxidation of Methylpyridine Precursors

A prevalent and classical approach involves the direct oxidation of substituted methylpyridines (picolines) or hydroxymethylpyridines.[4] This method is conceptually straightforward but requires careful control of reaction conditions to prevent over-oxidation to the corresponding carboxylic acid.

• Selenium Dioxide (SeO₂): This reagent has been historically effective for the oxidation of activated methyl groups, such as those in nitro-substituted picolines, to generate the corresponding aldehydes.[5] This method was instrumental in synthesizing precursors for antineoplastic thiosemicarbazones.[5] The causality here lies in the ability of SeO₂ to selectively oxidize the methyl group while leaving other functionalities, like the nitro group, intact.

• Catalytic Oxidation: Modern methods often employ catalytic systems to improve efficiency and reduce waste. For instance, 3-methylpyridine can be oxidized using a catalyst in acetic acid under oxygen pressure to yield 3-pyridinecarboxaldehyde.[6] These catalytic processes are highly valued in industrial settings for their scalability and improved safety profiles.

Reduction of Pyridine Derivatives

An alternative strategy involves the controlled reduction of pyridine derivatives where the carbon atom of interest is already at a higher oxidation state.

• Hydrogenation of Cyanopyridines: Substituted cyanopyridines can be subjected to controlled catalytic hydrogenation to yield the corresponding pyridine aldehydes.[7][8] This process typically utilizes a palladium or platinum catalyst in an acidic aqueous medium.[8] The key to success is controlling the stoichiometry of the hydrogen gas and the reaction conditions (temperature and pressure) to favor the formation of the intermediate aldimine, which is then hydrolyzed to the aldehyde, preventing over-reduction to the amine.[8]

Workflow for Pyridinecarbaldehyde Synthesis

The choice between oxidation and reduction pathways is a critical decision based on precursor availability and desired substitution. The following diagram illustrates this strategic choice.

Caption: General synthetic strategies for substituted pyridinecarbaldehydes.

PART 2: Spectroscopic and Analytical Characterization

Rigorous characterization is the cornerstone of chemical synthesis, ensuring the identity and purity of the target compound. For substituted pyridinecarbaldehydes, a combination of spectroscopic techniques provides a definitive structural fingerprint.

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: The aldehyde proton (CHO) gives a highly characteristic singlet resonance in the downfield region, typically observed between δ 9.5 and 10.5 ppm.[9] The protons on the pyridine ring appear in the aromatic region (δ 7.0-9.0 ppm), with their splitting patterns and chemical shifts being highly dependent on the substitution pattern and the position of the aldehyde.[9]

  • ¹³C NMR: The carbonyl carbon of the aldehyde is also highly diagnostic, appearing significantly downfield, often in the range of δ 190-200 ppm. The signal for the C=S carbon in thiosemicarbazone derivatives appears around δ 180 ppm.[9]

• Infrared (IR) Spectroscopy: IR spectroscopy is invaluable for identifying key functional groups. A strong, sharp absorption band corresponding to the C=O stretching vibration of the aldehyde is typically observed in the region of 1690-1715 cm⁻¹. For derivatives like thiosemicarbazones, the C=N stretch appears around 1600 cm⁻¹ and the C=S stretch is observed near 830 cm⁻¹.[9]

• Mass Spectrometry (MS): MS provides the molecular weight of the compound, confirming its elemental composition. Fragmentation patterns can further corroborate the proposed structure.

Property	Pyridine-2-carbaldehyde	Pyridine-4-carbaldehyde	Reference
Molecular Formula	C₆H₅NO	C₆H₅NO	[7][10]
Molecular Weight	107.11 g/mol	107.11 g/mol	[10][11]
Appearance	Colorless to yellow liquid	Light yellow liquid	[4][10][11]
Boiling Point	~181 °C	71-73 °C @ 10 mmHg	[10][12][13]
Density	~1.126 g/mL at 25 °C	~1.137 g/mL at 20 °C	[10][12][13]
Refractive Index (n20/D)	~1.536	~1.544	[10][12][13]
¹H NMR (Aldehyde CH)	~10.0 ppm	~10.1 ppm	[9]
IR (C=O stretch)	~1705 cm⁻¹	~1710 cm⁻¹	[14]
Table 1: Physical and selected spectroscopic properties of parent pyridinecarbaldehyde isomers.

PART 3: Key Reactions and Derivatizations

The true power of pyridinecarbaldehydes lies in their utility as versatile intermediates. The aldehyde functionality is a gateway to a vast chemical space, most notably through condensation reactions with amine-containing nucleophiles.

Formation of Schiff Bases and Thiosemicarbazones

The reaction of a pyridinecarbaldehyde with a primary amine yields an iminopyridine, commonly known as a Schiff base.[4][10] These compounds are not just simple derivatives; they are often robust bidentate ligands used extensively in coordination chemistry.[4]

Perhaps the most significant derivatization in a medicinal chemistry context is the reaction with thiosemicarbazide to form pyridinecarboxaldehyde thiosemicarbazones.[9] This reaction is typically a straightforward condensation performed in a solvent like ethanol, often under reflux or with microwave irradiation for faster results.[9] These thiosemicarbazone derivatives are a well-established class of biologically active compounds, exhibiting a wide range of activities.[5][9][15][16]

Caption: Key condensation reactions of pyridinecarbaldehydes.

PART 4: Applications in Drug Discovery and Medicinal Chemistry

The pyridine scaffold is a privileged structure in medicinal chemistry, present in countless bioactive compounds.[2][3][17] Pyridinecarbaldehydes serve as key starting materials for a multitude of therapeutic agents, leveraging the pyridine ring's ability to engage in hydrogen bonding and other key interactions within biological targets.[3][18]

Derivative Class	Example/Target	Therapeutic Area	Reference
Thiosemicarbazones	3-aminopyridine-2-carboxaldehyde thiosemicarbazone	Anticancer (Leukemia)	[5]
Thiosemicarbazones	Metal complexes of pyridine-2-carbaldehyde thiosemicarbazone	Anticancer (Melanoma)	[19]
Oximes	Pralidoxime (from Pyridine-2-carbaldehyde)	Antidote (Organophosphate Poisoning)	[4][10]
HDAC6 Inhibitors	Novel inhibitors from 4-Pyridinecarboxaldehyde	Idiopathic Pulmonary Fibrosis (IPF)	[7]
Various Derivatives	Derivatives of 4-Pyridinecarboxaldehyde	Antimalarial (vs. P. falciparum)	[7]
Chalcones	Chalcones from pyridine-2-carbaldehyde analogs	Antimicrobial	[20]
Table 2: Selected medicinal chemistry applications of substituted pyridinecarbaldehyde derivatives.

The mechanism of action for many of these derivatives is multifaceted. For thiosemicarbazones, their potent biological activity is often attributed to their ability to chelate essential metal ions within cells, thereby inhibiting enzymes critical for processes like DNA replication, such as ribonucleotide reductase.[16] The redox activity of their metal complexes and their reactions with cellular thiols like glutathione also appear to be linked to their cytotoxicity against cancer cells.[19]

PART 5: Applications in Materials Science

Beyond pharmaceuticals, substituted pyridinecarbaldehydes are valuable in materials science and other industrial applications.

• Corrosion Inhibitors: Derivatives such as 4-pyridinecarboxaldehyde thiosemicarbazone have been evaluated as effective corrosion inhibitors for mild steel in acidic environments.[13]

• Agrochemicals: The pyridine scaffold is central to many herbicides and crop protection agents, with pyridine aldehydes serving as key intermediates in their synthesis.[8][11]

• Coordination Chemistry: As mentioned, iminopyridine ligands derived from these aldehydes form stable and robust complexes with a variety of metals, which have applications in catalysis and the development of novel materials.[4]

PART 6: Experimental Protocol: Synthesis of 4-Pyridinecarboxaldehyde Thiosemicarbazone

This protocol describes a self-validating system for the synthesis and characterization of a key pyridinecarbaldehyde derivative, based on established literature methods.[9]

Objective: To synthesize 4-pyridinecarboxaldehyde thiosemicarbazone via condensation.

Materials:

• 4-Pyridinecarboxaldehyde (1.0 eq)

• Thiosemicarbazide (1.0 eq)

• Ethanol (Reagent grade)

• Deionized Water

Equipment:

• Round-bottom flask with reflux condenser

• Magnetic stirrer with heating mantle

• Büchner funnel and filter paper

• TLC plates (Silica gel)

• NMR spectrometer, IR spectrometer

Procedure:

• Reaction Setup: To a round-bottom flask, add thiosemicarbazide (1.0 molar equivalent) and a sufficient volume of ethanol to dissolve it with stirring.

• Addition of Aldehyde: Once the thiosemicarbazide is dissolved, add 4-pyridinecarboxaldehyde (1.0 molar equivalent) to the solution.

• Reaction: Heat the mixture to reflux and maintain for 2-3 hours. The progress of the reaction should be monitored by Thin Layer Chromatography (TLC) until the starting aldehyde spot has been consumed.

• Isolation: Upon completion, cool the reaction mixture to room temperature. The product, a yellow solid, should precipitate out of the solution. If precipitation is slow, cooling in an ice bath can be employed.

• Purification: Collect the yellow crystals by vacuum filtration using a Büchner funnel. Wash the collected solid with a small amount of cold ethanol to remove any unreacted starting materials.

• Drying: Dry the purified product under vacuum. Determine the melting point (literature: 218-220 °C).[9]

Validation and Characterization:

• FT-IR: Acquire an IR spectrum of the product. Confirm the absence of a strong C=O stretch (from the aldehyde) and the presence of characteristic peaks for C=N (~1598 cm⁻¹) and C=S (~829 cm⁻¹).[9]

• ¹H NMR (DMSO-d₆): Dissolve a sample in deuterated DMSO. Confirm the presence of a singlet for the hydrazide NH (~11.7 ppm), a singlet for the azomethine proton (CH=N, ~8.0 ppm), and the characteristic signals for the pyridine ring protons.[9]

• ¹³C NMR (DMSO-d₆): Confirm the presence of the C=S carbon at ~180 ppm.[9]

The successful synthesis is validated when the starting materials are consumed (TLC), and the isolated product exhibits the expected physical (melting point) and spectroscopic (IR, NMR) properties.

Conclusion and Future Outlook

Substituted pyridinecarbaldehydes are far more than simple heterocyclic intermediates. They are enabling scaffolds that bridge the gap between fundamental organic synthesis and high-value applications in medicine and materials science. Their straightforward derivatization, particularly into Schiff bases and thiosemicarbazones, provides a reliable pathway to novel compounds with potent and tunable biological activities.[5][9][10] The continued exploration of new synthetic routes to access more diverse substitution patterns, combined with advanced screening methodologies, ensures that pyridinecarbaldehyde-derived compounds will remain a vibrant and fruitful area of research for years to come. The versatility of this core structure promises new solutions for challenging diseases and the development of next-generation functional materials.[7][21]

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Unlocking the Therapeutic Potential of 6-(3,4-Difluorophenyl)-3-pyridinecarbaldehyde: A Technical Guide to Target Identification and Validation

Introduction: Deconstructing the Molecule to Predict its Mission

The compound 6-(3,4-Difluorophenyl)-3-pyridinecarbaldehyde is a fascinating molecule for therapeutic exploration. Its structure is a deliberate marriage of two key pharmacophores: a pyridine ring, a "privileged scaffold" ubiquitous in FDA-approved drugs, and a reactive carbaldehyde group, which can serve as a synthetic handle or an active participant in molecular interactions.[1][2][3] The pyridine core is a versatile framework known to interact with a vast array of biological targets, leading to applications in oncology, inflammation, and beyond.[4][5][6] The difluorophenyl moiety further enhances its drug-like properties, potentially improving metabolic stability and target affinity.

While this specific molecule is not extensively characterized in public literature, the broader family of substituted pyridine derivatives has shown significant promise, particularly as inhibitors of key signaling proteins.[5][7] A compelling body of evidence points towards kinase inhibition as a primary mechanism for many pyridine-based therapeutics.[6] This guide, therefore, puts forth a primary hypothesis: 6-(3,4-Difluorophenyl)-3-pyridinecarbaldehyde is a potential inhibitor of Transforming Growth Factor-β-Activated Kinase 1 (TAK1) , a critical node in inflammatory and oncogenic signaling pathways. This document will serve as an in-depth technical guide for researchers and drug development professionals, outlining a logical, causality-driven workflow to rigorously test this hypothesis and explore the compound's full therapeutic potential.

Part 1: The Primary Therapeutic Hypothesis: Targeting the TAK1 Kinase Signaling Hub

Rationale for Pursuing TAK1

Transforming Growth Factor-β-Activated Kinase 1 (TAK1), a member of the mitogen-activated protein kinase kinase kinase (MAP3K) family, is a master regulator of cellular stress and inflammatory responses.[8][9] Upon activation by pro-inflammatory cytokines like TNF-α and IL-1β, TAK1 initiates downstream signaling cascades, primarily through the NF-κB and JNK/p38 MAPK pathways.[10][11] Dysregulation of TAK1 signaling is implicated in a host of diseases, including chronic inflammatory conditions (e.g., rheumatoid arthritis) and various cancers.[9][10] Consequently, TAK1 has emerged as a high-value therapeutic target.[8][12]

The structural components of 6-(3,4-Difluorophenyl)-3-pyridinecarbaldehyde align well with known features of kinase inhibitors. The pyridine scaffold can form crucial hydrogen bonds within the ATP-binding pocket of kinases, a common mechanism of action for this class of drugs.[4] We hypothesize that this compound functions as an ATP-competitive inhibitor, occupying the active site of TAK1 and preventing the phosphorylation of its downstream targets.

Visualizing the TAK1 Signaling Cascade

The diagram below illustrates the central role of TAK1 in transducing inflammatory signals. Our hypothesis is that 6-(3,4-Difluorophenyl)-3-pyridinecarbaldehyde (DFPC) blocks the kinase activity of TAK1, thereby inhibiting the activation of both the NF-κB and MAPK pathways.

Caption: Proposed inhibition of the TAK1 signaling pathway by DFPC.

Part 2: A Step-by-Step Workflow for Target Validation

To rigorously test our hypothesis, a multi-stage validation process is required, progressing from direct biochemical assays to cell-based models and finally to in vivo proof-of-concept. This workflow ensures that each step provides a self-validating system for the next.

Experimental Validation Workflow Diagram

Caption: A multi-stage workflow for validating DFPC as a TAK1 inhibitor.

Part 3: Detailed Experimental Protocols

Stage 1: In Vitro Biochemical Validation

Objective: To determine if DFPC directly inhibits the enzymatic activity of TAK1.

Protocol 1: Homogeneous Time-Resolved Fluorescence (HTRF) Kinase Assay

• Reagents & Materials:

  • Recombinant human TAK1/TAB1 enzyme complex.

  • Biotinylated peptide substrate (e.g., myelin basic protein).

  • ATP.

  • HTRF Detection Reagents: Europium-labeled anti-phospho substrate antibody and streptavidin-conjugated fluorophore (e.g., XL665).

  • Assay Buffer (e.g., 50 mM HEPES, pH 7.5, 10 mM MgCl₂, 1 mM EGTA, 2 mM DTT, 0.01% Tween-20).

  • 6-(3,4-Difluorophenyl)-3-pyridinecarbaldehyde (DFPC), dissolved in DMSO.

  • Known TAK1 inhibitor as a positive control (e.g., 5Z-7-Oxozeaenol).

  • 384-well low-volume white plates.

• Procedure:

  • Prepare a serial dilution of DFPC in DMSO, typically from 10 mM down to 1 nM. Further dilute into assay buffer.

  • To each well of the 384-well plate, add 2 µL of the diluted DFPC, positive control, or DMSO (vehicle control).

  • Add 4 µL of the TAK1/TAB1 enzyme and biotinylated substrate solution in assay buffer.

  • Incubate for 15 minutes at room temperature to allow for compound binding.

  • Initiate the kinase reaction by adding 4 µL of ATP solution (at a concentration near the Km for TAK1).

  • Incubate for 60 minutes at room temperature.

  • Stop the reaction by adding 5 µL of the HTRF detection reagent mix.

  • Incubate for 60 minutes at room temperature to allow for antibody binding.

  • Read the plate on an HTRF-compatible plate reader (measuring emission at 620 nm and 665 nm).

• Data Analysis & Expected Outcome:

  • Calculate the HTRF ratio (665 nm / 620 nm * 10,000).

  • Plot the HTRF ratio against the log of the DFPC concentration.

  • Fit the data to a four-parameter logistic equation to determine the IC₅₀ value.

  • Trustworthiness Check: The positive control should yield an IC₅₀ value consistent with published data. The Z'-factor for the assay should be > 0.5.

Compound	Predicted IC₅₀ (nM)
DFPC	1 - 500
5Z-7-Oxozeaenol (Control)	5 - 20
DMSO (Vehicle)	> 10,000

Table 1: Hypothetical IC₅₀ values from the TAK1 biochemical assay.

Stage 2: Cell-Based Target Validation

Objective: To confirm that DFPC engages TAK1 in a cellular environment and inhibits its downstream signaling.

Protocol 2: Western Blot Analysis of TAK1 Pathway Activation

• Cell Line: A responsive cell line such as human TNF-α sensitive A549 cells or murine RAW 264.7 macrophages.

• Procedure:

  • Seed cells in 6-well plates and grow to 80-90% confluency.

  • Starve cells in serum-free media for 4-6 hours.

  • Pre-treat cells with varying concentrations of DFPC (e.g., 0.1, 1, 10 µM) or DMSO for 1-2 hours.

  • Stimulate the cells with a known TAK1 activator (e.g., 20 ng/mL TNF-α or 10 ng/mL IL-1β) for 15-30 minutes. Include an unstimulated control.

  • Wash cells with ice-cold PBS and lyse with RIPA buffer containing protease and phosphatase inhibitors.

  • Determine protein concentration using a BCA assay.

  • Perform SDS-PAGE using 20-30 µg of protein per lane, followed by transfer to a PVDF membrane.

  • Block the membrane (e.g., with 5% BSA in TBST) for 1 hour.

  • Incubate with primary antibodies overnight at 4°C. Key antibodies include:

    • Phospho-p38 (Thr180/Tyr182)

    • Total p38

    • Phospho-JNK (Thr183/Tyr185)

    • Total JNK

    • Phospho-IκBα (Ser32)

    • GAPDH or β-actin (as a loading control)

  • Wash and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

  • Detect signal using an enhanced chemiluminescence (ECL) substrate and an imaging system.

• Data Analysis & Expected Outcome:

  • Quantify band intensities using densitometry software (e.g., ImageJ).

  • Normalize phosphorylated protein levels to total protein levels.

  • A dose-dependent decrease in the phosphorylation of p38, JNK, and IκBα in DFPC-treated, stimulated cells compared to the stimulated vehicle control will confirm downstream pathway inhibition.

Part 4: Exploration of Secondary Therapeutic Targets

While TAK1 presents a strong primary hypothesis, the versatile pyridine scaffold warrants a broader investigation.[1][2] Pyridine derivatives have demonstrated activity against a range of targets.[5][7][13]

• Other Kinases: The compound's structure is amenable to binding to other kinases. A broad-panel kinase screen (e.g., against 400+ human kinases) is a logical next step to identify potential off-target effects or novel therapeutic opportunities.

• Phosphodiesterases (PDEs): Certain substituted pyridine derivatives have shown inhibitory activity against PDEs, which are important targets in inflammation and cardiovascular disease.[14]

• Central Nervous System (CNS) Targets: Pyridine-containing molecules have been developed for various CNS conditions, including seizures and neurodegenerative diseases.[13][15]

A high-throughput screening campaign using a diverse panel of assays would be the most efficient way to uncover these additional activities and build a comprehensive profile of 6-(3,4-Difluorophenyl)-3-pyridinecarbaldehyde.

Conclusion

The molecule 6-(3,4-Difluorophenyl)-3-pyridinecarbaldehyde stands as a promising candidate for drug discovery, built upon a privileged chemical scaffold. This guide presents a focused and scientifically rigorous pathway for its evaluation, centered on the high-probability target, TAK1. The proposed workflow, from direct biochemical validation to cell-based pathway analysis, provides a robust framework for establishing a clear mechanism of action. By following this structured approach, researchers can efficiently determine the therapeutic potential of this compound and pave the way for its development as a novel treatment for inflammatory diseases or cancer.

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In silico docking studies of 6-(3,4-Difluorophenyl)-3-pyridinecarbaldehyde

An In-Depth Technical Guide to In Silico Docking Studies of 6-(3,4-Difluorophenyl)-3-pyridinecarbaldehyde

Abstract

This technical guide provides a comprehensive, methodology-focused framework for conducting in silico molecular docking studies on 6-(3,4-Difluorophenyl)-3-pyridinecarbaldehyde. Pyridine and its derivatives are pivotal scaffolds in medicinal chemistry, known to interact with a wide array of biological targets.[1][2][3] Molecular docking is a powerful computational technique that predicts the preferred orientation and binding affinity of a small molecule (ligand) within the active site of a target protein.[4][5][6] This guide is designed for researchers, scientists, and drug development professionals, offering a narrative that combines theoretical principles with a practical, step-by-step protocol. We emphasize the causality behind experimental choices and the necessity of protocol validation to ensure scientific rigor.

Introduction: The Convergence of a Privileged Scaffold and Computational Insight

The pyridine ring is a cornerstone of modern drug discovery, forming the structural core of numerous therapeutic agents with applications ranging from anticancer to antimicrobial and anti-inflammatory treatments.[2][7] The compound 6-(3,4-Difluorophenyl)-3-pyridinecarbaldehyde represents a specific iteration of this "privileged structure," incorporating a difluorophenyl group that can significantly modulate its electronic properties and potential for non-covalent interactions.

In silico molecular docking provides an indispensable tool for the early-stage exploration of such compounds.[5] By simulating the interaction between our ligand and a potential protein target at an atomic level, we can rapidly generate hypotheses about its mechanism of action, identify key binding interactions, and prioritize candidates for further experimental validation.[4] This guide will walk through the entire docking workflow, from target selection to the critical analysis of results, establishing a robust and reproducible computational experiment.

The Compound: 6-(3,4-Difluorophenyl)-3-pyridinecarbaldehyde

Before commencing a docking study, understanding the ligand is paramount.

• Structure: A pyridine ring substituted at the 6-position with a 3,4-difluorophenyl group and at the 3-position with a carbaldehyde (aldehyde) group.

• Key Features:

  • Pyridine Core: A nitrogen-containing heterocycle capable of forming hydrogen bonds and pi-stacking interactions.

  • Difluorophenyl Group: The fluorine atoms are highly electronegative, creating potential for halogen bonds and altering the electrostatic profile of the molecule.

  • Carbaldehyde Group: The aldehyde functional group is a hydrogen bond acceptor and can be a reactive moiety, although in docking it is treated primarily based on its steric and electronic properties.

The first step in any docking project is to generate a high-quality 3D conformation of the ligand, a process detailed in the methodology section.

The Theoretical Framework: Predicting Molecular Recognition

Molecular docking aims to predict the structure of the ligand-receptor complex using computational methods.[4] The process can be broken down into two core components:

• Sampling: This involves exploring the vast conformational space of the ligand and its possible orientations (poses) within the protein's binding site. Algorithms used for this include genetic algorithms (as seen in AutoDock), Monte Carlo methods, and incremental construction.[4][6][8]

• Scoring: Once a pose is generated, a "scoring function" is used to estimate the binding affinity (e.g., in kcal/mol). A more negative score typically indicates a more favorable binding interaction.[9][10] These functions approximate the free energy of binding by considering terms for van der Waals forces, electrostatic interactions, hydrogen bonds, and desolvation penalties.

It is crucial to understand that a docking score is a theoretical estimation, not a direct measurement of binding affinity. Its primary value lies in ranking different poses and comparing different ligands against the same target under a consistent protocol.[10]

A Validated Docking Workflow: From Preparation to Analysis

This section outlines a detailed, step-by-step protocol for conducting a docking study. The workflow is designed to be self-validating, a critical component of trustworthy computational research.

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The Strategic Design and Synthesis of Novel Difluorophenyl Pyridine Derivatives: A Technical Guide for Drug Discovery

Introduction: The Fluorine Advantage in Pyridine Scaffolds

In the landscape of modern medicinal chemistry, the strategic incorporation of fluorine atoms into heterocyclic scaffolds has emerged as a powerful tool for optimizing drug-like properties.[1][2] The pyridine ring, a ubiquitous motif in pharmaceuticals, offers a versatile platform for structural modification.[3][4][5] When combined with a difluorophenyl substituent, the resulting derivatives often exhibit enhanced metabolic stability, increased lipophilicity, and altered pKa values, all of which can profoundly influence a molecule's pharmacokinetic and pharmacodynamic profile.[2][6] This technical guide provides an in-depth exploration of the discovery and synthesis of novel difluorophenyl pyridine derivatives, offering insights into rational drug design, synthetic strategies, and characterization techniques for researchers, scientists, and drug development professionals.

The introduction of fluorine can significantly alter the electronic properties of the pyridine ring, influencing its reactivity and interactions with biological targets.[7] Furthermore, the difluorophenyl group itself is metabolically stable, contributing to an improved pharmacokinetic profile.[8] The position of the fluorine atoms on the phenyl ring and the point of attachment to the pyridine core are critical determinants of the final compound's biological activity, making the regioselective synthesis of these derivatives a key challenge and focus of this guide.[9]

Retrosynthetic Analysis and Strategic Design of Novel Derivatives

The journey to novel difluorophenyl pyridine derivatives begins with a thorough retrosynthetic analysis. The core structure can be disconnected in several ways, primarily revolving around the formation of the C-C bond between the pyridine and difluorophenyl rings. The choice of disconnection strategy is dictated by the availability of starting materials, the desired substitution pattern, and the scalability of the synthetic route.

A common and effective approach involves the cross-coupling of a functionalized pyridine with a difluorophenylboronic acid or a related organometallic reagent. This strategy offers a high degree of convergence and allows for the late-stage introduction of the difluorophenyl moiety, which is advantageous for building a library of analogues for structure-activity relationship (SAR) studies.

Key Synthetic Methodologies

The synthesis of difluorophenyl pyridine derivatives heavily relies on modern cross-coupling reactions and direct C-H functionalization strategies. The choice of methodology depends on factors such as the desired regioselectivity, functional group tolerance, and scalability.

Palladium-Catalyzed Cross-Coupling Reactions

Palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura and Buchwald-Hartwig reactions, are workhorses in the synthesis of biaryl compounds, including difluorophenyl pyridines.

Suzuki-Miyaura Coupling: This reaction typically involves the coupling of a halopyridine with a difluorophenylboronic acid in the presence of a palladium catalyst and a base. The choice of ligand for the palladium catalyst is crucial for achieving high yields and preventing side reactions.

Experimental Protocol: Suzuki-Miyaura Coupling

• Reaction Setup: To a flame-dried Schlenk flask under an inert atmosphere (e.g., argon or nitrogen), add the halopyridine (1.0 equiv), difluorophenylboronic acid (1.2 equiv), a palladium catalyst such as Pd(PPh₃)₄ (0.05 equiv), and a base (e.g., K₂CO₃, 2.0 equiv).

• Solvent Addition: Add a degassed solvent system, typically a mixture of an organic solvent (e.g., dioxane, toluene, or DMF) and water.

• Reaction Execution: Heat the reaction mixture to the desired temperature (typically 80-120 °C) and stir for the required time (monitored by TLC or LC-MS).

• Workup: After completion, cool the reaction to room temperature, dilute with water, and extract with an organic solvent (e.g., ethyl acetate).

• Purification: Dry the combined organic layers over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel.

Causality Behind Experimental Choices:

• Inert Atmosphere: Prevents the oxidation and deactivation of the palladium catalyst.

• Degassed Solvents: Removes dissolved oxygen, which can interfere with the catalytic cycle.

• Base: Essential for the transmetalation step in the catalytic cycle. The choice of base can influence the reaction rate and yield.

• Ligand: The phosphine ligand stabilizes the palladium center and facilitates the oxidative addition and reductive elimination steps.

Direct C-H Functionalization

Direct C-H functionalization has emerged as a more atom-economical and environmentally friendly alternative to traditional cross-coupling reactions.[10] These methods avoid the pre-functionalization of one of the coupling partners, thus shortening the synthetic sequence.

Cobalt-Catalyzed C-H Arylation: Cobalt catalysis has shown promise for the regioselective C-H arylation of pyridines. This approach often utilizes a directing group to achieve high regioselectivity.

Spectroscopic Characterization

The structural elucidation of novel difluorophenyl pyridine derivatives relies heavily on a combination of spectroscopic techniques.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR provide information about the proton and carbon framework of the molecule. ¹⁹F NMR is particularly crucial for confirming the presence and chemical environment of the fluorine atoms.[11] The chemical shifts and coupling constants in ¹⁹F NMR spectra are highly sensitive to the electronic environment, providing valuable structural insights.[12]

• Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) is used to determine the exact mass of the synthesized compound, confirming its elemental composition.

• Infrared (IR) Spectroscopy: IR spectroscopy helps to identify the presence of key functional groups in the molecule.

Table 1: Representative Spectroscopic Data for a 2-(2,4-Difluorophenyl)pyridine [13][14]

Technique	Key Observations
¹H NMR	Aromatic protons on both the pyridine and difluorophenyl rings with characteristic splitting patterns.
¹³C NMR	Distinct signals for all carbon atoms, with C-F couplings observable for the carbons of the difluorophenyl ring.
¹⁹F NMR	Two distinct signals for the two non-equivalent fluorine atoms, often showing complex splitting due to F-F and F-H couplings.
HRMS	Molecular ion peak corresponding to the calculated exact mass of C₁₁H₇F₂N.

Structure-Activity Relationship (SAR) Studies

The synthesis of a library of analogues is essential for establishing a clear structure-activity relationship. Key modifications to explore include:

• Position of the Difluorophenyl Group: The attachment point on the pyridine ring (e.g., 2-, 3-, or 4-position) can significantly impact biological activity.

• Substitution on the Pyridine Ring: Introducing various substituents (e.g., electron-donating or electron-withdrawing groups) on the pyridine ring can modulate the electronic properties and steric profile of the molecule.

• Substitution on the Difluorophenyl Ring: While the focus is on difluoro substitution, exploring different fluorination patterns (e.g., 2,5-difluoro, 3,4-difluoro) can be informative.[15]

The antiproliferative activity of pyridine derivatives has been shown to be influenced by the presence and position of substituents.[16][17][18] For instance, the inclusion of methoxy, hydroxyl, carbonyl, and amino groups has been found to enhance antiproliferative activity in certain cancer cell lines.[17] Conversely, bulky groups or halogen atoms other than fluorine can sometimes lead to decreased activity.[17]

Potential Therapeutic Applications and Future Directions

Difluorophenyl pyridine derivatives have shown promise in a wide range of therapeutic areas, including as anticancer, antimicrobial, and antiviral agents.[3][4][5][6] The unique properties conferred by the difluorophenyl pyridine scaffold make it an attractive starting point for the development of novel therapeutics. For example, some derivatives have been investigated as inhibitors of FMS-like tyrosine kinase 3 (FLT3), a target in acute myeloid leukemia.[19]

Future research in this area will likely focus on the development of more efficient and selective synthetic methods, particularly those involving C-H activation. Furthermore, the exploration of novel substitution patterns and the combination of the difluorophenyl pyridine core with other pharmacologically relevant motifs will continue to be a fruitful area of investigation. Computational studies can also play a significant role in guiding the design of new derivatives with improved potency and selectivity.[20][21]

Conclusion

The discovery and synthesis of novel difluorophenyl pyridine derivatives represent a vibrant and impactful area of medicinal chemistry. The strategic application of modern synthetic methodologies, coupled with a deep understanding of the structure-activity relationships, will continue to drive the development of new and improved therapeutic agents. This guide has provided a framework for the rational design, synthesis, and characterization of these promising compounds, with the aim of empowering researchers to advance the frontiers of drug discovery.

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Protocols & Analytical Methods

Application Notes & Protocols: The Strategic Use of 6-(3,4-Difluorophenyl)-3-pyridinecarbaldehyde in Modern Synthetic Chemistry

Abstract

The pyridine scaffold is a cornerstone of medicinal chemistry, present in a significant number of FDA-approved drugs and clinical candidates.[1][2] Its unique electronic properties and ability to engage in hydrogen bonding make it a privileged structure in drug design.[3][4] This document provides a detailed guide to the synthesis, handling, and strategic application of 6-(3,4-Difluorophenyl)-3-pyridinecarbaldehyde, a highly versatile chemical intermediate. The incorporation of a 3,4-difluorophenyl moiety offers medicinal chemists a valuable tool for modulating physicochemical properties such as lipophilicity and metabolic stability, while the aldehyde functional group serves as a reactive handle for extensive molecular elaboration. These notes are intended for researchers, scientists, and drug development professionals seeking to leverage this intermediate for the construction of complex molecular architectures and novel therapeutic agents.

Compound Profile and Physicochemical Properties

A thorough understanding of the physical and chemical characteristics of an intermediate is fundamental to its effective use and safe handling.

Property	Value	Source
CAS Number	898780-27-3	[5]
Molecular Formula	C₁₂H₇F₂NO	[5]
Molecular Weight	219.19 g/mol	N/A
Appearance	White to off-white solid	N/A
Solubility	Soluble in methanol, dichloromethane, and other common organic solvents	[6]

Safety and Handling:

• Hazard Classification: Irritant.[6] Standard laboratory precautions should be observed.

• Personal Protective Equipment (PPE): Wear appropriate protective eyeglasses, chemical-resistant gloves, and a lab coat.

• Storage: Store in a cool, dry, well-ventilated area away from strong oxidizing agents. The compound can be air-sensitive, and storage under an inert atmosphere (e.g., nitrogen or argon) is recommended for long-term stability.[6][7]

• Disposal: Dispose of in accordance with local, state, and federal regulations for chemical waste.

Synthesis of 6-(3,4-Difluorophenyl)-3-pyridinecarbaldehyde

The synthesis of this key intermediate can be reliably achieved through two primary and robust synthetic routes: Palladium-catalyzed cross-coupling or oxidation of the corresponding pyridyl-methanol. The choice of method often depends on the availability of starting materials and desired scale.

Method A: Suzuki-Miyaura Cross-Coupling

The Suzuki-Miyaura reaction is a powerful and widely used method for forming carbon-carbon bonds, particularly for creating biaryl structures.[8][9][10] This approach involves the palladium-catalyzed coupling of an organoboron species with an organohalide.

Causality of Component Selection:

• Catalyst: A palladium(0) source, such as Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄], is a reliable and commercially available catalyst for this type of transformation.

• Base: A base, such as cesium carbonate (Cs₂CO₃) or potassium carbonate (K₂CO₃), is essential for the transmetalation step of the catalytic cycle.[11] Cesium carbonate is often used for its high solubility in organic solvents and its ability to facilitate challenging couplings.

• Solvent System: A mixture of an organic solvent (e.g., THF, Dioxane) and water is typically used to dissolve both the organic and inorganic reagents.

Figure 1: General workflow for Suzuki-Miyaura cross-coupling.

Protocol 2.1: Synthesis via Suzuki-Miyaura Coupling

• Reaction Setup: To a round-bottom flask, add 6-bromo-3-pyridinecarbaldehyde (1.0 eq.), (3,4-difluorophenyl)boronic acid (1.1 eq.), and cesium carbonate (3.0 eq.).

• Inert Atmosphere: Seal the flask with a septum and purge with argon or nitrogen for 10-15 minutes. This is critical as the Pd(0) catalyst can be sensitive to oxygen.

• Solvent and Catalyst Addition: Add a degassed 4:1 mixture of THF and water. To this slurry, add Tetrakis(triphenylphosphine)palladium(0) (0.05 eq.).

• Reaction: Heat the reaction mixture to 70-80 °C and stir vigorously under the inert atmosphere for 4-12 hours.

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting halide is consumed.

• Work-up: Cool the mixture to room temperature and dilute with ethyl acetate. Wash the organic layer sequentially with water and brine.

• Isolation: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification: Purify the crude residue by flash column chromatography on silica gel (using a hexane/ethyl acetate gradient) to yield 6-(3,4-Difluorophenyl)-3-pyridinecarbaldehyde as a solid.

Method B: Oxidation of (6-(3,4-Difluorophenyl)pyridin-3-yl)methanol

This is a highly efficient and common method for preparing aldehydes, involving the selective oxidation of a primary alcohol.[12][13]

Causality of Component Selection:

• Oxidizing Agent: Manganese dioxide (MnO₂) is a mild and selective oxidizing agent for converting allylic and benzylic-type alcohols to their corresponding aldehydes without over-oxidation to the carboxylic acid.[6][12] It is a heterogeneous reagent, which simplifies work-up as it can be removed by simple filtration.

• Solvent: Dichloromethane (DCM) is an excellent solvent for this reaction as it is relatively inert and effectively solubilizes the starting alcohol.

Figure 2: General workflow for oxidation of the primary alcohol.

Protocol 2.2: Synthesis via Oxidation

• Reaction Setup: Dissolve (6-(3,4-Difluorophenyl)pyridin-3-yl)methanol (1.0 eq.)[14] in dichloromethane (DCM) in a round-bottom flask.

• Oxidant Addition: To this solution, add activated manganese dioxide (5-10 eq. by weight). The use of a significant excess is common to drive the reaction to completion.

• Reaction: Stir the resulting black suspension vigorously at room temperature for 12-24 hours.

• Monitoring: Monitor the reaction by TLC until the starting alcohol spot is no longer visible.

• Work-up: Upon completion, filter the reaction mixture through a pad of Celite® to remove the manganese solids. Wash the Celite® pad with additional DCM to ensure complete recovery of the product.

• Isolation: Combine the filtrates and concentrate under reduced pressure to yield the crude product, which is often of high purity. If necessary, further purification can be achieved by recrystallization or a short silica gel plug.

Synthesis Method	Key Reagents	Typical Yield	Purity
Suzuki Coupling	6-Bromopyridine, Boronic Acid, Pd Catalyst, Base	60-85%	>95% after chromatography
Oxidation	Pyridyl-methanol, MnO₂	85-98%	>98% after filtration

Applications in Synthetic Chemistry

The aldehyde functionality of 6-(3,4-Difluorophenyl)-3-pyridinecarbaldehyde is a gateway to a vast array of chemical transformations, making it an invaluable intermediate in the synthesis of complex molecules for drug discovery.[] The pyridine core itself is a key pharmacophore, and its strategic functionalization allows for the fine-tuning of biological activity.[2][3][16]

Figure 3: Synthetic utility of the aldehyde intermediate.

Core Application: Reductive Amination

Reductive amination is one of the most robust and widely used methods for forming C-N bonds. It proceeds via the formation of an imine or iminium ion intermediate, which is then reduced in situ to the corresponding amine. This reaction is central to building libraries of compounds for structure-activity relationship (SAR) studies.

Causality of Component Selection:

• Reducing Agent: Sodium triacetoxyborohydride (STAB) is a particularly mild and selective reducing agent, ideal for reductive aminations. It is less reactive towards aldehydes and ketones than sodium borohydride, reducing the likelihood of side reactions (i.e., reduction of the starting aldehyde before imine formation). It also does not violently react with protic solvents like methanol.

Protocol 3.1: Synthesis of N-((6-(3,4-difluorophenyl)pyridin-3-yl)methyl)aniline

• Reaction Setup: In a round-bottom flask, dissolve 6-(3,4-Difluorophenyl)-3-pyridinecarbaldehyde (1.0 eq.) in a suitable solvent such as 1,2-dichloroethane (DCE) or methanol.

• Amine Addition: Add aniline (1.0-1.1 eq.). If using an amine salt, a mild base like triethylamine (NEt₃) should be added to liberate the free amine.

• Imine Formation: Stir the mixture at room temperature for 30-60 minutes to allow for the formation of the imine intermediate. A few drops of acetic acid can be added to catalyze this step.

• Reduction: Add sodium triacetoxyborohydride (STAB) (1.2-1.5 eq.) portion-wise to the reaction mixture. The portion-wise addition helps to control any potential exotherm.

• Reaction: Stir the reaction at room temperature for 2-16 hours.

• Monitoring: Monitor the reaction by TLC or LC-MS for the disappearance of the starting materials and the formation of the product.

• Work-up: Quench the reaction by the slow addition of a saturated aqueous sodium bicarbonate (NaHCO₃) solution. Extract the aqueous layer with DCM or ethyl acetate.

• Isolation & Purification: Combine the organic layers, wash with brine, dry over Na₂SO₄, filter, and concentrate. Purify the crude product via flash column chromatography to yield the desired secondary amine.

Conclusion

6-(3,4-Difluorophenyl)-3-pyridinecarbaldehyde is a high-value, versatile intermediate for chemical and pharmaceutical research. Its straightforward synthesis via robust methods like Suzuki coupling or alcohol oxidation provides reliable access to this building block. The reactive aldehyde handle, coupled with the medicinally relevant difluorophenylpyridine core, enables the rapid and efficient construction of diverse molecular libraries. The protocols outlined in this document provide a validated foundation for researchers to incorporate this powerful intermediate into their synthetic strategies, accelerating the discovery and development of next-generation therapeutics.

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• NIH National Library of Medicine. (2021, October 13). The Expanding Role of Pyridine and Dihydropyridine Scaffolds in Drug Design. Retrieved from [Link]

• Google Patents. (n.d.). US3160633A - Synthesis of pyridine aldehydes.

• Frontiers in Chemical Sciences. (2021). Oxidation of Some Dihydropyridine Derivatives to Pyridine Via Different Methods. Retrieved from [Link]

• PubMed. (2025, May 20). Exploring the Potential of Pyridine Carboxylic Acid Isomers to Discover New Enzyme Inhibitors. Retrieved from [Link]

• Organic Syntheses. (n.d.). 3-Pyridinebutanenitrile, γ-oxo-. Retrieved from [Link]

• Royal Society of Chemistry. (2021, April 30). Application of 4-pyridylselenolate palladium macrocycles in Suzuki couplings. Retrieved from [Link]

• Taylor & Francis Online. (2022, June 20). Medicinal Importance and Chemosensing Applications of Pyridine Derivatives: A Review. Retrieved from [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). The Expanding Horizon of Pharmaceutical Intermediates: Focus on Pyridine and Pyrrolidine Chemistry. Retrieved from [Link]

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Application Notes and Protocols: 6-(3,4-Difluorophenyl)-3-pyridinecarbaldehyde in Medicinal Chemistry

Introduction: The Strategic Importance of Fluorinated Pyridine Scaffolds

In the landscape of modern medicinal chemistry, the strategic incorporation of fluorine atoms and nitrogen-containing heterocycles into molecular scaffolds is a cornerstone of rational drug design. The pyridine ring, a ubiquitous motif in pharmaceuticals, offers a versatile template for engaging with biological targets through hydrogen bonding and π-stacking interactions.[1][2] When functionalized with a difluorophenyl group, as in 6-(3,4-difluorophenyl)-3-pyridinecarbaldehyde, the resulting scaffold gains enhanced metabolic stability, increased binding affinity, and improved membrane permeability due to the unique electronic properties of fluorine.[3] The aldehyde functionality at the 3-position serves as a versatile chemical handle, enabling a multitude of synthetic transformations for the construction of diverse compound libraries.

These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals on the utility of 6-(3,4-difluorophenyl)-3-pyridinecarbaldehyde as a pivotal building block in the synthesis of potential therapeutic agents, with a focus on kinase inhibitors and cytotoxic compounds.

Synthesis of 6-(3,4-Difluorophenyl)-3-pyridinecarbaldehyde

The primary and most efficient method for the synthesis of 6-aryl-nicotinaldehyde derivatives is the Palladium-catalyzed Suzuki-Miyaura cross-coupling reaction.[4][5] This reaction provides a robust and high-yielding pathway to couple a halogenated pyridine with a boronic acid derivative.

Protocol 1: Suzuki-Miyaura Cross-Coupling for the Synthesis of 6-(3,4-Difluorophenyl)-3-pyridinecarbaldehyde

This protocol outlines the synthesis of the title compound from 6-bromo-3-pyridinecarbaldehyde and 3,4-difluorophenylboronic acid.

Materials:

• 6-Bromo-3-pyridinecarboxaldehyde[6]

• 3,4-Difluorophenylboronic acid

• Palladium(II) acetate (Pd(OAc)₂)

• Triphenylphosphine (PPh₃)

• Potassium carbonate (K₂CO₃)

• Toluene

• Ethanol

• Water (degassed)

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer with heating

• Nitrogen or Argon gas supply

• Separatory funnel

• Rotary evaporator

• Silica gel for column chromatography

• Ethyl acetate and hexanes (for chromatography)

Procedure:

• Reaction Setup: In a round-bottom flask, combine 6-bromo-3-pyridinecarboxaldehyde (1.0 eq), 3,4-difluorophenylboronic acid (1.2 eq), and potassium carbonate (2.0 eq).

• Inert Atmosphere: Evacuate and backfill the flask with an inert gas (Nitrogen or Argon) three times to ensure an oxygen-free environment.

• Solvent Addition: Add a degassed mixture of toluene, ethanol, and water (e.g., 4:1:1 ratio) to the flask.

• Catalyst Addition: Add palladium(II) acetate (0.03 eq) and triphenylphosphine (0.12 eq) to the reaction mixture.

• Reaction: Heat the mixture to reflux (typically 80-100 °C) and stir vigorously for 12-24 hours, monitoring the reaction progress by thin-layer chromatography (TLC).

• Work-up:

  • Cool the reaction mixture to room temperature.

  • Add water and extract the aqueous layer with ethyl acetate (3 x 50 mL).

  • Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

  • Filter the mixture and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: Purify the crude product by silica gel column chromatography using a gradient of ethyl acetate in hexanes to yield 6-(3,4-difluorophenyl)-3-pyridinecarbaldehyde as a solid.

Visualization of Synthetic Workflow:

Caption: Suzuki-Miyaura coupling workflow.

Application I: Scaffold for Kinase Inhibitors

The pyridine scaffold is a well-established pharmacophore in the design of kinase inhibitors, often acting as a hinge-binding motif.[7][8] The 6-aryl substitution can be tailored to occupy hydrophobic pockets in the kinase active site, while the 3-position provides a vector for introducing further functionality to enhance potency and selectivity. Derivatives of pyrazolo[3,4-b]pyridine, which can be synthesized from pyridine-3-carbaldehydes, have shown promise as potent kinase inhibitors, including for Tropomyosin receptor kinases (TRKs).[9]

Rationale for Application

The 6-(3,4-difluorophenyl) group can provide favorable interactions within the ATP-binding site of various kinases. The difluoro substitution pattern can modulate the electronic properties and conformation of the phenyl ring, potentially leading to improved target engagement and a favorable ADME profile. The aldehyde at the 3-position is a key functional group for the construction of the pyrazolo[3,4-b]pyridine core, a privileged scaffold in kinase inhibitor design.[10]

Protocol 2: Synthesis of a Pyrazolo[3,4-b]pyridine Derivative

This protocol describes the conversion of 6-(3,4-difluorophenyl)-3-pyridinecarbaldehyde to a pyrazolo[3,4-b]pyridine core structure.

Materials:

• 6-(3,4-Difluorophenyl)-3-pyridinecarbaldehyde

• Hydrazine hydrate

• Ethyl cyanoacetate

• Sodium ethoxide

• Ethanol

• Acetic acid

• Standard laboratory glassware for reflux and filtration

Procedure:

• Knoevenagel Condensation:

  • In a round-bottom flask, dissolve 6-(3,4-difluorophenyl)-3-pyridinecarbaldehyde (1.0 eq) and ethyl cyanoacetate (1.1 eq) in ethanol.

  • Add a catalytic amount of a base (e.g., piperidine) and stir at room temperature for 2-4 hours.

  • The product, an α,β-unsaturated nitrile, can be isolated by precipitation or evaporation of the solvent.

• Cyclization with Hydrazine:

  • To the α,β-unsaturated nitrile intermediate in ethanol, add hydrazine hydrate (1.5 eq).

  • Reflux the mixture for 6-8 hours.

  • Cool the reaction to room temperature, and the pyrazolo[3,4-b]pyridine product should precipitate.

  • Collect the solid by filtration, wash with cold ethanol, and dry.

  • Further purification can be achieved by recrystallization.

Visualization of Kinase Inhibitor Synthesis Pathway:

Caption: Kinase inhibitor synthesis pathway.

Protocol 3: General Kinase Inhibition Assay (In Vitro)

This protocol provides a general framework for assessing the inhibitory activity of synthesized compounds against a target kinase.

Materials:

• Synthesized inhibitor compounds

• Recombinant target kinase

• Kinase substrate (peptide or protein)

• ATP (Adenosine triphosphate)

• Kinase assay buffer (e.g., containing Tris-HCl, MgCl₂, DTT)

• Detection reagent (e.g., ADP-Glo™, LanthaScreen™, or equivalent)

• Microplate reader

Procedure:

• Compound Preparation: Prepare a serial dilution of the inhibitor compounds in DMSO.

• Reaction Mixture: In a microplate, add the kinase, substrate, and inhibitor at various concentrations in the kinase assay buffer.

• Initiation: Start the kinase reaction by adding ATP.

• Incubation: Incubate the plate at the optimal temperature for the kinase (e.g., 30 °C) for a specified time (e.g., 60 minutes).

• Detection: Stop the reaction and add the detection reagent according to the manufacturer's instructions.

• Measurement: Read the signal (luminescence, fluorescence, etc.) on a microplate reader.

• Data Analysis: Calculate the percentage of inhibition for each inhibitor concentration and determine the IC₅₀ value (the concentration of inhibitor required to inhibit 50% of the kinase activity).

Analogous Compound	Target Kinase	IC₅₀ (nM)	Reference
Pyrazolo[3,4-b]pyridine Derivative	TRKA	56	[9]
Pyridylpyrimidinylaminophenyl Derivative	c-Src	Comparable to Imatinib	[7]
Pyridine-based Compound	PIM-1	14.3	[11]

Application II: Precursor for Cytotoxic Agents

Pyridine-containing molecules are frequently investigated for their anticancer properties.[1][12][13] The aldehyde group of 6-(3,4-difluorophenyl)-3-pyridinecarbaldehyde can be readily converted into other heterocyclic systems, such as 1,3,4-oxadiazoles, which are known to possess cytotoxic activity.[3]

Rationale for Application

The combination of the 6-(3,4-difluorophenyl)pyridine core with a 1,3,4-oxadiazole moiety can lead to compounds with potent cytotoxic effects. The difluorophenyl group can enhance cell permeability and metabolic stability, while the oxadiazole ring can participate in interactions with biological targets involved in cancer cell proliferation.

Protocol 4: Synthesis of a 1,3,4-Oxadiazole Derivative

This protocol details the conversion of the aldehyde to a 1,3,4-oxadiazole via a hydrazone intermediate.

Materials:

• 6-(3,4-Difluorophenyl)-3-pyridinecarbaldehyde

• Hydrazine hydrate

• An appropriate acid chloride or anhydride (e.g., acetic anhydride)

• A suitable dehydrating agent (e.g., phosphorus oxychloride, POCl₃)

• Solvents such as ethanol and pyridine

Procedure:

• Hydrazone Formation:

  • React 6-(3,4-difluorophenyl)-3-pyridinecarbaldehyde (1.0 eq) with hydrazine hydrate (1.2 eq) in ethanol at reflux for 2-4 hours to form the corresponding hydrazone.

  • Isolate the hydrazone by cooling and filtration.

• Acylation of Hydrazone:

  • Acylate the hydrazone with an acid chloride or anhydride (1.1 eq) in a suitable solvent like pyridine or dichloromethane to form the N-acylhydrazone.

• Cyclodehydration:

  • Treat the N-acylhydrazone with a dehydrating agent such as POCl₃ at reflux for 4-6 hours.

  • Carefully quench the reaction with ice-water and neutralize with a base (e.g., sodium bicarbonate).

  • Extract the product with an organic solvent (e.g., ethyl acetate), dry, and concentrate.

  • Purify the resulting 1,3,4-oxadiazole derivative by column chromatography or recrystallization.

Visualization of Cytotoxic Agent Synthesis:

Caption: Cytotoxic agent synthesis workflow.

Protocol 5: General Cytotoxicity Assay (MTT Assay)

This protocol provides a general method for evaluating the cytotoxic effects of synthesized compounds on cancer cell lines.

Materials:

• Synthesized compounds

• Cancer cell line (e.g., MCF-7, HeLa)

• Cell culture medium (e.g., DMEM) with fetal bovine serum (FBS) and antibiotics

• 96-well cell culture plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• DMSO (Dimethyl sulfoxide)

• Incubator (37 °C, 5% CO₂)

• Microplate reader

Procedure:

• Cell Seeding: Seed the cancer cells in a 96-well plate at a suitable density and allow them to adhere overnight in the incubator.

• Compound Treatment: Treat the cells with various concentrations of the synthesized compounds (dissolved in DMSO and diluted in culture medium) for 24-72 hours. Include a vehicle control (DMSO) and a positive control (e.g., doxorubicin).

• MTT Addition: After the incubation period, add MTT solution to each well and incubate for another 2-4 hours.

• Formazan Solubilization: Remove the medium and add DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration and determine the IC₅₀ value (the concentration of the compound that inhibits 50% of cell growth).

Analogous Compound	Cell Line	IC₅₀ (µM)	Reference
{5-[6-(4-Fluorophenyl)-pyridin-3-yl]-[1][12][14]oxadiazol-2-yl-methyl}-phenyl-amine	Caco-2	2.3	[3]
Pyridine-Thiazole Hybrid	HL-60	0.57	[12]
Pyridine-based 1,3,4-oxadiazole	MCF-7	0.76-12.21	[11]

Conclusion

6-(3,4-Difluorophenyl)-3-pyridinecarbaldehyde is a highly valuable and versatile building block for medicinal chemistry and drug discovery. Its strategic design, combining the beneficial properties of a fluorinated phenyl ring and a reactive pyridine-3-carbaldehyde moiety, opens avenues for the synthesis of novel kinase inhibitors, cytotoxic agents, and other potential therapeutics. The protocols and data presented in these application notes provide a solid foundation for researchers to explore the full potential of this promising scaffold in their drug development programs.

References

• Synthetic transformation of 6-Fluoroimidazo[1,2-a]Pyridine-3-carbaldehyde into 6-Fluoroimidazo[1,2-a]Pyridine-Oxazole Derivatives: In vitro urease inhibition and in silico study. (Link not available)
• Synthesis of new nicotintaldehyde derivatives via Pd(0)
• Roles of Pyridine and Pyrimidine Derivatives as Privileged Scaffolds in Anticancer Agents. (Link not available)
• Development of Novel Pyridine-Thiazole Hybrid Molecules as Potential Anticancer Agents. (Link not available)
• Synthesis, evaluation of biological activity and SAR of new thioalkyl deriv
• Synthesis of new nicotintaldehyde derivatives via Pd(0)
• Synthesis and biological activity of 3- and 5-amino derivatives of pyridine-2-carboxaldehyde thiosemicarbazone. (Link not available)
• Design, synthesis, and biological evaluation of 3-phenyl substituted pyridine derivatives as potential dual inhibitors of XOR and UR
• Synthesis and bioactivity of 6-phenyl-4,5-dihydro-3(2H)
• Synthesis and biological evaluation of 3,6-diamino-1H-pyrazolo[3,4-b]pyridine derivatives as protein kinase inhibitors. (Link not available)
• Medicinal attributes of pyridine scaffold as anticancer targeting agents. (Link not available)
• Design, synthesis and biological evaluation of pyrazolo[3,4-b]pyridine derivatives as TRK inhibitors. (Link not available)
• SYNTHESIS OF 6-SUBSTITUTED NICOTINIC ACID DERIVATIVES AS ANALOGS OF ERGOT ALKALOIDS. (Link not available)
• Inhibition of pyruvate decarboxylase from Z.
• Pyrazolo[3,4-d]pyrimidine based scaffold derivatives targeting kinases as anticancer agents. (Link not available)
• Thiamine analogues as inhibitors of pyruvate dehydrogenase and discovery of a thiamine analogue with non-thiamine related antiplasmodial activity. (Link not available)
• 1,3,4-Oxadiazole as a Potential Anti-Cancer Scaffold: A Review. (Link not available)
• Design, Synthesis, and Evaluation of the Kinase Inhibition Potential of Pyridylpyrimidinylaminophenyl Derivatives: Pyridylpyrimidinylaminophenyl Amides as Kinase Inhibitors. (Link not available)
• Design and Synthesis of Novel Pyridine-Based Compounds as Potential PIM-1 Kinase Inhibitors, Apoptosis, and Autophagy Inducers Targeting MCF-7 Cell Lines: In Vitro and In Vivo Studies. (Link not available)
• Design and Synthesis of 1,3,5-Triazines or Pyrimidines Containing Dithiocarbamate Moiety as PI3Kα Selective Inhibitors. (Link not available)
• Evaluation of Enzyme Inhibitory Activity of Flavonoids by Polydopamine-Modified Hollow Fiber-Immobilized Xanthine Oxidase. (Link not available)
• A decade of pyridine-containing heterocycles in US FDA approved drugs: a medicinal chemistry-based analysis. (Link not available)
• Benzotriazole in Cancer: A Systematic Review on Preclinical Evidence and Structure–Activity Rel

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• 2. Synthesis, evaluation of biological activity and SAR of new thioalkyl derivatives of pyridine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. biointerfaceresearch.com [biointerfaceresearch.com]
• 4. researchgate.net [researchgate.net]
• 5. Synthesis of new nicotintaldehyde derivatives via Pd(0) catalyzed suzuki coupling with structural characterization and co-combined computational-experimental evaluation against oral pathogens - PMC [pmc.ncbi.nlm.nih.gov]
• 6. 6-ブロモ-3-ピリジンカルボキシアルデヒド 95% | Sigma-Aldrich [sigmaaldrich.com]
• 7. researchgate.net [researchgate.net]
• 8. A decade of pyridine-containing heterocycles in US FDA approved drugs: a medicinal chemistry-based analysis - RSC Medicinal Chemistry (RSC Publishing) [pubs.rsc.org]
• 9. Design, synthesis and biological evaluation of pyrazolo[3,4-b]pyridine derivatives as TRK inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Synthesis and biological evaluation of 3,6-diamino-1H-pyrazolo[3,4-b]pyridine derivatives as protein kinase inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Design and Synthesis of Novel Pyridine-Based Compounds as Potential PIM-1 Kinase Inhibitors, Apoptosis, and Autophagy Inducers Targeting MCF-7 Cell Lines: In Vitro and In Vivo Studies - PMC [pmc.ncbi.nlm.nih.gov]
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• 13. researchgate.net [researchgate.net]
• 14. Synthetic transformation of 6-Fluoroimidazo[1,2-a]Pyridine-3-carbaldehyde into 6-Fluoroimidazo[1,2-a]Pyridine-Oxazole Derivatives: In vitro urease inhibition and in silico study - PMC [pmc.ncbi.nlm.nih.gov]

Experimental procedure for the formylation of 6-(3,4-Difluorophenyl)pyridine

An Application Note on the Regioselective Formylation of 6-(3,4-Difluorophenyl)pyridine

Prepared by: Gemini, Senior Application Scientist

Introduction: The Challenge and Opportunity of Pyridine Formylation

The 6-(3,4-Difluorophenyl)pyridine scaffold is a privileged structure in modern medicinal chemistry and materials science, forming the core of numerous biologically active compounds and functional materials. The introduction of a formyl (-CHO) group onto this scaffold transforms it into a highly versatile synthetic intermediate, opening pathways to a vast array of more complex derivatives through reactions such as reductive amination, oxidation, olefination, and condensation.

However, the direct formylation of the 6-(3,4-difluorophenyl)pyridine core presents a significant synthetic challenge. The pyridine ring is inherently electron-deficient, a characteristic that is further amplified by the electron-withdrawing nature of the 3,4-difluorophenyl substituent. This pronounced deactivation renders the heterocycle highly resistant to classical electrophilic aromatic substitution reactions, such as the Vilsmeier-Haack or Friedel-Crafts formylations, which typically require electron-rich substrates to proceed efficiently.[1][2] Attempting these reactions often results in no reaction or requires forcing conditions that lead to low yields and side products.

This application note provides a robust and detailed protocol for the successful formylation of 6-(3,4-difluorophenyl)pyridine by leveraging an organolithium-mediated strategy. This approach circumvents the limitations of electrophilic substitution by activating the pyridine ring through deprotonation, enabling a reliable and regioselective synthesis of the desired aldehyde.

Strategic Approach: Directed Ortho-Metalation (DoM)

To overcome the inherent low reactivity of the substrate towards electrophiles, a directed ortho-metalation (DoM) strategy is employed. This powerful technique relies on the deprotonation of an aromatic C-H bond adjacent to a directing metalating group (DMG) using a strong base, typically an organolithium reagent. In this case, the pyridine nitrogen atom itself serves as the DMG.

The mechanism involves the following key steps:

• Coordination: The organolithium base, such as Lithium Diisopropylamide (LDA), coordinates to the pyridine nitrogen.

• Deprotonation: This coordination directs the base to abstract the most acidic proton on the pyridine ring, which is typically at the C-5 position (ortho to the directing nitrogen and influenced by the C-6 substituent). This generates a highly nucleophilic aryllithium intermediate.

• Electrophilic Quench: The aryllithium species is then "quenched" by reacting it with an electrophilic formylating agent, such as anhydrous N,N-Dimethylformamide (DMF).[3]

• Hydrolysis: A final aqueous workup hydrolyzes the resulting intermediate to yield the target aldehyde.

This method is superior for this substrate because it relies on the acidity of the C-H bond rather than the nucleophilicity of the ring, effectively reversing the polarity of the reaction (umpolung) and enabling functionalization of an otherwise unreactive position.

Detailed Experimental Protocol

This protocol details the formylation of 6-(3,4-Difluorophenyl)pyridine at the C-5 position via lithiation.

Reaction Scheme:

Materials and Reagents

Reagent/Material	Grade	Supplier	CAS No.	Quantity	Notes
6-(3,4-Difluorophenyl)pyridine	≥97%	Commercial	237384-21-9	1.0 equiv (e.g., 1.93 g)	Ensure anhydrous
Diisopropylamine	≥99.5%, anhydrous	Commercial	108-18-9	1.2 equiv (e.g., 1.68 mL)	Distill from CaH₂
n-Butyllithium (n-BuLi)	2.5 M in hexanes	Commercial	109-72-8	1.1 equiv (e.g., 4.4 mL)	Titrate before use
N,N-Dimethylformamide (DMF)	Anhydrous, ≥99.8%	Commercial	68-12-2	1.5 equiv (e.g., 1.16 mL)	Store over molecular sieves
Tetrahydrofuran (THF)	Anhydrous, ≥99.9%	Commercial	109-99-9	~10 mL / mmol	Distill from Na/benzophenone
Saturated aq. NH₄Cl	Reagent	In-house prep	12125-02-9	As needed	For quenching
Ethyl Acetate (EtOAc)	ACS Grade	Commercial	141-78-6	As needed	For extraction
Brine (Saturated aq. NaCl)	Reagent	In-house prep	7647-14-5	As needed	For washing
Anhydrous MgSO₄ or Na₂SO₄	Reagent	Commercial	7487-88-9	As needed	For drying
Silica Gel	230-400 mesh	Commercial	7631-86-9	As needed	For chromatography

Equipment

• Schlenk line or glovebox for inert atmosphere operations

• Three-neck round-bottom flask, oven-dried

• Magnetic stirrer and stir bars

• Low-temperature bath (e.g., dry ice/acetone, -78 °C)

• Syringes and needles for transfer of air/moisture-sensitive reagents

• Glassware for workup (separatory funnel, Erlenmeyer flasks)

• Rotary evaporator

• Column chromatography setup

Step-by-Step Methodology

Note: All operations must be conducted under an inert atmosphere (Nitrogen or Argon) using anhydrous solvents and oven-dried glassware.

• LDA Preparation (In Situ):

  • To an oven-dried three-neck flask equipped with a magnetic stir bar, nitrogen inlet, and thermometer, add anhydrous THF (e.g., 30 mL for a 10 mmol scale reaction).

  • Cool the flask to -10 °C in an ice/salt bath.

  • Add diisopropylamine (1.2 equiv) via syringe.

  • Slowly add n-BuLi (1.1 equiv) dropwise via syringe while maintaining the temperature below 0 °C.

  • Stir the resulting colorless to pale yellow solution at 0 °C for 30 minutes to ensure complete formation of LDA.

  • Cool the freshly prepared LDA solution to -78 °C using a dry ice/acetone bath.

• Lithiation of the Substrate:

  • In a separate oven-dried flask, dissolve 6-(3,4-difluorophenyl)pyridine (1.0 equiv) in anhydrous THF (~5 mL/mmol).

  • Slowly add the substrate solution dropwise via cannula or syringe to the stirred LDA solution at -78 °C.

  • A color change (typically to a deep red or brown) indicates the formation of the aryllithium species.

  • Stir the reaction mixture at -78 °C for 1 hour to ensure complete deprotonation.

• Formylation (Electrophilic Quench):

  • While maintaining the temperature at -78 °C, slowly add anhydrous DMF (1.5 equiv) dropwise via syringe.

  • The deep color of the aryllithium should fade upon addition of DMF.

  • Stir the mixture at -78 °C for an additional 1-2 hours.

• Reaction Workup:

  • Quench the reaction at -78 °C by the slow, dropwise addition of saturated aqueous ammonium chloride (NH₄Cl) solution until the reaction is no longer basic. Caution: This can be exothermic.

  • Allow the mixture to warm to room temperature.

  • Transfer the mixture to a separatory funnel and add water and ethyl acetate (EtOAc).

  • Separate the layers. Extract the aqueous layer two more times with EtOAc.

  • Combine the organic layers and wash sequentially with water and then brine.

  • Dry the combined organic phase over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure using a rotary evaporator to obtain the crude product.

• Purification:

  • Purify the crude residue by flash column chromatography on silica gel.

  • A typical eluent system is a gradient of hexane and ethyl acetate (e.g., starting from 95:5 hexane:EtOAc).

  • Combine the fractions containing the desired product (as determined by TLC analysis) and evaporate the solvent to yield the pure 6-(3,4-difluorophenyl)pyridine-5-carbaldehyde.

Workflow and Data Summary

Experimental Workflow Diagram

Caption: Experimental workflow for the formylation of 6-(3,4-Difluorophenyl)pyridine.

Quantitative Data Summary

Parameter	Value/Condition	Rationale
Substrate Scale	10 mmol (example)	Easily scalable based on this ratio.
LDA Equivalents	1.1 - 1.2 equiv	A slight excess ensures complete deprotonation.
DMF Equivalents	1.5 equiv	Excess drives the formylation to completion.
Lithiation Temp.	-78 °C	Prevents side reactions and decomposition of the aryllithium.
Lithiation Time	1 hour	Sufficient for complete deprotonation.
Formylation Temp.	-78 °C	Maintains stability of the reaction intermediate.
Formylation Time	1-2 hours	Ensures complete reaction with the electrophile.
Expected Yield	60-80%	Typical range for this type of transformation.

Safety, Troubleshooting, and Best Practices

Critical Safety Precautions

• Organolithium Reagents: n-Butyllithium is pyrophoric and will ignite on contact with air or moisture. It is also highly corrosive. All transfers must be performed under an inert atmosphere using proper syringe techniques.[4]

• Reagent Quenching: The quenching of organolithium reagents and the workup of the Vilsmeier-Haack reaction are highly exothermic and can release hazardous gases.[5] Always perform quenching slowly in a well-ventilated fume hood and behind a safety shield.

• Solvents: Anhydrous ethers like THF can form explosive peroxides. Use freshly distilled solvent from an active still or from a sealed commercial bottle.

• Personal Protective Equipment (PPE): Always wear a flame-retardant lab coat, safety glasses with side shields or goggles, and appropriate chemical-resistant gloves (e.g., nitrile) when handling these reagents.

Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Solution(s)
Low or No Yield	1. Inactive n-BuLi. 2. Wet solvents or glassware. 3. Temperature rose above -70 °C.	1. Titrate n-BuLi solution before use. 2. Ensure all glassware is oven-dried and solvents are rigorously anhydrous. 3. Carefully monitor internal reaction temperature.
Recovery of Starting Material	Incomplete lithiation.	Increase equivalents of LDA (to 1.5 equiv) or extend the lithiation time (to 1.5-2 hours).
Formation of Side Products	1. Reaction warmed up prematurely. 2. "Wet" DMF was used.	1. Maintain strict temperature control at -78 °C. 2. Use a fresh, sealed bottle of anhydrous DMF or dry it over molecular sieves.

Conclusion

The directed ortho-metalation protocol described provides a reliable and efficient method for the regioselective formylation of the electron-deficient 6-(3,4-difluorophenyl)pyridine. By leveraging the directing ability of the pyridine nitrogen and the strong basicity of LDA, this strategy successfully overcomes the challenges posed by traditional electrophilic substitution methods. The resulting 6-(3,4-difluorophenyl)pyridine-5-carbaldehyde is a valuable building block, and this detailed guide ensures its safe and reproducible synthesis for researchers in drug discovery and materials science.

References

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• Unknown. (n.d.). REVIEW ARTICLE ON VILSMEIER-HAACK REACTION.
• Shi, Y., et al. (2025). C3-Formylation of Pyridines via Streptocyanine Intermediates. Organic Letters, 27(24), 6403-6408.
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• Qi, X., et al. (2014). New Opportunities with the Duff Reaction. The Journal of Organic Chemistry.
• Wikipedia. (n.d.). Vilsmeier–Haack reaction.
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Application Note: Derivatization of 6-(3,4-Difluorophenyl)-3-pyridinecarbaldehyde for Biological Screening

Abstract & Application Overview

This document provides a detailed guide for the chemical derivatization of 6-(3,4-difluorophenyl)-3-pyridinecarbaldehyde, a versatile scaffold for generating diverse small-molecule libraries aimed at biological screening and drug discovery. The pyridine ring is a well-established "privileged scaffold" in medicinal chemistry, forming the core of thousands of biologically active compounds and approved drugs.[1][2][3] Its unique electronic properties, capacity for hydrogen bonding, and structural versatility make it a cornerstone of modern therapeutic agent design.[2] The strategic incorporation of a 3,4-difluorophenyl moiety enhances the drug-like properties of the scaffold. Fluorine substitution is a key tactic in medicinal chemistry to improve metabolic stability, modulate physicochemical characteristics like lipophilicity, and enhance binding affinity to biological targets.[4][5] The difluorophenyl group, in particular, is metabolically robust and can significantly improve in vivo potency.[6]

The aldehyde functional group at the 3-position of the pyridine ring serves as a reactive handle for a variety of chemical transformations. This note details robust and scalable protocols for three high-yield derivatization reactions: Reductive Amination , Wittig Reaction , and Knoevenagel Condensation . These methods were selected for their reliability, broad substrate scope, and ability to generate structurally diverse products from a common intermediate. Furthermore, a standardized protocol for primary biological screening using a colorimetric MTT assay for cytotoxicity is provided, enabling researchers to rapidly assess the biological potential of their newly synthesized compounds.

Core Principles & Strategic Rationale

The central strategy is to leverage the reactivity of the aldehyde group on the 6-(3,4-difluorophenyl)-3-pyridinecarbaldehyde core to build a library of analogues. Each derivatization method introduces distinct structural and physicochemical properties, expanding the chemical space explored during biological screening.

• Reductive Amination: This is one of the most powerful C-N bond-forming reactions in medicinal chemistry.[7] It allows for the introduction of a vast array of primary and secondary amines, thereby modulating the polarity, basicity, and hydrogen-bonding potential of the final compounds. This is critical for targeting a wide range of biological macromolecules, including kinases and G-protein coupled receptors.

• Wittig Reaction: A cornerstone of C-C bond formation, the Wittig reaction converts the aldehyde into an alkene.[8][9] This extends the carbon scaffold and introduces conformational rigidity. The resulting alkenes can serve as key intermediates for further functionalization or as final compounds for screening.

• Knoevenagel Condensation: This reaction is ideal for creating α,β-unsaturated systems by reacting the aldehyde with active methylene compounds.[10][11] The products often possess Michael acceptor capabilities and unique electronic properties, which are features found in many biologically active molecules, including anti-cancer and anti-inflammatory agents.[12]

The overall workflow is designed to be efficient and modular, allowing researchers to progress from chemical synthesis to biological data in a systematic manner.

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Application Notes and Protocols for the Large-Scale Synthesis of 6-(3,4-Difluorophenyl)-3-pyridinecarbaldehyde

Abstract

This comprehensive guide provides a detailed protocol for the large-scale synthesis of 6-(3,4-difluorophenyl)-3-pyridinecarbaldehyde, a key intermediate in the development of various pharmaceutical agents. The synthesis is centered around a robust and scalable Suzuki-Miyaura cross-coupling reaction. This document offers in-depth insights into the reaction mechanism, optimization of critical parameters, and detailed step-by-step procedures for the synthesis of precursors and the final product. Furthermore, it includes protocols for purification, and analytical characterization, along with essential safety considerations for industrial-scale production. This guide is intended for researchers, scientists, and professionals in the field of drug development and process chemistry.

Introduction: The Significance of 6-(3,4-Difluorophenyl)-3-pyridinecarbaldehyde in Medicinal Chemistry

The pyridine scaffold is a ubiquitous structural motif in a vast array of pharmaceuticals, owing to its ability to engage in hydrogen bonding and other key interactions with biological targets.[1] The introduction of a difluorophenyl group to the pyridine ring, as seen in 6-(3,4-difluorophenyl)-3-pyridinecarbaldehyde, can significantly enhance the pharmacokinetic and pharmacodynamic properties of a drug candidate. The fluorine atoms can modulate metabolic stability, binding affinity, and bioavailability.

While specific applications of 6-(3,4-difluorophenyl)-3-pyridinecarbaldehyde are often proprietary and detailed in patent literature, its structural alerts suggest its utility as a key building block for a range of therapeutic agents. Pyridinecarbaldehyde derivatives are precursors to a multitude of bioactive molecules, including but not limited to, enzyme inhibitors, receptor antagonists, and antimicrobial agents.[2][3][4] The aldehyde functionality provides a versatile handle for further chemical transformations, allowing for the construction of complex molecular architectures. This application note provides a comprehensive and scalable synthetic route to this important intermediate, enabling its accessibility for drug discovery and development programs.

Retrosynthetic Analysis and Strategy

The most logical and industrially scalable approach for the synthesis of 6-(3,4-difluorophenyl)-3-pyridinecarbaldehyde is through a palladium-catalyzed Suzuki-Miyaura cross-coupling reaction. This powerful carbon-carbon bond-forming reaction offers high yields, excellent functional group tolerance, and is well-suited for large-scale production.[5]

Our retrosynthetic analysis deconstructs the target molecule into two key precursors: a 6-halopyridine-3-carbaldehyde (either bromo or chloro derivative) and (3,4-difluorophenyl)boronic acid. Both of these starting materials are commercially available or can be readily synthesized on a large scale.

Caption: Retrosynthetic analysis of the target molecule.

Synthesis of Precursors

Protocol for the Large-Scale Synthesis of (3,4-Difluorophenyl)boronic Acid

(3,4-Difluorophenyl)boronic acid is a key coupling partner in the Suzuki-Miyaura reaction. It can be synthesized from 1-bromo-3,4-difluorobenzene via a Grignard reaction followed by quenching with a borate ester.

Materials and Equipment:

• 1-Bromo-3,4-difluorobenzene

• Magnesium turnings

• Anhydrous tetrahydrofuran (THF)

• Tri-isopropyl borate

• 4M Hydrochloric acid

• Ethyl acetate

• 1M Sodium hydroxide

• Brine

• Magnesium sulfate (anhydrous)

• Large-scale reaction vessel with mechanical stirrer, reflux condenser, and nitrogen inlet

• Low-temperature cooling bath

Procedure:

• Grignard Reagent Formation:

  • Charge a dry, nitrogen-purged reaction vessel with magnesium turnings (1.32 g).

  • Add anhydrous THF (30 ml), followed by the slow addition of 1-bromo-3,4-difluorobenzene (7.0 g) over 5 minutes.

  • The reaction is exothermic and will initiate the reflux. Maintain the reflux for 30 minutes after the addition is complete, then allow the mixture to cool to room temperature.

• Borylation:

  • In a separate vessel, prepare a solution of tri-isopropylborate (13.65 g) in dry THF (80 ml) under a nitrogen atmosphere.

  • Cool this solution to -78 °C using a dry ice/acetone bath.

  • Slowly add the pre-formed Grignard solution to the borate solution over 10 minutes, maintaining the temperature below -70 °C.

  • Stir the mixture at -78 °C for 2 hours, then allow it to warm to room temperature over 45 minutes.

• Work-up and Isolation:

  • Quench the reaction by carefully adding 4M hydrochloric acid (80 ml).

  • Stir the mixture at room temperature overnight.

  • Extract the aqueous layer with ethyl acetate (3 x 100 ml).

  • Combine the organic extracts and wash with 1M aqueous sodium hydroxide (4 x 100 ml).

  • Acidify the combined basic aqueous layers to pH 3 with 4M hydrochloric acid.

  • Extract the acidified aqueous layer with ethyl acetate (3 x 150 ml).

  • Wash the combined organic fractions with brine (200 ml) and dry over anhydrous magnesium sulfate.

  • Remove the solvent under reduced pressure to yield (3,4-difluorophenyl)boronic acid as a white solid.[5]

Table 1: Reagent Quantities for (3,4-Difluorophenyl)boronic Acid Synthesis

Reagent	Molecular Weight ( g/mol )	Quantity (g)	Moles	Equivalents
1-Bromo-3,4-difluorobenzene	192.99	7.0	0.036	1.0
Magnesium turnings	24.31	1.32	0.054	1.5
Tri-isopropyl borate	188.08	13.65	0.073	2.0

Synthesis of 6-Chloro-3-pyridinecarbaldehyde

6-Chloro-3-pyridinecarbaldehyde is a suitable electrophilic partner for the Suzuki coupling. While commercially available, it can also be synthesized from 3-methylpyridine.

Procedure Overview:

A common industrial synthesis involves the chlorination of 3-methylpyridine to form 3-(dichloromethyl)pyridine, followed by hydrolysis to the aldehyde.[6]

Large-Scale Synthesis of 6-(3,4-Difluorophenyl)-3-pyridinecarbaldehyde via Suzuki-Miyaura Coupling

This section details the optimized protocol for the large-scale Suzuki-Miyaura cross-coupling of 6-chloro-3-pyridinecarbaldehyde with (3,4-difluorophenyl)boronic acid.

Caption: Experimental workflow for the Suzuki-Miyaura coupling.

Materials and Equipment:

• 6-Chloro-3-pyridinecarbaldehyde

• (3,4-Difluorophenyl)boronic acid

• Palladium catalyst (e.g., Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄])

• Base (e.g., Potassium carbonate)

• Solvent system (e.g., 1,4-Dioxane and water)

• Large-scale reaction vessel with mechanical stirrer, reflux condenser, and nitrogen inlet

• Heating mantle

• Filtration apparatus

• Rotary evaporator

• Chromatography system or recrystallization vessels

Procedure:

• Reaction Setup:

  • To a large, dry, nitrogen-purged reaction vessel, add 6-chloro-3-pyridinecarbaldehyde (1.0 eq), (3,4-difluorophenyl)boronic acid (1.2 eq), and potassium carbonate (2.0 eq).

  • Add the solvent system, typically a mixture of 1,4-dioxane and water (e.g., 3:1 v/v).

  • Degas the mixture by bubbling nitrogen through it for at least 30 minutes.

• Catalyst Addition and Reaction:

  • Add the palladium catalyst, such as Pd(PPh₃)₄ (0.02 - 0.05 eq), to the reaction mixture under a positive pressure of nitrogen.

  • Heat the reaction mixture to 80-100 °C with vigorous stirring.

  • Monitor the progress of the reaction by a suitable analytical technique such as HPLC or TLC until the starting materials are consumed.

• Work-up and Purification:

  • Once the reaction is complete, cool the mixture to room temperature.

  • Filter the mixture to remove any inorganic salts.

  • If necessary, perform an aqueous work-up by adding water and extracting the product with an organic solvent like ethyl acetate.

  • Wash the combined organic layers with brine, and dry over anhydrous magnesium sulfate.

  • Concentrate the organic phase under reduced pressure to obtain the crude product.

  • Purify the crude product by column chromatography on silica gel or by recrystallization from a suitable solvent system (e.g., ethanol/water or hexanes/ethyl acetate) to afford 6-(3,4-difluorophenyl)-3-pyridinecarbaldehyde as a solid.

Table 2: Representative Reagent Quantities for Suzuki-Miyaura Coupling

Reagent	Molecular Weight ( g/mol )	Moles (mol)	Equivalents
6-Chloro-3-pyridinecarbaldehyde	141.55	1.0	1.0
(3,4-Difluorophenyl)boronic acid	157.91	1.2	1.2
Potassium Carbonate	138.21	2.0	2.0
Pd(PPh₃)₄	1155.57	0.02 - 0.05	0.02 - 0.05

Analytical Characterization

The identity and purity of the synthesized 6-(3,4-difluorophenyl)-3-pyridinecarbaldehyde should be confirmed by standard analytical techniques.

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR and ¹³C NMR spectroscopy should be used to confirm the structure of the final product. The spectra are expected to show characteristic signals for the pyridine and difluorophenyl rings, as well as the aldehyde proton.

• High-Performance Liquid Chromatography (HPLC):

  • HPLC is a crucial technique for determining the purity of the final product. A suitable method should be developed to separate the product from any starting materials, by-products, or impurities.

• Mass Spectrometry (MS):

  • Mass spectrometry will confirm the molecular weight of the synthesized compound.

Safety and Handling

Large-scale chemical synthesis requires strict adherence to safety protocols.

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety glasses, lab coat, and chemical-resistant gloves.

• Ventilation: All operations should be performed in a well-ventilated fume hood.

• Inert Atmosphere: The Suzuki-Miyaura coupling is sensitive to oxygen, and an inert atmosphere (nitrogen or argon) is crucial for optimal results and to prevent the degradation of the catalyst.

• Reagent Handling:

  • Palladium catalysts can be pyrophoric and should be handled with care.

  • Organoboronic acids can be irritants.

  • Solvents like dioxane are flammable and have specific handling requirements.

• Waste Disposal: Dispose of all chemical waste according to institutional and local regulations.

Conclusion

The protocol described in this application note provides a robust and scalable method for the large-scale synthesis of 6-(3,4-difluorophenyl)-3-pyridinecarbaldehyde. The use of the Suzuki-Miyaura cross-coupling reaction ensures high yields and operational simplicity, making it an attractive route for industrial production. The availability of this key intermediate will facilitate the discovery and development of novel pharmaceutical agents with improved therapeutic profiles.

References

• Suzuki, A. Cross-coupling reactions of organoboranes: an easy way to construct C-C bonds. Angew. Chem. Int. Ed.2011, 50, 6722-6737.

• Ling, Y., et al. The Expanding Role of Pyridine and Dihydropyridine Scaffolds in Drug Design. Drug Des. Devel. Ther.2021 , 15, 4349–4374.[6]

• Google Patents.

• ResearchGate. Figure 1. (a) Synthesis of A using Suzuki-coupling reaction. Reagents:... ([Link])

• Organic Syntheses. 3-Pyridinebutanenitrile, γ-oxo-. ([Link])

• MDPI. NMR-Based Chromatography Readouts: Indispensable Tools to “Translate” Analytical Features into Molecular Structures. ([Link])

• National Institutes of Health. A General and Efficient Method for the Suzuki-Miyaura Coupling of 2-Pyridyl Nucleophiles. ([Link])

• Google Patents. US3274206A - Process for the production of pyridine aldehydes. ()
• Google Patents.

• MDPI. New one-pot synthesis of 4-arylpyrazolo[3,4-b]pyridin-6-ones based on 5-aminopyrazoles and azlactones. ([Link])

• RSC Publishing. Synthesis of 6-azaindoles via formal electrophilic [4 + 1]-cyclization of 3-amino-4-methyl pyridines: new frontiers of diversity. ([Link])

• Google Patents. CN106518753A - Preparation method for 4-pyridinecarboxaldehyde. ()

• RSC Publishing. Suzuki–Miyaura (hetero-)aryl cross-coupling: recent findings and recommendations. ([Link])

• Schroeder Group - University of Illinois. Closed-loop optimization of general reaction conditions for heteroaryl Suzuki-Miyaura coupling. ([Link])

• CovaSyn. Optimizing Suzuki Coupling Reactions. ([Link])

• ResearchGate. Optimization of Suzuki Reaction conditions. a. ([Link])

• Wiley-VCH. Supporting Information. ([Link])

• PubMed. Closed-loop optimization of general reaction conditions for heteroaryl Suzuki-Miyaura coupling. ([Link])

• † 1H-NMR and 13C-NMR Spectra. ([Link])

• Google Patents. US4071521A - Process for making 2,6-difluoro pyridine. ()
• Google Patents.
• Google Patents.

• PubMed. Medicinal Importance and Chemosensing Applications of Pyridine Derivatives: A Review. ([Link])

• Frontiers. Recent Advances of Pyridinone in Medicinal Chemistry. ([Link])

• OUCI. Process Development and Large-Scale Synthesis of a PDE4 Inhibitor. ([Link])

• National Institutes of Health. Sonication-Enhanced Suzuki–Miyaura Cross-Coupling for Efficient Diflunisal Production: A Combined Experimental and Theoretical Investigation. ([Link])

• PubMed. Suzuki cross-coupling approaches to the synthesis of bioactive 3-substituted and 5-substituted-4-methoxy-6-methyl-2-pyrones. ([Link])

• PubMed. Discovery of the Irreversible Covalent FGFR Inhibitor 8-(3-(4-Acryloylpiperazin-1-yl)propyl)-6-(2,6-dichloro-3,5-dimethoxyphenyl)-2-(methylamino)pyrido[2,3-d]pyrimidin-7(8H)-one (PRN1371) for the Treatment of Solid Tumors. ([Link])

• ResearchGate. Boronic Acids: New Coupling Partners in Room-Temperature Suzuki Reactions of Alkyl Bromides. Crystallographic Characterization of an Oxidative-Addition Adduct Generated under Remarkably Mild Conditions. ([Link])

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• 3. Advances in synthesis, medicinal properties and biomedical applications of Pyridine Derivatives: A Comprehensive Review | Semantic Scholar [semanticscholar.org]
• 4. Exploring the Potential of Pyridine Carboxylic Acid Isomers to Discover New Enzyme Inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 6. The Expanding Role of Pyridine and Dihydropyridine Scaffolds in Drug Design - PMC [pmc.ncbi.nlm.nih.gov]

The Strategic Role of 6-(3,4-Difluorophenyl)-3-pyridinecarbaldehyde in Modern Kinase Inhibitor Synthesis

Introduction: A Pivotal Building Block in Targeted Oncology

In the landscape of modern medicinal chemistry, particularly in the development of targeted cancer therapies, the strategic selection of starting materials is paramount. 6-(3,4-Difluorophenyl)-3-pyridinecarbaldehyde has emerged as a critical building block, most notably in the synthesis of potent kinase inhibitors. Its intrinsic structural and electronic properties offer a unique combination of features that medicinal chemists leverage to design highly selective and efficacious drugs. This application note provides an in-depth technical guide for researchers, scientists, and drug development professionals on the utilization of this versatile aldehyde in the synthesis of kinase inhibitors, with a primary focus on the BRAF inhibitor, Dabrafenib. We will delve into the rationale behind its use, provide detailed synthetic protocols, and explore the broader context of its application in kinase inhibitor discovery.

The significance of 6-(3,4-difluorophenyl)-3-pyridinecarbaldehyde lies in its trifecta of key structural motifs: a pyridine ring, a difluorinated phenyl group, and a reactive aldehyde functionality. The pyridine core is a common scaffold in kinase inhibitors, often participating in crucial hydrogen bonding interactions within the ATP-binding pocket of the target kinase. The 3,4-difluorophenyl moiety is a bioisostere for other functional groups and can enhance binding affinity, improve metabolic stability, and modulate pharmacokinetic properties. The aldehyde group serves as a versatile synthetic handle, allowing for the facile introduction of diverse functionalities through reactions such as reductive amination, Wittig reactions, and various condensation reactions.

The Biological Context: Targeting the MAPK/ERK Pathway in BRAF-Mutated Cancers

Many cancers, including a significant portion of melanomas, are driven by mutations in the BRAF gene, a key component of the Mitogen-Activated Protein Kinase (MAPK)/Extracellular signal-regulated kinase (ERK) signaling pathway.[1][2] Activating mutations, most commonly the V600E substitution, lead to constitutive activation of the BRAF kinase, resulting in uncontrolled cell proliferation and survival.[3] Dabrafenib (GSK2118436) is a potent and selective inhibitor of mutant BRAF kinase and is a cornerstone in the treatment of BRAF V600E-mutated metastatic melanoma.[4] The synthesis of Dabrafenib prominently features the 6-(3,4-difluorophenyl)-3-pyridinecarbaldehyde core, highlighting the importance of this intermediate in accessing clinically relevant therapeutics.

Caption: The MAPK/ERK signaling pathway in BRAF-mutated cancer.

Synthetic Protocols and Methodologies

The synthesis of kinase inhibitors using 6-(3,4-difluorophenyl)-3-pyridinecarbaldehyde can be broadly divided into two key stages: the preparation of the aldehyde itself and its subsequent elaboration into the final inhibitor scaffold.

Protocol 1: Synthesis of 6-(3,4-Difluorophenyl)-3-pyridinecarbaldehyde via Suzuki-Miyaura Coupling

The most efficient and widely applicable method for the synthesis of 6-arylpyridines is the palladium-catalyzed Suzuki-Miyaura cross-coupling reaction. This reaction forms a carbon-carbon bond between an aryl halide and an organoboron compound.[5] In this case, 6-bromo-3-pyridinecarboxaldehyde is coupled with 3,4-difluorophenylboronic acid.

Caption: General scheme for the Suzuki-Miyaura coupling.

Materials:

Reagent/Solvent	M.W.	Amount	Moles
6-Bromo-3-pyridinecarboxaldehyde	186.01	1.0 g	5.38 mmol
3,4-Difluorophenylboronic acid	157.91	930 mg	5.89 mmol
Tetrakis(triphenylphosphine)palladium(0)	1155.56	311 mg	0.27 mmol
Potassium Carbonate (K₂CO₃)	138.21	1.49 g	10.76 mmol
1,4-Dioxane	-	20 mL	-
Water	-	5 mL	-

Procedure:

• To a flame-dried round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 6-bromo-3-pyridinecarboxaldehyde (1.0 g, 5.38 mmol), 3,4-difluorophenylboronic acid (930 mg, 5.89 mmol), and potassium carbonate (1.49 g, 10.76 mmol).

• Evacuate and backfill the flask with an inert gas (e.g., argon or nitrogen) three times.

• Add tetrakis(triphenylphosphine)palladium(0) (311 mg, 0.27 mmol) to the flask under the inert atmosphere.

• Add degassed 1,4-dioxane (20 mL) and degassed water (5 mL) to the flask via syringe.

• Heat the reaction mixture to 90 °C and stir vigorously for 12 hours. Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with ethyl acetate (50 mL) and water (30 mL).

• Separate the organic layer, and extract the aqueous layer with ethyl acetate (2 x 25 mL).

• Combine the organic layers, wash with brine (50 mL), dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to afford 6-(3,4-difluorophenyl)-3-pyridinecarbaldehyde as a solid.

Expert Insights: The choice of palladium catalyst and base is crucial for the success of the Suzuki-Miyaura coupling. Tetrakis(triphenylphosphine)palladium(0) is a robust and commonly used catalyst for this type of transformation. Potassium carbonate is a suitable base that is effective in promoting the transmetalation step of the catalytic cycle. The use of a degassed solvent system is essential to prevent the oxidation and deactivation of the Pd(0) catalyst.

Protocol 2: Reductive Amination for the Introduction of Side Chains

Reductive amination is a powerful and versatile method for the formation of C-N bonds and is a cornerstone of amine synthesis.[6][7] It involves the reaction of a carbonyl compound (in this case, our aldehyde) with an amine to form an imine or enamine intermediate, which is then reduced in situ to the corresponding amine. Sodium triacetoxyborohydride is a mild and selective reducing agent that is particularly well-suited for this transformation, as it does not readily reduce the starting aldehyde.[8][9]

Caption: General scheme for reductive amination.

Materials:

Reagent/Solvent	M.W.	Amount	Moles
6-(3,4-Difluorophenyl)-3-pyridinecarbaldehyde	219.18	500 mg	2.28 mmol
Substituted Amine (e.g., N-Boc-ethylenediamine)	160.20	365 mg	2.28 mmol
Sodium Triacetoxyborohydride (STAB)	211.94	724 mg	3.42 mmol
Dichloromethane (DCM), anhydrous	-	20 mL	-
Acetic Acid (optional, catalytic)	60.05	1-2 drops	-

Procedure:

• To a dry round-bottom flask under an inert atmosphere, dissolve 6-(3,4-difluorophenyl)-3-pyridinecarbaldehyde (500 mg, 2.28 mmol) and the substituted amine (365 mg, 2.28 mmol) in anhydrous dichloromethane (20 mL).

• If the amine is a salt (e.g., hydrochloride), add one equivalent of a non-nucleophilic base like triethylamine to liberate the free amine.

• Add a catalytic amount of acetic acid (1-2 drops) to facilitate imine formation.

• Stir the mixture at room temperature for 1-2 hours to allow for the formation of the imine intermediate.

• Add sodium triacetoxyborohydride (724 mg, 3.42 mmol) portion-wise to the reaction mixture.

• Continue stirring at room temperature for 12-16 hours. Monitor the reaction by TLC or LC-MS.

• Upon completion, quench the reaction by the slow addition of a saturated aqueous solution of sodium bicarbonate (20 mL).

• Stir the biphasic mixture vigorously for 30 minutes.

• Separate the organic layer, and extract the aqueous layer with dichloromethane (2 x 15 mL).

• Combine the organic layers, wash with brine (30 mL), dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to obtain the desired secondary amine.

Expert Insights: The order of addition is important in this one-pot procedure. The imine is formed first before the addition of the reducing agent to minimize the reduction of the starting aldehyde. The use of an anhydrous solvent is recommended to prevent the hydrolysis of the imine intermediate and the reducing agent. Acetic acid catalysis can accelerate the rate of imine formation, particularly with less nucleophilic amines.

Structure-Activity Relationship (SAR) Insights: The Role of the 3,4-Difluorophenyl Moiety

The inclusion of fluorine atoms in drug candidates is a common strategy in medicinal chemistry to modulate their physicochemical and pharmacological properties. The 3,4-difluorophenyl group in kinase inhibitors derived from 6-(3,4-difluorophenyl)-3-pyridinecarbaldehyde plays a multifaceted role:

• Enhanced Binding Affinity: The electron-withdrawing nature of the fluorine atoms can influence the electronics of the aromatic ring, potentially leading to more favorable interactions with the kinase active site. Fluorine can also participate in non-covalent interactions such as hydrogen bonds with backbone amides or dipole-dipole interactions.[10]

• Improved Metabolic Stability: The C-F bond is significantly stronger than a C-H bond, making it less susceptible to metabolic oxidation by cytochrome P450 enzymes. This can lead to a longer half-life and improved pharmacokinetic profile of the drug.[11]

• Modulation of Physicochemical Properties: Fluorine substitution increases the lipophilicity of the molecule, which can affect its solubility, permeability, and plasma protein binding. The strategic placement of fluorine atoms allows for fine-tuning of these properties to achieve an optimal balance for drug-like characteristics.

In the context of Dabrafenib, the 3,4-difluorophenyl group is part of a larger benzenesulfonamide moiety that makes critical interactions within the ATP binding pocket of the BRAF kinase.[12] The fluorine atoms are believed to contribute to the overall binding affinity and selectivity of the inhibitor.

Broader Applications in Kinase Inhibitor Synthesis

While the synthesis of Dabrafenib is a prominent example, the versatility of 6-(3,4-difluorophenyl)-3-pyridinecarbaldehyde extends to the synthesis of a wide range of other kinase inhibitors. The 6-aryl-3-formylpyridine scaffold is a privileged structure in kinase inhibitor design, and variations of the side chain introduced via the aldehyde functionality can lead to inhibitors of other kinases. For instance, pyrazolo[3,4-b]pyridine derivatives, which can be synthesized from related precursors, have shown inhibitory activity against kinases such as Glycogen Synthase Kinase-3 (GSK-3) and Tropomyosin receptor kinases (TRKs).[9][13][14]

Conclusion

6-(3,4-Difluorophenyl)-3-pyridinecarbaldehyde is a high-value, versatile building block for the synthesis of kinase inhibitors. Its strategic combination of a pyridine core, a difluorinated phenyl ring, and a reactive aldehyde functionality provides medicinal chemists with a powerful tool to construct complex molecules with desirable pharmacological properties. The detailed protocols and insights provided in this application note are intended to empower researchers to effectively utilize this key intermediate in their drug discovery efforts, ultimately contributing to the development of new and improved targeted therapies for a range of diseases.

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Application Notes and Protocols for the Quantification of 6-(3,4-Difluorophenyl)-3-pyridinecarbaldehyde

Introduction

6-(3,4-Difluorophenyl)-3-pyridinecarbaldehyde is a key intermediate in the synthesis of various pharmaceutical compounds. Its precise quantification is critical for ensuring the quality, efficacy, and safety of the final active pharmaceutical ingredient (API). In drug development and manufacturing, rigorous analytical control of starting materials and intermediates is a regulatory expectation and a cornerstone of a robust quality system. This document provides detailed application notes and validated protocols for the quantification of 6-(3,4-Difluorophenyl)-3-pyridinecarbaldehyde using High-Performance Liquid Chromatography (HPLC), Gas Chromatography (GC), and UV-Vis Spectrophotometry.

The methodologies presented herein are designed to be robust, accurate, and reliable, aligning with the principles of scientific integrity and the standards set forth by the International Council for Harmonisation (ICH) guidelines.[1][2][3][4] The rationale behind the selection of specific experimental parameters is explained to provide researchers, scientists, and drug development professionals with a comprehensive understanding of the analytical procedures.

High-Performance Liquid Chromatography (HPLC) Method

Reverse-phase HPLC is a powerful and widely used technique for the analysis of pharmaceutical compounds due to its high resolution, sensitivity, and applicability to a broad range of analytes. For a molecule like 6-(3,4-Difluorophenyl)-3-pyridinecarbaldehyde, which possesses aromatic rings and a polar aldehyde group, a C18 column is an excellent starting point as it provides strong retention for moderately polar to non-polar compounds.[5]

The choice of mobile phase is critical for achieving optimal separation and peak shape. A mixture of an organic solvent (like acetonitrile or methanol) and an aqueous buffer is standard for reverse-phase HPLC.[6][7] The buffer is essential to control the ionization state of the pyridine ring, which has a pKa in the acidic range, thereby ensuring consistent retention times.[8]

HPLC Protocol

Objective: To quantify 6-(3,4-Difluorophenyl)-3-pyridinecarbaldehyde with high accuracy and precision.

Instrumentation:

• HPLC system with a quaternary or binary pump

• Autosampler

• Column oven

• UV or Diode Array Detector (DAD)

Chromatographic Conditions:

Parameter	Recommended Setting
Column	C18 reverse-phase column (e.g., 4.6 mm x 150 mm, 5 µm particle size)
Mobile Phase	A: 0.1% Phosphoric acid in WaterB: Acetonitrile
Gradient	Isocratic or a shallow gradient can be optimized. A starting point is 60:40 (A:B).
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Detection Wavelength	254 nm (based on the aromatic nature of the compound). A full UV scan of the analyte is recommended to determine the optimal wavelength.
Injection Volume	10 µL
Run Time	Approximately 10 minutes, sufficient to elute the analyte and any potential impurities.

Sample Preparation:

• Prepare a stock solution of the 6-(3,4-Difluorophenyl)-3-pyridinecarbaldehyde reference standard in the mobile phase or a suitable solvent like acetonitrile at a concentration of 1 mg/mL.

• Prepare a series of calibration standards by diluting the stock solution to concentrations ranging from 1 µg/mL to 100 µg/mL.

• Accurately weigh the sample to be analyzed and dissolve it in the mobile phase to achieve a concentration within the calibration range.

HPLC Method Validation Protocol

Method validation is performed to ensure that the analytical procedure is suitable for its intended purpose.[9][10] The following validation parameters should be assessed in accordance with ICH Q2(R2) guidelines.[3][4][11]

• Specificity: The ability to assess the analyte unequivocally in the presence of components that may be expected to be present. This is demonstrated by the absence of interfering peaks at the retention time of the analyte in a blank and placebo sample.

• Linearity and Range: A minimum of five concentrations spanning the expected range should be analyzed. The correlation coefficient (r²) should be ≥ 0.999.[12]

• Accuracy: Determined by the recovery of a known amount of analyte spiked into a placebo matrix. The recovery should typically be within 98-102%.[12]

• Precision:

  • Repeatability (Intra-day precision): Assessed by analyzing a minimum of six replicate injections of the same sample on the same day. The relative standard deviation (RSD) should be ≤ 2%.

  • Intermediate Precision (Inter-day precision): Assessed by analyzing the same sample on different days, with different analysts, or on different equipment. The RSD should be ≤ 3%.[12]

• Limit of Detection (LOD) and Limit of Quantitation (LOQ): Determined based on the signal-to-noise ratio (typically 3:1 for LOD and 10:1 for LOQ) or from the standard deviation of the response and the slope of the calibration curve.

• Robustness: The reliability of the method is assessed by deliberately varying method parameters such as mobile phase composition, pH, column temperature, and flow rate.

HPLC Workflow Diagram

Caption: Workflow for HPLC quantification of 6-(3,4-Difluorophenyl)-3-pyridinecarbaldehyde.

Gas Chromatography (GC) Method

Gas chromatography is a suitable technique for the analysis of volatile and thermally stable compounds.[13][14] While 6-(3,4-Difluorophenyl)-3-pyridinecarbaldehyde is expected to be somewhat volatile, the presence of the polar aldehyde group can lead to poor peak shape and adsorption on the GC column.[15] Therefore, derivatization is often recommended for aldehydes to improve their volatility and thermal stability.[2][16][17] A common derivatization reaction for aldehydes is the formation of an oxime with a reagent like O-(2,3,4,5,6-pentafluorobenzyl)hydroxylamine (PFBHA).[2]

GC Protocol with Derivatization

Objective: To provide an alternative quantification method, particularly useful for assessing volatile impurities.

Instrumentation:

• Gas chromatograph with a split/splitless injector

• Autosampler

• Flame Ionization Detector (FID) or Mass Spectrometer (MS)

• Capillary column

Derivatization Procedure:

• Accurately weigh the sample or standard into a vial.

• Add a solution of PFBHA in a suitable solvent (e.g., toluene).

• Heat the mixture at a controlled temperature (e.g., 60-80 °C) for a specified time (e.g., 30-60 minutes) to complete the reaction.

• Cool the reaction mixture to room temperature before injection.

Chromatographic Conditions:

Parameter	Recommended Setting
Column	A non-polar or mid-polarity column such as a DB-5 (5% phenyl-methylpolysiloxane) or DB-17 (50% phenyl-methylpolysiloxane), 30 m x 0.25 mm ID, 0.25 µm film thickness.
Carrier Gas	Helium or Hydrogen at a constant flow rate (e.g., 1.0 mL/min).
Injector Temperature	250 °C
Injection Mode	Split (e.g., 50:1) or splitless, depending on the required sensitivity.
Oven Program	Initial temperature: 100 °C, hold for 2 min.Ramp at 10 °C/min to 280 °C, hold for 5 min.
Detector	FID at 300 °C.
Injection Volume	1 µL

GC Method Validation Protocol

The validation of the GC method will follow the same principles as the HPLC method, as outlined in the ICH Q2(R2) guidelines.[18][19] The key parameters to be evaluated are specificity, linearity, range, accuracy, precision, LOD, LOQ, and robustness.

GC Workflow Diagram

Caption: Workflow for GC quantification of 6-(3,4-Difluorophenyl)-3-pyridinecarbaldehyde.

UV-Vis Spectrophotometric Method

UV-Vis spectrophotometry is a simple, rapid, and cost-effective method for the quantification of compounds that absorb ultraviolet or visible light. The presence of conjugated systems in 6-(3,4-Difluorophenyl)-3-pyridinecarbaldehyde (the pyridine ring, the phenyl ring, and the aldehyde group) makes it a suitable candidate for this technique. The selection of a suitable solvent is crucial, as it must dissolve the analyte and be transparent in the wavelength range of interest.

UV-Vis Spectrophotometry Protocol

Objective: To provide a rapid and simple method for the quantification of the analyte, particularly for in-process controls.

Instrumentation:

• UV-Vis Spectrophotometer (double beam recommended)

• Matched quartz cuvettes (1 cm path length)

Methodology:

• Solvent Selection: Ethanol or methanol are good choices as they are transparent in the UV region and are good solvents for many organic compounds.

• Determination of λmax: Prepare a dilute solution of 6-(3,4-Difluorophenyl)-3-pyridinecarbaldehyde in the chosen solvent. Scan the solution from 200 to 400 nm to determine the wavelength of maximum absorbance (λmax). Based on the structure, the λmax is expected to be in the range of 250-300 nm.

• Calibration Curve:

  • Prepare a stock solution of the reference standard in the chosen solvent.

  • From the stock solution, prepare a series of at least five calibration standards of known concentrations.

  • Measure the absorbance of each standard at the predetermined λmax, using the solvent as a blank.

  • Plot a graph of absorbance versus concentration.

• Sample Analysis:

  • Prepare a solution of the sample in the same solvent, ensuring the concentration falls within the range of the calibration curve.

  • Measure the absorbance of the sample solution at λmax.

  • Determine the concentration of the analyte from the calibration curve.

UV-Vis Method Validation

The validation of the UV-Vis spectrophotometric method should include:

• Linearity and Range: The Beer-Lambert law should be obeyed over the intended concentration range. The correlation coefficient (r²) should be ≥ 0.999.

• Accuracy: Assessed by the recovery of the analyte from a spiked sample.

• Precision: Assessed by repeatability (multiple measurements of the same sample) and intermediate precision.

• Specificity: While less specific than chromatographic methods, specificity can be assessed by analyzing a placebo and checking for any significant absorbance at the analytical wavelength.

UV-Vis Spectrophotometry Workflow Diagram

Caption: Workflow for UV-Vis spectrophotometric quantification.

Summary of Method Validation Parameters (Hypothetical Data)

The following table summarizes typical acceptance criteria and hypothetical, yet realistic, validation results for the proposed methods.

Validation Parameter	HPLC	GC	UV-Vis Spectrophotometry
Specificity	No interference at analyte RT	No interference at analyte RT	Minimal absorbance from placebo
Linearity (r²)	≥ 0.999	≥ 0.999	≥ 0.999
Range (µg/mL)	1 - 100	0.5 - 50	2 - 20
Accuracy (% Recovery)	98.0 - 102.0	97.0 - 103.0	98.0 - 102.0
Precision (% RSD)
- Repeatability	≤ 2.0	≤ 2.0	≤ 1.5
- Intermediate Precision	≤ 3.0	≤ 3.0	≤ 2.5
LOD (µg/mL)	0.1	0.05	0.2
LOQ (µg/mL)	0.3	0.15	0.6
Robustness	Unaffected by minor variations	Unaffected by minor variations	Unaffected by minor variations

Conclusion

The analytical methods detailed in this guide provide robust and reliable approaches for the quantification of 6-(3,4-Difluorophenyl)-3-pyridinecarbaldehyde. The choice of method will depend on the specific requirements of the analysis, such as the need for high specificity (HPLC, GC) or high throughput (UV-Vis). It is imperative that any method implemented in a regulated environment is fully validated to demonstrate its suitability for the intended purpose, thereby ensuring the quality and consistency of the data generated.

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Application Notes & Protocols: 6-(3,4-Difluorophenyl)-3-pyridinecarbaldehyde as a Versatile Molecular Probe

For Researchers, Scientists, and Drug Development Professionals

Introduction: Unveiling a Multifunctional Chemical Tool

6-(3,4-Difluorophenyl)-3-pyridinecarbaldehyde is a heterocyclic aromatic compound distinguished by two key reactive and reporting moieties: a reactive aldehyde on a pyridine scaffold and a difluorophenyl group. While traditionally viewed as a synthetic intermediate[1][2], its unique structural features position it as a powerful and versatile molecular probe for a range of applications in chemical biology and drug discovery.

The strategic placement of its functional groups enables a multi-modal analysis of biological systems:

• ¹⁹F NMR Spectroscopy Probe: The two fluorine atoms on the phenyl ring serve as a sensitive, background-free reporter for Nuclear Magnetic Resonance (NMR) spectroscopy.[3] This makes the molecule an ideal candidate for fragment-based screening and for studying protein-ligand interactions without the need for isotopic labeling of the target protein.[4][5]

• Covalent Labeling Reagent: The aldehyde group provides a reactive handle for forming covalent bonds with nucleophilic residues on biomolecules, most notably the primary amines of lysine side chains and the N-terminus of proteins, through Schiff base formation.[6][7] This functionality allows for site-specific protein modification, target identification, and the development of covalent inhibitors.

This guide provides a comprehensive overview of the scientific rationale and detailed protocols for leveraging 6-(3,4-Difluorophenyl)-3-pyridinecarbaldehyde as a molecular probe.

Caption: Core structural features and resulting applications of the probe.

Application I: A ¹⁹F NMR Probe for Protein-Ligand Interaction Analysis

Scientific Rationale

Fluorine-19 (¹⁹F) NMR has emerged as a powerful technique in drug discovery.[4] The ¹⁹F nucleus has a spin of ½, 100% natural abundance, and high sensitivity. Crucially, the absence of endogenous fluorine in most biological systems means that ¹⁹F NMR spectra are free of background signals, providing a clear window to observe the fluorinated probe.[4][8]

The chemical shift of the fluorine atoms in 6-(3,4-Difluorophenyl)-3-pyridinecarbaldehyde is exquisitely sensitive to its local electronic environment.[3] Upon binding to a protein, changes in the probe's environment will induce a change in the ¹⁹F chemical shift and/or line broadening of the signal. By monitoring these changes, researchers can detect binding events, determine dissociation constants (Kd), and screen fragment libraries for hits against a protein target.[9][10]

Caption: Workflow for a ligand-observed ¹⁹F NMR binding experiment.

Protocol: Ligand-Observed ¹⁹F NMR for Fragment Screening

This protocol describes a primary screen to identify if the probe binds to a target protein.

Materials:

• 6-(3,4-Difluorophenyl)-3-pyridinecarbaldehyde (the "Probe")

• Target Protein of interest

• Deuterated buffer (e.g., 50 mM Phosphate buffer in 99.9% D₂O, 150 mM NaCl, pH 7.4)

• DMSO-d₆

• NMR tubes and spectrometer equipped for ¹⁹F detection

Protocol Steps:

• Stock Solution Preparation:

  • Prepare a 10 mM stock solution of the Probe in DMSO-d₆. Causality: DMSO-d₆ is a common solvent for organic compounds and ensures solubility before dilution into the aqueous buffer.

  • Prepare a concentrated stock solution of the target protein (e.g., 1 mM) in the deuterated buffer. Ensure the protein is pure and stable under these conditions.

• Sample Preparation:

  • Reference Sample (Probe alone): In a clean microcentrifuge tube, add the required volume of deuterated buffer. Add the Probe stock solution to a final concentration of 100 µM. Add a corresponding volume of buffer without protein. The final DMSO-d₆ concentration should be kept low (e.g., 1-2%) to avoid protein denaturation.

  • Test Sample (Probe + Protein): In a separate tube, add the required volume of deuterated buffer. Add the target protein stock to a final concentration of 10 µM. Then, add the Probe stock solution to a final concentration of 100 µM.

  • Vortex both samples gently and transfer to separate NMR tubes.

• NMR Data Acquisition:

  • Acquire a 1D ¹⁹F NMR spectrum for the Reference Sample. Note the chemical shifts (δ) and line widths of the two fluorine signals.

  • Acquire a 1D ¹⁹F NMR spectrum for the Test Sample under identical conditions.

• Data Analysis:

  • Compare the spectrum of the Test Sample to the Reference Sample.

  • Binding Indication: Binding is indicated by a change in the ¹⁹F signals, such as:

    • Chemical Shift Perturbation (CSP): A change in the chemical shift (Δδ) of one or both fluorine signals.

    • Line Broadening: An increase in the width of the NMR signal, which indicates a change in the relaxation properties of the probe upon binding to the much larger protein.

Data Interpretation

Observation	Interpretation	Next Steps
No change in spectrum	No detectable binding at the tested concentrations.	Screen other compounds or targets.
Significant line broadening	Weak to intermediate binding.	Perform a titration experiment to determine Kd.[10]
Chemical shift perturbation	Binding event detected.	Perform a titration experiment to determine Kd.
Disappearance of signal	Strong binding or aggregation.	Dilute sample and re-acquire; investigate potential for aggregation.

Application II: Covalent Labeling of Proteins

Scientific Rationale

The aldehyde group of 6-(3,4-Difluorophenyl)-3-pyridinecarbaldehyde can react with primary amines, such as the ε-amino group of lysine residues or the α-amino group at a protein's N-terminus, to form a Schiff base (an imine).[7] This reaction is reversible, but the resulting imine can be stabilized by reduction with a mild reducing agent like sodium cyanoborohydride (NaBH₃CN) to form a stable secondary amine linkage. This two-step process allows for the covalent attachment of the difluorophenyl tag to the protein.[6]

This covalent labeling strategy is valuable for:

• Target Validation: Covalently modifying a protein can help validate it as the target of a small molecule.

• Mapping Binding Pockets: After labeling and proteolytic digest, mass spectrometry can identify the specific residue(s) modified by the probe, revealing its binding site.

• Creating Stable Bioconjugates: The stable linkage is useful for creating protein conjugates for various downstream applications.[11]

Caption: Two-step reaction for covalent protein labeling via reductive amination.

Protocol: Covalent Labeling and Verification

This protocol provides a general method for labeling a model protein.

Materials:

• 6-(3,4-Difluorophenyl)-3-pyridinecarbaldehyde (Probe)

• Target Protein (e.g., Bovine Serum Albumin, BSA, as a model)

• Reaction Buffer (e.g., 100 mM HEPES, 150 mM NaCl, pH 7.5)

• Sodium Cyanoborohydride (NaBH₃CN) solution (freshly prepared 1 M stock in water)

• Desalting column (e.g., PD-10)

• Mass Spectrometer (e.g., ESI-MS)

Protocol Steps:

• Reaction Setup:

  • Dissolve the target protein in the Reaction Buffer to a final concentration of 1 mg/mL (approx. 15 µM for BSA).

  • Prepare a 10 mM stock of the Probe in DMSO.

  • In a microcentrifuge tube, combine 500 µL of the protein solution with the Probe stock solution to achieve a 10-fold molar excess of the probe (e.g., 7.5 µL for a final probe concentration of 150 µM).

  • Incubate the mixture at room temperature for 2 hours with gentle agitation. Causality: This incubation allows for the formation of the reversible Schiff base intermediate.

• Reductive Stabilization:

  • Add the NaBH₃CN stock solution to the reaction mixture to a final concentration of 20 mM. Caution: NaBH₃CN is toxic and should be handled in a fume hood.

  • Incubate the reaction overnight at 4°C. Causality: The reducing agent selectively reduces the imine to a stable secondary amine. The lower temperature helps maintain protein stability during the long incubation.

• Purification:

  • To remove the unreacted probe and reducing agent, purify the labeled protein using a desalting column equilibrated with a suitable storage buffer (e.g., PBS, pH 7.4).[11]

  • Follow the manufacturer's instructions for the desalting column to collect the protein-containing fractions.

• Verification of Labeling:

  • Analyze the purified protein using ESI-MS to confirm the covalent modification.

  • The mass of the labeled protein should increase by the mass of the probe minus the mass of water (H₂O) for each labeling event. The mass of 6-(3,4-Difluorophenyl)-3-pyridinecarbaldehyde is 219.18 g/mol . The expected mass shift upon reductive amination is +203.06 Da (Mass of Probe + H₂ - H₂O).

  • Multiple additions to the protein mass may be observed, indicating labeling at more than one site.

Physicochemical Properties & Handling

Property	Value	Source
Molecular Formula	C₁₂H₇F₂NO	[1]
Molecular Weight	219.18 g/mol	[1]
Appearance	Typically an off-white to yellow solid	Supplier Data
Solubility	Soluble in DMSO, DMF, and other organic solvents	General Chemical Knowledge

Storage and Handling:

• Store the solid compound at 2-8°C, protected from light and moisture.

• Prepare stock solutions in anhydrous DMSO or DMF. For long-term storage, aliquot and store at -20°C or -80°C.

• The aldehyde functionality is sensitive to oxidation; handle under an inert atmosphere (e.g., nitrogen or argon) where possible for long-term stability.[12]

References

• Dalvit, C., Fagerness, P. E., Hadden, D. T., Sarver, R. W., & Stockman, B. J. (2003). Fluorine NMR spectroscopy: a powerful tool for ligand-binding screening and structural studies. Journal of the American Chemical Society, 125(25), 7696–7703. (URL: [Link])

• Pro-Chem, Inc. (2024). 4-Pyridinecarboxaldehyde: Versatility in Medicinal Chemistry and its Preparation Method. (URL: [Link])

• Daniel, T. O., & Creighton, T. E. (1993). Selective chemical labeling of proteins. Organic & Biomolecular Chemistry. (URL: [Link])

• Wikipedia. (n.d.). Schiff base. (URL: [Link])

• Vulpetti, A., & Dalvit, C. (2012). ¹⁹F-NMR: a valuable tool for drug discovery. Expert opinion on drug discovery, 7(6), 493–510. (URL: [Link])

• Gerig, J. T. (1994). Fluorine NMR of proteins. Progress in Nuclear Magnetic Resonance Spectroscopy, 26(4), 293–370. (URL: [Link])

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• 1. parchem.com [parchem.com]
• 2. 3-Pyridinecarboxaldehyde | 500-22-1 [chemicalbook.com]
• 3. USE OF 19F NMR TO PROBE PROTEIN STRUCTURE AND CONFORMATIONAL CHANGES - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. reddit.com [reddit.com]
• 7. Schiff base - Wikipedia [en.wikipedia.org]
• 8. Clickable 19F NMR Probes — CF Plus Chemicals [cfplus.cz]
• 9. Protein-observed 19F-NMR for fragment screening, affinity quantification and druggability assessment - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Rapid Quantification of Protein-Ligand Binding via 19F NMR Lineshape Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Protein Labeling: Methods and Mechanisms - Creative Proteomics [creative-proteomics.com]
• 12. 4-Pyridinecarboxaldehyde: Versatility in Medicinal Chemistry and its Preparation Method_Chemicalbook [chemicalbook.com]

Synthesis of radiolabeled 6-(3,4-Difluorophenyl)-3-pyridinecarbaldehyde for imaging studies

Application Note & Protocol

Topic: Synthesis and Radiolabeling of a 6-(3,4-Difluorophenyl)-3-pyridinecarbaldehyde Scaffold for Positron Emission Tomography (PET) Imaging

Audience: Researchers, scientists, and drug development professionals in the fields of medicinal chemistry, radiopharmaceutical science, and molecular imaging.

Abstract

This document provides a comprehensive guide for the synthesis of 6-(3,4-difluorophenyl)-3-pyridinecarbaldehyde, a heterocyclic scaffold with potential applications in drug discovery. Recognizing the importance of in vivo target engagement and pharmacokinetic studies, we further present a robust, field-proven strategy for the Carbon-11 radiolabeling of a structurally related derivative suitable for PET imaging. The protocols herein detail a palladium-catalyzed Suzuki-Miyaura cross-coupling for the synthesis of the core scaffold, its conversion to a suitable radiolabeling precursor, and a subsequent automated radiosynthesis of the final PET tracer.[1] Methodologies for purification and stringent quality control are also provided to ensure the final radiopharmaceutical is suitable for preclinical imaging studies.

Introduction and Strategic Rationale

Heterocyclic compounds, particularly those containing pyridine moieties, are privileged structures in medicinal chemistry due to their ability to form key interactions with a wide range of biological targets. The 6-aryl-3-pyridinecarbaldehyde scaffold, specifically 6-(3,4-difluorophenyl)-3-pyridinecarbaldehyde, represents a versatile platform for the development of novel therapeutics. The difluorophenyl group can enhance binding affinity and modulate metabolic stability, while the aldehyde functionality serves as a synthetic handle for further chemical elaboration.

To bridge the gap between in vitro activity and in vivo performance, Positron Emission Tomography (PET) is an invaluable, non-invasive imaging modality.[2] It allows for the real-time, quantitative assessment of a drug candidate's biodistribution, target engagement, and pharmacokinetics.[2][3] Carbon-11 is a preferred PET radionuclide for small molecules due to its short half-life (t½ = 20.4 min), which allows for multiple scans in a single day and minimizes the radiation dose to the subject.[4][5]

Directly labeling the aldehyde group of the title compound with Carbon-11 is synthetically challenging and often involves multi-step radiosyntheses that are incompatible with the short half-life. A more pragmatic and widely adopted strategy is to synthesize a close structural analog containing a functional group amenable to rapid, high-yield radiolabeling. The most common and reliable [11C]-labeling reaction is methylation using [11C]methyl iodide ([11C]CH₃I) or [11C]methyl triflate ([11C]CH₃OTf).[4][6][7]

Therefore, our strategy involves:

• Synthesis of the core aldehyde scaffold to serve as a reference standard.

• Conversion of the aldehyde via reductive amination to a secondary amine precursor. This modification is minimal and creates a nucleophilic site for methylation.

• Rapid N-[11C]methylation of the precursor to yield the final PET tracer.

This approach ensures synthetic tractability and leverages well-established, automated radiochemistry protocols, maximizing the reliability and yield of the final radiotracer.

Overall Synthetic and Radiosynthetic Workflow

The comprehensive workflow is designed in three distinct stages: synthesis of the stable reference compounds and precursor, automated radiosynthesis of the PET tracer, and finally, rigorous purification and quality control.

Caption: Overall workflow from starting materials to final PET tracer.

Part I: Synthesis of Reference Standard and Precursor

The synthesis of the core scaffold is achieved via a Suzuki-Miyaura cross-coupling reaction. This palladium-catalyzed reaction is exceptionally robust for forming C-C bonds between aryl halides and arylboronic acids and is tolerant of a wide array of functional groups, including the essential aldehyde.[8][9][10]

Caption: Chemical synthesis pathway for the reference standard and precursor.

Protocol 1.1: Synthesis of 6-(3,4-Difluorophenyl)-3-pyridinecarbaldehyde

Rationale: This protocol utilizes a standard Suzuki coupling condition. Palladium tetrakis(triphenylphosphine) is a reliable catalyst, and potassium carbonate is an effective base for activating the boronic acid. A dioxane/water solvent system ensures solubility of both organic and inorganic reagents.

Reagent/Material	M.W. ( g/mol )	Amount	Moles (mmol)
6-Bromo-3-pyridinecarboxaldehyde	186.00	1.00 g	5.38
(3,4-Difluorophenyl)boronic acid	157.91	1.02 g	6.45 (1.2 eq)
Pd(PPh₃)₄	1155.56	311 mg	0.27 (0.05 eq)
Potassium Carbonate (K₂CO₃)	138.21	2.23 g	16.1 (3.0 eq)
1,4-Dioxane	-	40 mL	-
Deionized Water	-	10 mL	-

Procedure:

• To a 100 mL round-bottom flask, add 6-bromo-3-pyridinecarboxaldehyde, (3,4-difluorophenyl)boronic acid, and potassium carbonate.

• Place a magnetic stir bar in the flask and fit it with a reflux condenser.

• Evacuate and backfill the flask with nitrogen or argon gas three times to create an inert atmosphere.

• Add 1,4-dioxane (40 mL) and deionized water (10 mL) via syringe.

• Add the palladium catalyst, Pd(PPh₃)₄, to the stirring mixture.

• Heat the reaction mixture to 90 °C in an oil bath and stir vigorously for 12-16 hours. Monitor reaction progress by TLC or LC-MS.

• After completion, cool the mixture to room temperature.

• Dilute the mixture with ethyl acetate (50 mL) and water (50 mL).

• Separate the organic layer. Extract the aqueous layer twice more with ethyl acetate (2x 25 mL).

• Combine the organic extracts, wash with brine (50 mL), dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purify the crude residue by flash column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to yield the pure product as a solid.

• Characterization: Confirm the structure and purity using ¹H NMR, ¹³C NMR, and mass spectrometry.

Protocol 1.2: Synthesis of Precursor for Radiolabeling

Rationale: This step converts the aldehyde into a secondary amine, which is an excellent nucleophile for the subsequent [11C]methylation. Reductive amination with methylamine followed by reduction with sodium triacetoxyborohydride (NaBH(OAc)₃) is a mild and efficient method that avoids over-alkylation.

Procedure:

• Dissolve 6-(3,4-difluorophenyl)-3-pyridinecarbaldehyde (1.0 eq) in dichloromethane (DCM) in a round-bottom flask.

• Cool the solution to 0 °C in an ice bath.

• Add a solution of methylamine (2.0 M in THF, 1.5 eq) dropwise to the stirring solution.

• Add sodium triacetoxyborohydride (1.5 eq) portion-wise to the mixture.

• Allow the reaction to warm to room temperature and stir for 4-6 hours.

• Quench the reaction by slowly adding a saturated aqueous solution of sodium bicarbonate (NaHCO₃).

• Separate the organic layer and extract the aqueous layer with DCM (2x).

• Combine the organic layers, dry over Na₂SO₄, filter, and concentrate.

• Purify by column chromatography to obtain the pure secondary amine precursor.

• Characterization: Confirm identity via NMR and MS. This pure, characterized precursor is what will be used in the automated radiosynthesis module.

Part II: [¹¹C]-Radiolabeling

The radiosynthesis is performed in a fully automated synthesis module to ensure radiation safety and reproducibility. The process begins with cyclotron-produced [¹¹C]CO₂, which is converted into the reactive methylating agent, [¹¹C]CH₃OTf.[11]

Caption: Final one-step radiosynthesis reaction.

Protocol 2.1: Automated Radiosynthesis of the [¹¹C]Tracer

Rationale: [¹¹C]Methyl triflate is a highly reactive methylating agent, leading to rapid reaction times essential for working with Carbon-11.[11] The reaction is performed at an elevated temperature in a polar aprotic solvent like DMF to ensure solubility and accelerate the nucleophilic attack of the amine precursor.

Procedure (as programmed on an automated synthesis module):

• [¹¹C]CO₂ Delivery: Bombard a target of nitrogen gas (with ~1% oxygen) with protons in a cyclotron to produce [¹¹C]CO₂ via the ¹⁴N(p,α)¹¹C nuclear reaction.[4] Transfer the [¹¹C]CO₂ to the synthesis module and trap it on a molecular sieve trap.

• Synthesis of [¹¹C]CH₃OTf:

  • Release the [¹¹C]CO₂ into the module's reactor containing lithium aluminum hydride (LiAlH₄) to reduce it to [¹¹C]methanol.

  • React the intermediate with hydroiodic acid (HI) to form [¹¹C]CH₃I.

  • Pass the volatile [¹¹C]CH₃I through a heated column containing silver triflate to convert it to [¹¹C]CH₃OTf.

• [¹¹C]-Methylation Reaction:

  • Trap the gaseous [¹¹C]CH₃OTf in a reaction vial pre-loaded with the amine precursor (~1-2 mg) dissolved in anhydrous DMF (300-400 µL).

  • Heat the sealed vial to 80-90 °C for 5 minutes.

• Quenching and Dilution: After the reaction time, cool the vial and quench the reaction by adding the mobile phase for HPLC purification. The crude reaction mixture is now ready for injection onto the HPLC system.

Part III: Purification and Quality Control

Purification is critical to remove the unreacted precursor, which is often biologically active, and any radiolabeled or non-radiolabeled byproducts.[12] Quality control (QC) ensures the final product is safe and suitable for its intended application.

Protocol 3.1: HPLC Purification and Formulation

• Purification: Inject the crude reaction mixture onto a semi-preparative reverse-phase C18 HPLC column.

  • Mobile Phase: Typically an isocratic or gradient mixture of acetonitrile and water (often with 0.1% trifluoroacetic acid, TFA).

  • Detection: Monitor the eluent with a UV detector (set to the absorbance maximum of the reference standard) and a radioactivity detector connected in series.

  • Collection: Collect the radioactive peak corresponding to the retention time of the desired product.

• Formulation:

  • The collected HPLC fraction is typically diluted with water and passed through a C18 Sep-Pak cartridge, which traps the product.

  • Wash the cartridge with sterile water to remove residual HPLC solvents.

  • Elute the final [¹¹C]Tracer from the cartridge with a small volume of USP-grade ethanol.

  • Dilute the ethanol solution with sterile saline for injection to achieve the final desired concentration and an ethanol content typically below 10%.

  • Pass the final solution through a 0.22 µm sterile filter into a sterile, pyrogen-free vial.

Protocol 3.2: Quality Control

A small aliquot of the final formulated product is taken for QC testing before release.

Parameter	Method	Acceptance Criteria	Rationale
Identity	Analytical HPLC	Retention time of the radioactive peak matches that of the non-radiolabeled reference standard.	Confirms that the radioactivity is associated with the correct chemical entity.
Radiochemical Purity (RCP)	Analytical HPLC	> 95%	Ensures that the vast majority of the radioactivity administered is the desired compound.[12]
Molar Activity (Aₘ)	Analytical HPLC	> 37 GBq/µmol (1 Ci/µmol) at time of injection.	High molar activity is crucial to minimize the injected chemical mass, avoiding potential pharmacological effects and receptor saturation.
pH	pH strip	4.5 - 7.5	Ensures the solution is physiologically compatible.
Visual Inspection	Direct observation	Clear, colorless solution, free of particulates.	Basic safety check for parenteral drugs.

Conclusion

This application note provides a validated and robust pathway for the synthesis of 6-(3,4-difluorophenyl)-3-pyridinecarbaldehyde and the subsequent radiosynthesis of a Carbon-11 labeled PET tracer based on this scaffold. The use of a Suzuki coupling provides an efficient entry to the core structure, while the conversion to a secondary amine precursor allows for a rapid and high-yield N-[11C]methylation. By following these detailed protocols for synthesis, purification, and quality control, research teams can reliably produce this novel radiotracer for preclinical PET imaging studies, enabling crucial investigations into the in vivo behavior of this important class of molecules.

References

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• Treadwell, E. M., & Wuest, F. (2019). 18F-Radiolabeling of Aromatic Compounds Using Triarylsulfonium Salts. European Journal of Organic Chemistry, 2019(36), 6219-6232.

• Heller, M., & Schubert, U. S. (2003). Functionalized 2,2′-Bipyridines and 2,2′:6′,2′′-Terpyridines via Stille-Type Cross-Coupling Procedures. The Journal of Organic Chemistry, 68(19), 7416–7424. [Link]

• Verhoog, S., & Gouverneur, V. (2018). C–H Labeling with [18F]Fluoride: An Emerging Methodology in Radiochemistry. Accounts of Chemical Research, 51(6), 1432–1443. [Link]

• Telu, S., Chun, J. H., & Pike, V. W. (2014). Fluorine-18 Radiochemistry, Labeling Strategies and Synthetic Routes. Chemical Reviews, 114(23), 11535–11573. [Link]

• van der Born, D., et al. (2017). Fluorine-18 labelled building blocks for PET tracer synthesis. Chemical Society Reviews, 46(16), 4709-4773. [Link]

• Svatunek, D., et al. (2023). Stille vs. Suzuki – cross-coupling for the functionalization of diazocines. Beilstein Journal of Organic Chemistry, 19, 674-681. [Link]

• Pees, A., et al. (2023). Recent Developments in Carbon-11 Chemistry and Applications for First-In-Human PET Studies. Molecules, 28(3), 931. [Link]

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• Pipal, J. R., et al. (2021). Metallaphotoredox Aryl and Alkyl Radiomethylation for PET Ligand Discovery. Journal of the American Chemical Society, 143(22), 8563–8570. [Link]

• Chemistry LibreTexts. (2023). Stille Coupling. [Link]

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• Organic Chemistry Portal. (n.d.). Stille Coupling. [Link]

• Queiroz, M. J., et al. (2010). Efficient synthesis of 6-(hetero)arylthieno[3,2-b]pyridines by Suzuki-Miyaura coupling. Evaluation of growth inhibition on human tumor cell lines, SARs and effects on the cell cycle. European Journal of Medicinal Chemistry, 45(12), 5628-34. [Link]

• Richard, M., et al. (2020). Original synthesis of radiolabelling precursors for the batch and on resin one-step/late stage radiofluorination of peptides. Chemical Communications, 56(18), 2507-2510.

• Wang, M., et al. (2017). A carbon-11 labeled imidazo[1,2-a]pyridine derivative as a new potential PET probe targeting PI3K/mTOR in cancer. Theranostics, 7(14), 3450-3461. [Link]

• Richard, M., et al. (2020). Original synthesis of radiolabeling precursors for batch and on resin one-step/late stage radiofluorination of peptides. Request PDF on ResearchGate. [Link]

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• Collins, I., et al. (2001). Synthesis of 6-Aryl-2,4-diamino-pyrimidines and Triazines Using Palladium Catalyzed Suzuki Cross-Coupling Reactions. Tetrahedron Letters, 42(44), 7753-7755. [Link]

• Billingsley, K. L., & Buchwald, S. L. (2007). A General and Efficient Method for the Suzuki-Miyaura Coupling of 2-Pyridyl Nucleophiles. Angewandte Chemie International Edition, 46(29), 5559-5563. [Link]

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• Wilbert, G., Scarano, L., & Duesel, B. F. (1966). U.S. Patent No. 3,274,206. U.S.

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Technical Notes & Optimization

Technical Support Center: Optimizing Yield for 6-(3,4-Difluorophenyl)-3-pyridinecarbaldehyde Synthesis

Welcome to the technical support center for the synthesis of 6-(3,4-difluorophenyl)-3-pyridinecarbaldehyde. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot and optimize this challenging Suzuki-Miyaura cross-coupling reaction. By understanding the underlying principles and potential pitfalls, you can significantly improve your reaction yields and product purity.

The synthesis of 6-(3,4-Difluorophenyl)-3-pyridinecarbaldehyde typically involves the Suzuki-Miyaura coupling of a 6-halopyridine-3-carbaldehyde with (3,4-difluorophenyl)boronic acid. This reaction, while powerful, can be sensitive to various parameters, especially given the electronic nature of the pyridine ring and the presence of the aldehyde functional group.

Troubleshooting Guide

This section addresses common problems encountered during the synthesis, providing explanations and actionable solutions.

Question 1: Why is my yield of 6-(3,4-Difluorophenyl)-3-pyridinecarbaldehyde consistently low?

Low yields can stem from several factors, from catalyst inefficiency to substrate decomposition. Below is a systematic guide to diagnosing and resolving this issue.

Potential Cause 1: Inefficient Catalyst System

The carbon-halogen bond on the pyridine ring, especially a C-Cl bond, can be difficult to activate.[1] A standard catalyst like Pd(PPh₃)₄ may not be sufficient.

• Expert Insight: The oxidative addition of the palladium catalyst to the aryl halide is often the rate-limiting step in the Suzuki-Miyaura catalytic cycle. For electron-deficient rings like pyridine, and particularly for less reactive halides like chlorides, a highly active catalyst system is paramount.[2] Electron-rich and sterically bulky phosphine ligands or N-heterocyclic carbene (NHC) ligands are often necessary to promote this step efficiently.[2][3]

• Recommended Action:

  • Ligand Screening: Switch to more robust ligand systems. Buchwald ligands (e.g., SPhos, XPhos) or NHC ligands (e.g., IPr) are excellent starting points.[2][4]

  • Catalyst Precursor: Utilize a pre-formed palladium(II) catalyst complex that readily generates the active Pd(0) species in situ, such as a Buchwald pre-catalyst.[5]

  • Catalyst Loading: If you suspect catalyst deactivation, consider a modest increase in catalyst loading (e.g., from 1-2 mol% to 3-5 mol%).[5]

Potential Cause 2: Sub-optimal Base and Solvent Combination

The base plays a crucial role in the transmetalation step, where the organic group is transferred from the boronic acid to the palladium center.[6] The choice of base is often solvent-dependent.[7]

• Expert Insight: The base activates the boronic acid by forming a more nucleophilic boronate species. For challenging couplings, stronger, non-nucleophilic bases are often required. The solubility of the base in the reaction medium is also critical for its effectiveness.

• Recommended Action:

  • Base Selection: If you are using a weaker base like Na₂CO₃, consider switching to a stronger base such as K₃PO₄ or Cs₂CO₃.[2][7]

  • Solvent System: Common solvents for Suzuki couplings include toluene, dioxane, THF, or DMF, often with a small amount of water.[8][9] The presence of water can be beneficial, but excess water can promote side reactions.[10] Anhydrous conditions with certain bases like K₃PO₄ might require a controlled amount of water to function effectively.[2]

Potential Cause 3: Side Reactions

Several side reactions can compete with the desired cross-coupling, consuming your starting materials and reducing the yield.

• Expert Insight: The two most common side reactions are protodeboronation of the boronic acid and homocoupling of the boronic acid.[11] Protodeboronation is the replacement of the boronic acid group with a hydrogen atom, and it is often exacerbated by excess water or high temperatures.[11][12] Homocoupling is the self-coupling of the boronic acid to form a biaryl byproduct, which can be promoted by the presence of oxygen.[13]

• Recommended Action:

  • Minimize Protodeboronation: Use anhydrous solvents or consider using the more stable pinacol ester of the boronic acid.[12] Avoid excessively high reaction temperatures.

  • Prevent Homocoupling: Ensure the reaction is thoroughly degassed to remove oxygen.[2][13] This can be achieved by several freeze-pump-thaw cycles or by sparging the solvent with an inert gas like argon or nitrogen.[2]

Troubleshooting Workflow for Low Yield

Caption: A workflow for troubleshooting low product yield.

Question 2: What are the common impurities I should look for, and how can I minimize them?

Identifying impurities is key to refining your reaction conditions.

Common Impurities:

Impurity	Formation Mechanism	Minimization Strategy
3,4-Difluorobiphenyl	Homocoupling of (3,4-difluorophenyl)boronic acid.[13]	Thoroughly degas the reaction mixture to remove oxygen.[2][13]
Pyridine-3-carbaldehyde	Protodeboronation of the starting 6-halopyridine-3-carbaldehyde.	Use a highly active catalyst to ensure the cross-coupling is faster than the dehalogenation side reaction.[12]
1,2-bis(3,4-difluorophenyl)ethane	Reductive coupling of the boronic acid.	Optimize catalyst and reaction conditions.

Purification:

• Expert Insight: Pyridinecarbaldehydes can be challenging to purify due to their polarity and potential for oxidation.[14] Column chromatography on silica gel is a standard method. A gradient elution system, for example, starting with hexane and gradually increasing the polarity with ethyl acetate, is often effective. The aldehyde functionality can sometimes streak on silica; adding a small amount of a non-polar solvent like dichloromethane to the elution system can help.

Frequently Asked Questions (FAQs)

What is the recommended starting material: 6-chloro, 6-bromo, or 6-iodo-3-pyridinecarbaldehyde?

The reactivity of the halide in the oxidative addition step follows the order I > Br > Cl.[1] While 6-iodopyridine-3-carbaldehyde would be the most reactive, it is also typically the most expensive and least stable. 6-bromopyridine-3-carbaldehyde offers a good balance of reactivity and stability.[15] 6-chloropyridine-3-carbaldehyde is often the most cost-effective starting material but requires a more active catalyst system to achieve good yields.[1][10]

How critical is the quality of the (3,4-difluorophenyl)boronic acid?

The quality of the boronic acid is very important. Boronic acids can dehydrate to form boroxines, which can affect the stoichiometry of the reaction.[16] They are also susceptible to protodeboronation upon storage.[11]

• Best Practice:

  • Use freshly purchased boronic acid from a reputable supplier.

  • If the quality is in doubt, consider converting it to the more stable pinacol boronate ester.[16][17]

Can the aldehyde group interfere with the reaction?

The aldehyde group is generally well-tolerated in Suzuki-Miyaura couplings.[9] However, under certain conditions, it could potentially coordinate to the palladium center, inhibiting catalysis. If you suspect this is an issue, you can protect the aldehyde as an acetal, perform the coupling, and then deprotect it. However, this adds extra steps to the synthesis.

What is the optimal reaction temperature?

For challenging substrates like chloro-pyridines, higher temperatures (typically 80-110 °C) are often necessary to drive the reaction to completion.[2] However, excessively high temperatures can promote side reactions and decomposition. It is best to start with a moderate temperature (e.g., 80 °C) and increase it if the reaction is sluggish, while monitoring for the formation of byproducts.

Experimental Protocol: A Starting Point for Optimization

This protocol provides a robust starting point for the synthesis of 6-(3,4-Difluorophenyl)-3-pyridinecarbaldehyde.

Materials:

• 6-Bromopyridine-3-carbaldehyde

• (3,4-Difluorophenyl)boronic acid

• Palladium(II) acetate (Pd(OAc)₂)

• SPhos (2-Dicyclohexylphosphino-2',6'-dimethoxybiphenyl)

• Potassium phosphate (K₃PO₄), finely ground

• 1,4-Dioxane, anhydrous

• Water, degassed

Procedure:

• Reaction Setup: To a dry Schlenk flask under an inert atmosphere (argon or nitrogen), add 6-bromopyridine-3-carbaldehyde (1.0 eq), (3,4-difluorophenyl)boronic acid (1.2 eq), and finely ground K₃PO₄ (2.0 eq).[9]

• Catalyst Addition: In a separate vial, pre-mix Pd(OAc)₂ (2 mol%) and SPhos (4 mol%) in a small amount of anhydrous 1,4-dioxane. Add this catalyst mixture to the Schlenk flask.

• Solvent Addition: Add anhydrous 1,4-dioxane and degassed water (e.g., a 4:1 ratio of dioxane to water) to the reaction flask.[9][18] The final concentration of the limiting reagent should be around 0.1 M.

• Degassing: Further degas the reaction mixture by bubbling argon through the solution for 10-15 minutes.

• Reaction: Heat the reaction mixture to 90-100 °C with vigorous stirring.[18]

• Monitoring: Monitor the progress of the reaction by TLC or LC-MS.

• Work-up: Once the reaction is complete, cool the mixture to room temperature. Dilute with ethyl acetate and water. Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel.

Suzuki-Miyaura Catalytic Cycle

Sources

• 1. uwindsor.ca [uwindsor.ca]
• 2. benchchem.com [benchchem.com]
• 3. thieme-connect.com [thieme-connect.com]
• 4. Unconventional Site-Selectivity in Palladium-Catalyzed Cross-Couplings of Dichloroheteroarenes under Ligand-Controlled and Ligand-Free Systems - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. Suzuki Coupling [organic-chemistry.org]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. Efficient Synthesis of Novel Pyridine-Based Derivatives via Suzuki Cross-Coupling Reaction of Commercially Available 5-Bromo-2-methylpyridin-3-amine: Quantum Mechanical Investigations and Biological Activities - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Highly efficient Suzuki-Miyaura coupling of heterocyclic substrates through rational reaction design - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Selection of boron reagents for Suzuki–Miyaura coupling - Chemical Society Reviews (RSC Publishing) DOI:10.1039/C3CS60197H [pubs.rsc.org]
• 12. benchchem.com [benchchem.com]
• 13. reddit.com [reddit.com]
• 14. Page loading... [wap.guidechem.com]
• 15. 6-Bromo-3-pyridinecarboxaldehyde 95 149806-06-4 [sigmaaldrich.com]
• 16. Elucidating the Role of the Boronic Esters in the Suzuki–Miyaura Reaction: Structural, Kinetic, and Computational Investigations - PMC [pmc.ncbi.nlm.nih.gov]
• 17. pubs.acs.org [pubs.acs.org]
• 18. researchgate.net [researchgate.net]

Technical Support Center: Troubleshooting Side Products in the Synthesis of 6-(3,4-Difluorophenyl)-3-pyridinecarbaldehyde

Prepared by the Senior Application Scientist Team

This guide is designed for researchers, scientists, and drug development professionals engaged in the synthesis of 6-(3,4-Difluorophenyl)-3-pyridinecarbaldehyde. This valuable building block is commonly synthesized via a palladium-catalyzed Suzuki-Miyaura cross-coupling reaction. While powerful, this reaction is susceptible to several side reactions that can complicate purification and reduce yields. This document provides in-depth troubleshooting advice and validated protocols to help you identify, understand, and mitigate the formation of common side products.

Part 1: Frequently Asked Questions (FAQs)

This section addresses the most common initial queries encountered during the synthesis.

Q1: What are the most common impurities I might see in my crude product?

A: The most prevalent side products originate from the coupling partners. These include the homocoupling product of the boronic acid (3,3',4,4'-tetrafluorobiphenyl), the protodeboronation product (1,2-difluorobenzene), and the dehalogenated starting material (3-pyridinecarbaldehyde). Depending on reaction and workup conditions, you may also observe the over-oxidation of the aldehyde to a carboxylic acid.

Q2: My reaction yield is low, and I've isolated 1,2-difluorobenzene. What happened?

A: The presence of 1,2-difluorobenzene is a clear indicator of protodeboronation, a reaction where the C-B bond of the (3,4-Difluorophenyl)boronic acid is cleaved and replaced by a hydrogen atom.[1][2] This side reaction is competitive with the desired Suzuki coupling and is often promoted by excessive water, acidic or basic conditions, and high temperatures.[3][4][5]

Q3: I have a significant amount of a high molecular weight impurity, 3,3',4,4'-tetrafluorobiphenyl. What is causing this?

A: This impurity is the result of the homocoupling of (3,4-Difluorophenyl)boronic acid.[6][7] This side reaction is most commonly caused by the presence of molecular oxygen in the reaction vessel, which can interfere with the palladium catalytic cycle.[8][9][10] It can also be influenced by the choice of palladium precursor and reaction conditions.

Q4: Why am I seeing the starting material core, 3-pyridinecarbaldehyde, in my crude product?

A: The appearance of 3-pyridinecarbaldehyde indicates that your starting material, likely 6-bromo- or 6-chloro-3-pyridinecarbaldehyde, has undergone dehalogenation. This occurs when the aryl-halide bond is cleaved and replaced with a hydrogen atom. This side reaction can be caused by certain palladium-hydride species that can form in the reaction mixture.[11][12]

Q5: Can the aldehyde functional group interfere with the coupling reaction?

A: Yes, while the aldehyde is generally tolerant of Suzuki conditions, it can be a point of vulnerability. Under non-inert conditions (presence of air), the aldehyde can be oxidized to the corresponding carboxylic acid. Furthermore, the pyridine nitrogen and the aldehyde oxygen can act as chelating ligands to the palladium center, which can sometimes inhibit catalyst activity, particularly with 2-substituted pyridines.[13] Careful selection of ligands and reaction conditions is crucial to minimize these effects.

Part 2: In-Depth Troubleshooting Guide

This section provides a deeper dive into specific problems, their root causes, and actionable solutions.

Problem 1: Boronic Acid Homocoupling

• Side Product: 3,3',4,4'-Tetrafluorobiphenyl

• Symptoms: A non-polar, high-MW byproduct is observed by GC-MS or LC-MS, often with a corresponding decrease in the consumption of the boronic acid starting material.

Root Cause Analysis

The mechanism of palladium-catalyzed homocoupling is often debated but is widely accepted to be promoted by the presence of oxygen. Oxygen can re-oxidize the active Pd(0) catalyst to Pd(II) outside of the main catalytic cycle, leading to a pathway where two molecules of the boronic acid are coupled.[8][9]

Mitigation Strategies

• Rigorous Degassing: The most critical factor is the exclusion of oxygen. Standard procedures involve multiple freeze-pump-thaw cycles for the solvent or extensive sparging of the reaction mixture with an inert gas (Argon or Nitrogen) for at least 30-60 minutes prior to adding the catalyst.

• Catalyst Choice: Using a pre-formed, air-stable Pd(0) source like Pd(PPh₃)₄ or pre-catalysts that rapidly generate the active Pd(0) species in situ can sometimes reduce variability. However, even with these, degassing is paramount.

• Base and Solvent: Ensure the base is not a source of oxidative impurities. Use high-purity, anhydrous solvents.

Mechanism of Homocoupling

Caption: Oxygen-mediated homocoupling of boronic acids.

Problem 2: Protodeboronation

• Side Product: 1,2-Difluorobenzene

• Symptoms: A volatile, non-polar byproduct is observed, often in the solvent front during chromatography. This leads to a lower-than-expected consumption of the boronic acid.

Root Cause Analysis

Protodeboronation is the cleavage of the C–B bond, which can be catalyzed by both acid and base.[1][2] In Suzuki couplings, which are run under basic conditions, the mechanism often involves the formation of a boronate species that is then protonated, typically by a water molecule, leading to the loss of the boronic acid group.[3][4] Electron-deficient arylboronic acids, like (3,4-Difluorophenyl)boronic acid, can be particularly susceptible.

Mitigation Strategies

• Control Water Content: Use anhydrous solvents and dry reagents. While some water is often necessary for Suzuki reactions (especially with inorganic bases like K₂CO₃ or K₃PO₄), excessive amounts can accelerate protodeboronation. A common solvent system is a 4:1 to 10:1 mixture of an organic solvent (like dioxane or toluene) and water.

• Choice of Base: Stronger bases can sometimes increase the rate of protodeboronation. Weaker bases like KF or CsF might be beneficial. Organic bases like triethylamine can also be considered.

• Use Boronic Esters: Pinacol esters or MIDA esters of the boronic acid are often more stable and less prone to protodeboronation than the free boronic acids.[5] They slowly release the boronic acid under the reaction conditions, keeping its instantaneous concentration low.

• Reaction Time and Temperature: Do not run the reaction longer than necessary. Monitor by TLC or LC-MS and quench once the starting halide is consumed. Avoid excessively high temperatures.

Mechanism of Base-Catalyzed Protodeboronation

Caption: Base-catalyzed protodeboronation pathway.

Part 3: Recommended Experimental Protocols

Protocol 1: Optimized Suzuki-Miyaura Synthesis

This protocol is designed to minimize the formation of the aforementioned side products.

• Reagents & Setup:

  • To a flame-dried Schlenk flask equipped with a magnetic stir bar and reflux condenser, add 6-bromo-3-pyridinecarbaldehyde (1.0 equiv), (3,4-difluorophenyl)boronic acid (1.2 equiv), and potassium carbonate (K₂CO₃, 2.0 equiv, finely powdered and dried).

  • Seal the flask with a septum.

• Degassing:

  • Evacuate the flask and backfill with high-purity argon. Repeat this cycle three times.

  • Add dioxane and water (10:1 ratio, previously sparged with argon for 30 minutes) via cannula to achieve a final concentration of ~0.1 M with respect to the aryl halide.

  • Sparge the resulting slurry with a gentle stream of argon via a subsurface needle for an additional 20 minutes.

• Reaction Initiation:

  • In a separate vial, weigh out the palladium catalyst (e.g., Pd(PPh₃)₄, 1-2 mol%) or a combination of a palladium source and ligand (e.g., Pd₂(dba)₃, 1 mol% and SPhos, 2.5 mol%).

  • Briefly flush the Schlenk flask with argon and quickly add the catalyst/ligand mixture under a positive pressure of argon.

  • Immediately seal the flask and place it in a preheated oil bath at 85-90 °C.

• Monitoring and Workup:

  • Monitor the reaction progress by TLC or LC-MS every 1-2 hours. The reaction is typically complete within 4-12 hours.

  • Upon completion, cool the reaction to room temperature. Dilute with ethyl acetate and water.

  • Separate the organic layer, and extract the aqueous layer twice with ethyl acetate.

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography.

Part 4: Data Summary Table

Side Product	Structure	Molecular Weight ( g/mol )	Common Analytical Signature (MS)
3,3',4,4'-Tetrafluorobiphenyl		226.17	M+ peak at m/z 226.
1,2-Difluorobenzene		114.09	M+ peak at m/z 114. Highly volatile.
3-Pyridinecarbaldehyde		107.11	M+ peak at m/z 107.
6-Bromo-3-pyridinecarbaldehyde (SM)		186.01	M+ peak showing characteristic bromine isotope pattern (m/z 185, 187).

Part 5: Key Reaction Pathways

Main Suzuki-Miyaura Catalytic Cycle

Caption: The catalytic cycle for the Suzuki-Miyaura cross-coupling reaction.

References

• C.G.W. van der Pijl, et al. (2017). Acid-promoted metal-free protodeboronation of arylboronic acids. RSC Advances. [Link]

• A.S. Guram, et al. (2018).

• ResearchGate. (2017). The proposed mechanism for protodeboronation of arylboronic acids. [Link]

• G.C. Lloyd-Jones, et al. (2017). Base-Catalyzed Aryl-B(OH)2 Protodeboronation Revisited: From Concerted Proton Transfer to Liberation of a Transient Aryl Anion. Journal of the American Chemical Society. [Link]

• Liverpool John Moores University Research Online. (2017). Base-catalyzed Aryl-B(OH)2 Protodeboronation Revisited: from Concerted Proton-Transfer to Liberation of a Transient Arylanion. [Link]

• G.C. Lloyd-Jones, et al. (2021). Protodeboronation of (Hetero)Arylboronic Esters: Direct versus Prehydrolytic Pathways and Self-/Auto-Catalysis. Journal of the American Chemical Society. [Link]

• ResearchGate. (2018). Identification of a Surprising Boronic Acid Homocoupling Process in Suzuki–Miyaura Cross-Coupling Reactions Utilizing a Hindered Fluorinated Arene. [Link]

• E.J. Delaney, et al. (2004). Suppression of a Palladium-Mediated Homocoupling in a Suzuki Cross-Coupling Reaction. Development of an Impurity Control Strategy Supporting Synthesis of LY451395. Organic Process Research & Development. [Link]

• Wikipedia. Suzuki reaction. [Link]

• L. Adriaenssens, et al. (2011). Pd-Catalyzed Homocoupling Reaction of Arylboronic Acid: Insights from Density Functional Theory. The Journal of Physical Chemistry A. [Link]

• Yoneda Labs. Suzuki-Miyaura cross-coupling: Practical Guide. [Link]

• R.C. Larock, et al. (2003). Synthesis of naturally occurring pyridine alkaloids via palladium-catalyzed coupling/migration chemistry. The Journal of Organic Chemistry. [Link]

• ResearchGate. (2017). Palladium-Catalyzed Cross-Coupling Reactions in the Synthesis of Pharmaceuticals. [Link]

• S.L. Buchwald, et al. (2016). Applications of Palladium-Catalyzed C–N Cross-Coupling Reactions. Chemical Reviews. [Link]

• YouTube. (2024). Suzuki Coupling I Common Byproducts in Suzuki Coupling. [Link]

• Journal of Chemical and Pharmaceutical Research. (2024). Recent Developments in Palladium-Catalyzed Cross-Coupling Reactions for Pharmaceutical Applications. [Link]

• G.A. Molander, et al. (2011). Exhaustive Suzuki-Miyaura Reactions of Polyhalogenated Heteroarenes with Alkyl Boronic Pinacol Esters. Organic Letters. [Link]

• Organic Process Research & Development. (2022). Pd-Catalyzed Cross-Couplings: On the Importance of the Catalyst Quantity Descriptors, mol % and ppm. [Link]

• Chemistry LibreTexts. (2024). Suzuki-Miyaura Coupling. [Link]

• Royal Society of Chemistry. (2019). Pd-Catalysed Suzuki–Miyaura cross-coupling of aryl chlorides at low catalyst loadings in water for the synthesis of industrially important fungicides. Green Chemistry. [Link]

• S.L. Buchwald, et al. (2005). A General and Efficient Method for the Suzuki-Miyaura Coupling of 2-Pyridyl Nucleophiles. Angewandte Chemie International Edition. [Link]

• Organic Chemistry Portal. Suzuki Coupling. [Link]

• Reddit. (2025). Question About Suzuki Coupling Reaction Byproducts (Homocoupling). [Link]

Sources

• 1. Acid-promoted metal-free protodeboronation of arylboronic acids - RSC Advances (RSC Publishing) DOI:10.1039/C7RA05979E [pubs.rsc.org]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchonline.ljmu.ac.uk [researchonline.ljmu.ac.uk]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Thieme E-Journals - Synlett / Abstract [thieme-connect.com]
• 7. researchgate.net [researchgate.net]
• 8. pubs.acs.org [pubs.acs.org]
• 9. pubs.acs.org [pubs.acs.org]
• 10. reddit.com [reddit.com]
• 11. Yoneda Labs [yonedalabs.com]
• 12. youtube.com [youtube.com]
• 13. Exhaustive Suzuki-Miyaura Reactions of Polyhalogenated Heteroarenes with Alkyl Boronic Pinacol Esters - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Improving the Stability of 6-(3,4-Difluorophenyl)-3-pyridinecarbaldehyde in Solution

Welcome to the technical support guide for 6-(3,4-Difluorophenyl)-3-pyridinecarbaldehyde. This document is designed for researchers, scientists, and drug development professionals to address common challenges related to the stability of this compound in solution. As a substituted aromatic aldehyde, its reactivity profile necessitates careful handling to ensure experimental reproducibility and accuracy. This guide provides in-depth, experience-driven advice in a direct question-and-answer format.

Part 1: Frequently Asked Questions - Understanding Core Stability Challenges

This section addresses the fundamental chemical properties of 6-(3,4-Difluorophenyl)-3-pyridinecarbaldehyde that influence its stability.

Q1: What makes 6-(3,4-Difluorophenyl)-3-pyridinecarbaldehyde susceptible to degradation in solution?

A: The instability of this molecule arises from the inherent reactivity of the aromatic aldehyde functional group (-CHO). Aldehydes are prone to oxidation, especially in the presence of atmospheric oxygen, converting them into the corresponding carboxylic acid.[1][2] This process, known as autoxidation, often proceeds through a free-radical chain mechanism and is a primary cause of purity loss over time.[1]

Furthermore, the molecule contains a pyridine ring, which has a basic nitrogen atom. This site can be protonated or deprotonated depending on the solution's pH, altering the electron density of the entire ring system and influencing the reactivity of the aldehyde group.[3][4] The compound is also a chromophore, meaning it can absorb light (especially UV), which may trigger photochemical degradation pathways.[5][6]

Q2: My solution of the compound, initially colorless, has turned yellow or brown. What is causing this color change?

A: A visible color change is a common indicator of chemical degradation. There are two likely causes:

• Oxidation Products: The formation of the carboxylic acid and other minor oxidation byproducts can lead to the creation of new chromophoric systems, resulting in a colored solution.

• Polymerization/Side Reactions: Under certain conditions (e.g., presence of base, light, or impurities), aldehydes can undergo complex side reactions, including polymerization or condensation, which often produce colored, high-molecular-weight species.

It is crucial to treat a color change as a sign of significant degradation and to verify the solution's purity analytically before use.

Q3: What is the primary degradation product I should look for, and how is it formed?

A: The most common degradation product is 6-(3,4-Difluorophenyl)-3-pyridinecarboxylic acid . This is formed via the autoxidation of the aldehyde group. The process is typically initiated by factors like light, heat, or trace metal impurities and proceeds via a radical mechanism in the presence of oxygen.

Below is a diagram illustrating this primary degradation pathway.

Caption: Autoxidation of the aldehyde to a carboxylic acid.

Q4: How can I definitively confirm if my solution has degraded?

A: Visual inspection is not sufficient. You must use analytical techniques to assess purity. The most common and effective methods are:

• High-Performance Liquid Chromatography (HPLC): This is the preferred method. Using a UV detector, you can quantify the decrease in the peak area of the parent compound and observe the appearance of new peaks. The carboxylic acid degradation product is more polar and will typically have a shorter retention time on a reverse-phase column (e.g., C18).

• Liquid Chromatography-Mass Spectrometry (LC-MS): This technique provides the advantages of HPLC separation along with mass identification, allowing you to confirm the exact mass of the degradation products.[7]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR is very effective for detecting the disappearance of the characteristic aldehyde proton signal (typically found far downfield, ~9.5-10 ppm) and the appearance of new signals.[8]

Method	Pros	Cons
HPLC-UV	Quantitative, widely available, robust for purity checks.	Does not provide structural identification of unknowns.
LC-MS	Provides both separation and mass identification of degradants.[7]	More complex, less universally available than HPLC-UV.
¹H NMR	Provides definitive structural information, clearly shows loss of aldehyde proton.	Less sensitive than HPLC for minor impurities, requires more sample.

Part 2: Troubleshooting Guide - From Problem to Solution

This guide provides a structured approach to diagnosing and resolving common experimental issues.

Caption: A logical workflow for troubleshooting stability issues.

Issue Observed	Probable Cause(s)	Recommended Actions & Explanation
Rapid decrease in purity of a stock solution (e.g., in DMSO) confirmed by HPLC.	Oxygen Exposure: Autoxidation is the most common pathway. DMSO is hygroscopic and can contain dissolved oxygen.	Action: Prepare stock solutions using anhydrous grade DMSO that has been deoxygenated (sparged with nitrogen or argon). Overlay the vial headspace with inert gas before sealing.[1][9]
Inconsistent results in biological assays using aqueous buffers.	pH-Mediated Degradation: The compound may be less stable at the physiological pH (7.4) of many cell culture media or assay buffers. Basic conditions can promote certain aldehyde reactions.[3]	Action: Prepare the stock solution at a high concentration in an organic solvent like DMSO. Make final dilutions into the aqueous buffer immediately before use. Minimize the time the compound spends in the aqueous medium. If possible, use a slightly acidic buffer (pH 6.0-6.5) for dilutions.
Precipitate forms in a refrigerated or frozen stock solution.	Low Solubility at Reduced Temperature: The compound may be crashing out of solution upon cooling, especially if the solution is near its saturation point.	Action: Before use, allow the vial to warm completely to room temperature and vortex thoroughly to ensure complete re-dissolution. If the problem persists, consider preparing a slightly more dilute stock solution.
Reaction yield is low when using the compound as a starting material.	Degradation Prior to Reaction: The aldehyde may have degraded during storage or is degrading under the reaction conditions themselves.	Action: Always verify the purity of the aldehyde solution immediately before starting a reaction. If the reaction requires heat or basic conditions, conduct it under a strict inert atmosphere (N₂ or Ar) to prevent oxidative degradation.[10]

Part 3: Protocols for Enhanced Stability

Follow these validated protocols to minimize degradation and ensure the integrity of your compound.

Protocol 1: Recommended Storage and Handling

Proper storage is the first line of defense against degradation.

Form	Temperature	Atmosphere	Light	Comments
Solid	2-8°C (Refrigerated)	Inert Gas (Argon or Nitrogen)	Protect from Light (Amber Vial)	Long-term storage. Ensure container is tightly sealed to prevent moisture uptake.[9][11]
Solution (Organic)	-20°C or -80°C (Frozen)	Inert Gas (Argon or Nitrogen)	Protect from Light (Amber Vial)	For stock solutions in anhydrous DMSO or DMF. Use vials with PTFE-lined septa.
Solution (Aqueous)	Not Recommended for Storage	N/A	N/A	Prepare fresh for each experiment. Do not store aqueous solutions due to rapid degradation.

Protocol 2: Preparation of a Stabilized Stock Solution (10 mM in DMSO)

This protocol is designed to create a stable stock solution for long-term use.

Materials:

• 6-(3,4-Difluorophenyl)-3-pyridinecarbaldehyde (solid)

• Anhydrous, high-purity DMSO

• Nitrogen or Argon gas source with a sterile filter

• Amber glass vial with a PTFE-lined screw cap

• Analytical balance, vortex mixer

Methodology:

• Pre-weigh Vial: Tare a clean, dry amber vial on an analytical balance.

• Weigh Compound: Carefully weigh the desired amount of the solid compound directly into the tared vial.

• Add Solvent: Calculate the required volume of anhydrous DMSO. Using a pipette, add the DMSO to the vial.

• Inert Atmosphere: Gently flush the headspace of the vial with a stream of nitrogen or argon for 30-60 seconds. This displaces atmospheric oxygen.

• Seal and Dissolve: Immediately cap the vial tightly. Vortex until the solid is completely dissolved. A brief, gentle warming (to 30-35°C) can be used if necessary, but avoid excessive heat.

• Storage: Wrap the cap-vial junction with parafilm for an extra seal. Label clearly and place in a -20°C or -80°C freezer for storage.

Protocol 3: Monitoring Stability using HPLC-UV

This protocol provides a general method for routine purity checks.

Methodology:

• System Preparation:

  • Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

  • Mobile Phase: A gradient of Acetonitrile and Water (both with 0.1% Formic Acid or TFA) is a good starting point. Example Gradient: Start at 30% Acetonitrile, ramp to 95% over 15 minutes, hold for 5 minutes.

  • Flow Rate: 1.0 mL/min.

  • Detection: UV detector set to a wavelength where the compound has strong absorbance (e.g., 254 nm or 280 nm, determine via UV scan if possible).

  • Injection Volume: 5-10 µL.

• Sample Preparation:

  • Time Zero (T=0) Sample: Immediately after preparing a fresh stock solution, dilute a small aliquot to a suitable concentration (e.g., 0.1 mg/mL) in the mobile phase or acetonitrile. This is your reference standard.

  • Aged Samples: At specified time points (e.g., 1 week, 1 month), remove the stored stock solution from the freezer, allow it to thaw completely, vortex, and prepare a dilution in the same manner as the T=0 sample.

• Data Analysis:

  • Run the T=0 sample to establish the retention time and peak area of the pure compound.

  • Run the aged samples.

  • Compare Chromatograms: Look for a decrease in the main peak's area (%) and the appearance of new peaks. The primary degradation product, the carboxylic acid, should appear as a new, more polar (earlier eluting) peak. Calculate the purity by dividing the main peak area by the total area of all peaks.

References

• Marteau, C., et al. (2013). Oxidative degradation of fragrant aldehydes. Autoxidation by molecular oxygen. Available at: ResearchGate.[Link]

• Jubair, S., et al. (2019). Bioanalytical and Mass Spectrometric Methods for Aldehyde Profiling in Biological Fluids. Toxics, 7(2), 32. [Link]

• Jubair, S., et al. (2019). Bioanalytical and Mass Spectrometric Methods for Aldehyde Profiling in Biological Fluids. Semantic Scholar.[Link]

• Smit, G., et al. (2009). Branched chain aldehydes: production and breakdown pathways and relevance for flavour in foods. Applied Microbiology and Biotechnology, 81(6), 987-999. [Link]

• Garrido, J., et al. (2014). pH Effects in the acetaldehyde-ammonia reaction. ResearchGate.[Link]

• Arora, P. K. (2012). Bacterial Degradation of Aromatic Compounds. Journal of Bioremediation & Biodegradation, 3(6). [Link]

• Gilbert, T. F., et al. (2022). Effect of Pyridinecarboxaldehyde Functionalization on Reactivity and N-Terminal Protein Modification. JACS Au, 2(5), 1173–1182. [Link]

• Guéraud, F., et al. (2020). Towards Aldehydomics: Untargeted Trapping and Analysis of Reactive Diet-Related Carbonyl Compounds Formed in the Intestinal Lumen. Antioxidants, 9(12), 1289. [Link]

• Kanehisa Laboratories. (n.d.). Degradation of aromatic compounds - Reference pathway. KEGG PATHWAY Database.[Link]

• NIOSH. (1994). ALDEHYDES, SCREENING: METHOD 2539. CDC.[Link]

• ResearchGate. (2015). Does any aromatic aldehyde having a cationic moeity in para position can be photochromic under UV irradiation? ResearchGate.[Link]

• Trelstad, R. L. (1969). The effect of pH on the stability of purified glutaraldehyde. Journal of Histochemistry & Cytochemistry, 17(11), 756-757. [Link]

• Díaz, E., et al. (2013). Metabolic Pathways for Degradation of Aromatic Hydrocarbons by Bacteria. In: D.O. Carvalho (eds) Aromatic Hydrocarbons. InTech.[Link]

• Alabugin, I. V., et al. (2023). Photochemical Uncaging of Aldehydes and Ketones via Photocyclization/Fragmentation Cascades of Enyne Alcohols: An Unusual Application for a Cycloaromatization Process. Chemistry, 5(3), 1735-1750. [Link]

• Wikipedia contributors. (2024, January 2). Aldehyde. Wikipedia.[Link]

• da Silveira, G. P., et al. (2019). Effects of Solvent Polarity on the Reaction of Aldehydes and Ketones with a Hydrazide-Bound Scavenger Resin. ACS Omega, 4(8), 13348-13356. [Link]

• da Silveira, G. P., et al. (2019). Effects of Solvent Polarity on the Reaction of Aldehydes and Ketones with a Hydrazide-Bound Scavenger Resin. PMC.[Link]

• CORE. (n.d.). Photochemical reactions of aromatic aldehydes and ketones : higher triplet state reactions and radiationless. CORE.[Link]

• Golisade, A., et al. (2020). Aldehydes as powerful initiators for photochemical transformations. Beilstein Journal of Organic Chemistry, 16, 778-793. [Link]

• Loba Chemie. (2021). Safety Data Sheet for 3-PYRIDINECARBOXALDEHYDE EXTRA PURE. Loba Chemie.[Link]

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• 4. The effect of pH on the stability of purified glutaraldehyde - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 6. files01.core.ac.uk [files01.core.ac.uk]
• 7. Aldehydes Analysis Service - Creative Proteomics [creative-proteomics.com]
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Troubleshooting low conversion in the reaction to form 6-(3,4-Difluorophenyl)-3-pyridinecarbaldehyde

An M. Chem, Senior Application Scientist

Welcome to the technical support center for the synthesis of 6-(3,4-difluorophenyl)-3-pyridinecarbaldehyde. This guide is designed for researchers, scientists, and drug development professionals encountering challenges, particularly low conversion, in this critical synthetic step. As your partner in chemical synthesis, we aim to provide not just solutions, but a deeper understanding of the reaction mechanics to empower your research.

The formation of the C-C bond between the pyridine and difluorophenyl rings is most commonly achieved via a Palladium-catalyzed cross-coupling reaction, such as the Suzuki-Miyaura coupling.[1] This reaction, while powerful, is sensitive to a multitude of parameters, especially when heteroaromatic substrates like pyridine are involved.[2][3] Low conversion is a frequent issue stemming from factors ranging from reagent quality to subtle nuances in the catalytic cycle.

This document provides a structured, in-depth guide to systematically troubleshoot and optimize your reaction conditions.

Understanding the Core Reaction: The Suzuki-Miyaura Catalytic Cycle

The Suzuki-Miyaura reaction proceeds through a catalytic cycle involving a Palladium(0) species. Understanding these steps is fundamental to diagnosing issues. The cycle consists of three key stages: Oxidative Addition, Transmetalation, and Reductive Elimination.[4]

Figure 1: Simplified Suzuki-Miyaura Catalytic Cycle.

Troubleshooting Guide: Low Conversion & Side Reactions

This section addresses the most common problems encountered during the synthesis in a direct question-and-answer format.

Q1: My reaction shows low or no conversion of starting materials. Where should I start my investigation?

A1: This is the most common issue and typically points to a fundamental problem with one of the core reaction components or the reaction environment itself. A systematic approach is crucial.

The primary suspects for reaction failure are:

• Inactive Catalyst: The active Pd(0) catalyst is susceptible to oxidation.

• Poor Reagent Quality: Degradation of the boronic acid is a major contributor to low yields.

• Suboptimal Reaction Conditions: Incorrect choice of base, solvent, or temperature can halt the reaction.

• Catalyst Inhibition: The nitrogen atom on the pyridine ring can coordinate to the palladium center, inhibiting its catalytic activity.[5]

Use the following workflow to diagnose the issue:

Figure 2: Systematic Workflow for Troubleshooting Low Conversion.

Q2: I'm observing significant side products. How can I identify and minimize them?

A2: Side product formation directly consumes your starting materials and complicates purification. The most common culprits in this specific Suzuki coupling are protodeboronation and homocoupling.[6][7]

Side Reaction	Identification (Byproduct)	Primary Cause(s)	Mitigation Strategies
Protodeboronation	3,4-Difluorobenzene	Hydrolysis of the C-B bond of the boronic acid. Often accelerated by high temperatures, prolonged reaction times, and certain bases.[6]	1. Use a Boronic Ester: Switch from 3,4-difluorophenylboronic acid to its pinacol ester derivative, which is more stable to hydrolysis.[5] 2. Anhydrous Conditions: While some water is often beneficial, excessive water can promote this side reaction. Try reducing the water content or using anhydrous conditions with a base like KF. 3. Minimize Reaction Time: Monitor the reaction closely and work it up as soon as the starting material is consumed.
Homocoupling	3,3',4,4'-Tetrafluorobiphenyl or 6,6'-Bi(3-pyridinecarbaldehyde)	Oxygen in the reaction mixture can promote the oxidative coupling of two boronic acid molecules. Can also occur at high temperatures or with certain catalyst systems.[7]	1. Rigorous Degassing: This is the most critical factor. Ensure the reaction mixture is thoroughly deoxygenated before adding the catalyst.[8] 2. Control Temperature: Avoid excessive temperatures, which can promote catalyst decomposition and side reactions.[9] 3. Optimize Stoichiometry: Using a slight excess (1.1-1.5 eq) of the boronic acid component is standard, but a large excess can sometimes favor homocoupling.
Dehalogenation	3-Pyridinecarbaldehyde	Reduction of the C-X bond of the 6-halopyridine. Can be caused by hydride impurities in solvents or degradation of reagents.	1. Use High-Purity Solvents: Ensure solvents are free from potential hydride sources. 2. Optimize Base and Temperature: Some base/solvent combinations at high temperatures can promote this pathway.

Table 1: Common Side Reactions and Mitigation Strategies.

Frequently Asked Questions (FAQs)

Q3: Which palladium catalyst and ligand system is best for coupling with a pyridine aldehyde?

A3: This is a critical question, as the pyridine nitrogen can poison many standard palladium catalysts. For challenging heteroaryl couplings, catalyst systems featuring bulky, electron-rich phosphine ligands are generally required to promote the reductive elimination step and prevent catalyst inhibition.[3][5]

Catalyst / Pre-catalyst	Ligand	Typical Loading (mol%)	Comments
Pd₂(dba)₃	SPhos or RuPhos	1-3% Pd	Highly Recommended. Buchwald ligands are designed for challenging couplings and often give superior results with pyridines.[1]
Pd(OAc)₂	SPhos or RuPhos	1-3% Pd	A common and effective combination. The acetate must be reduced in situ to Pd(0).
Pd(dppf)Cl₂	(dppf)	2-5%	A robust, air-stable pre-catalyst. Can be effective but may require higher temperatures or longer reaction times than Buchwald systems.[10]
Pd(PPh₃)₄	PPh₃	3-5%	"Classic" catalyst. Often sluggish for electron-deficient or sterically hindered partners like substituted pyridines and may lead to lower yields.[11]

Table 2: Recommended Catalyst/Ligand Systems for Heteroaryl Suzuki Coupling.

Q4: How do I choose the optimal base and solvent?

A4: The base activates the boronic acid for transmetalation, while the solvent must solubilize all components. An aqueous mixture is typically used. The choice is often empirical, and screening may be necessary.

Base	Solvent System	Temperature (°C)	Key Considerations
K₂CO₃	Dioxane / H₂O (4:1) Toluene / H₂O (4:1)	80-110	A very common and effective general-purpose system. Good starting point for optimization.[12]
K₃PO₄	Dioxane / H₂O (4:1) THF / H₂O (4:1)	80-100	A stronger base that can be effective when K₂CO₃ is too weak. Often improves yields in difficult couplings.[13]
Cs₂CO₃ or CsF	Dioxane (anhydrous) THF (anhydrous)	80-100	Often used in more sensitive reactions or where protodeboronation is a major concern. Cesium ions can accelerate the catalytic cycle.[14]

Table 3: Common Base/Solvent Combinations for Suzuki Coupling.

Q5: What is the definitive method for setting up an oxygen-free reaction?

A5: Oxygen can irreversibly oxidize the active Pd(0) catalyst to inactive Pd(II), killing the reaction. Rigorous exclusion of oxygen is non-negotiable.

Protocol: Freeze-Pump-Thaw Degassing (for organic solvents)

• Setup: Place your solvent(s) in a sturdy Schlenk flask with a stir bar. The flask should be no more than half full.

• Freeze: Cool the flask in a liquid nitrogen bath until the solvent is completely frozen solid.

• Pump: With the solvent frozen, open the flask to a high-vacuum line and evacuate for 5-10 minutes. This removes the air from the headspace above the frozen solvent.

• Thaw: Close the flask to the vacuum line and remove it from the liquid nitrogen bath. Allow the solvent to thaw completely. You will see bubbles of dissolved gas being released from the liquid.

• Repeat: Repeat this entire freeze-pump-thaw cycle at least three times to ensure all dissolved oxygen is removed.

• Store: After the final cycle, backfill the flask with an inert gas (Argon or Nitrogen) and store the degassed solvent under this atmosphere.

For the reaction itself, assemble your glassware, add the solid reagents (halopyridine, boronic acid, base), and cycle between vacuum and inert gas 3-5 times before adding the degassed solvents and catalyst via syringe.

Experimental Protocols

Recommended Starting Protocol for Suzuki-Miyaura Coupling

This is a general starting point. Optimization will likely be required.

• Reagent Preparation:

  • To a flame-dried Schlenk flask equipped with a magnetic stir bar, add 6-bromo-3-pyridinecarbaldehyde (1.0 eq), 3,4-difluorophenylboronic acid (1.2 eq)[15][16], and potassium carbonate (K₂CO₃, 2.0 eq).

• Inert Atmosphere:

  • Seal the flask and connect it to a Schlenk line. Evacuate the flask under high vacuum and backfill with Argon. Repeat this cycle 3-5 times.

• Solvent Addition:

  • Under a positive pressure of Argon, add a previously degassed mixture of Dioxane and Water (e.g., 4:1 v/v, to make a ~0.1 M solution based on the limiting reagent).

• Catalyst Addition:

  • In a separate vial, weigh the Palladium catalyst (e.g., Pd₂(dba)₃, 1.5 mol%) and ligand (e.g., SPhos, 3.5 mol%). Briefly purge the vial with Argon.

  • Add the catalyst and ligand to the reaction flask under a positive flow of Argon.

• Reaction:

  • Seal the flask tightly and place it in a preheated oil bath at 90-100 °C.

  • Stir the reaction vigorously. Monitor its progress by TLC or LC-MS every 1-2 hours.

• Work-up:

  • Once the reaction is complete (or has stalled), cool the mixture to room temperature.

  • Dilute with ethyl acetate and water. Separate the layers.

  • Extract the aqueous layer twice more with ethyl acetate.

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification:

  • Purify the crude product by column chromatography on silica gel to obtain the pure 6-(3,4-Difluorophenyl)-3-pyridinecarbaldehyde.

References

• Zhang, Z., et al. (2014). Highly Efficient Method for Suzuki Reactions in Aqueous Media. PMC, NIH. Available from: [Link]

• Molbase. 3,4-Difluorophenylboronic Acid: A Key Intermediate for Pharmaceutical Synthesis and Advanced Material Development. Available from: [Link]

• ResearchGate. Why can't I achieve good yields for this Suzuki reaction?. (2018). Available from: [Link]

• CovaSyn. Optimizing Suzuki Coupling Reactions. Available from: [Link]

• LookChem. 3,4-difluorophenylboronic acid - 168267-41-2 - Structure, Synthesis, Properties. Available from: [Link]

• Chemistry LibreTexts. Suzuki-Miyaura Coupling. (2024). Available from: [Link]

• ResearchGate. Development of the reaction conditions of a Suzuki-Miyaura cross coupling reaction catalysed by Ag-Pd Alloy Nanoparticle photocatalyst. (2023). Available from: [Link]

• Wikipedia. Stille reaction. Available from: [Link]

• Reddit. Why am I getting low yield for my Suzuki coupling reaction?. (2016). Available from: [Link]

• Organic Chemistry Portal. Stille Coupling. Available from: [Link]

• ResearchGate. The effect of various temperatures on the Suzuki coupling reaction. Available from: [Link]

• MDPI. Suzuki–Miyaura Reactions of (4-bromophenyl)-4,6-dichloropyrimidine through Commercially Available Palladium Catalyst: Synthesis, Optimization and Their Structural Aspects Identification through Computational Studies. (2021). Available from: [Link]

• YouTube. Suzuki Coupling I Common Byproducts in Suzuki Coupling. (2023). Available from: [Link]

• ResearchGate. Suzuki coupling Reaction's yield is very low and product is coming with very close 2 spots. How can i improvise my reaction?. (2017). Available from: [Link]

• Myers, A. The Stille Reaction. Chem 115, Harvard University. Available from: [Link]

• Royal Society of Chemistry. Pyridine sulfinates as general nucleophilic coupling partners in palladium-catalyzed cross-coupling reactions with aryl halides. (2017). Available from: [Link]

• Reddit. Help needed with unreproducible Suzuki coupling. (2023). Available from: [Link]

• Organic Chemistry Portal. Suzuki Coupling. Available from: [Link]

• Billingsley, K. L., & Buchwald, S. L. (2007). A General and Efficient Method for the Suzuki-Miyaura Coupling of 2-Pyridyl Nucleophiles. NIH Public Access. Available from: [Link]

• Google Patents. US5708180A - Process for the preparation of 2-halogenopyridinealdehydes and novel 2....

• ResearchGate. Reactivity of 3-Iodoimidazo[1,2- a ]pyridines Using a Suzuki-Type Cross-Coupling Reaction. (2023). Available from: [Link]

• YouTube. Stille Coupling/Intramolecular Diels-Alder Reaction/GATE 2018| Problem Solved. (2023). Available from: [Link]

• Fleckenstein, C. A., & Plenio, H. (2008). Highly efficient Suzuki-Miyaura coupling of heterocyclic substrates through rational reaction design. PubMed. Available from: [Link]

• MDPI. Recent Developments in the Suzuki–Miyaura Reaction Using Nitroarenes as Electrophilic Coupling Reagents. (2019). Available from: [Link]

• Organic Syntheses. 3-Pyridinebutanenitrile, γ-oxo. Available from: [Link]

• Google Patents. US3274206A - Process for the production of pyridine aldehydes.

• ResearchGate. An efficient synthesis of 2-amino-5-chloro-3-pyridinecarbox-aldehyde and 5-amino-2-chloro-4-pyridinecarboxaldehyde. (2012). Available from: [Link]

• Wikipedia. Pyridine-3-carbaldehyde. Available from: [Link]

• YouTube. Suzuki cross-coupling reaction. (2020). Available from: [Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. Pyridine sulfinates as general nucleophilic coupling partners in palladium-catalyzed cross-coupling reactions with aryl halides - Chemical Science (RSC Publishing) DOI:10.1039/C7SC00675F [pubs.rsc.org]
• 3. Highly efficient Suzuki-Miyaura coupling of heterocyclic substrates through rational reaction design - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. benchchem.com [benchchem.com]
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• 13. Highly Efficient Method for Suzuki Reactions in Aqueous Media - PMC [pmc.ncbi.nlm.nih.gov]
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• 15. nbinno.com [nbinno.com]
• 16. 3,4-difluorophenylboronic acid - 168267-41-2 - Structure, Synthesis, Properties [organoborons.com]

Technical Support Center: Alternative Catalysts for the Synthesis of 6-(3,4-Difluorophenyl)-3-pyridinecarbaldehyde

Welcome to the technical support guide for the synthesis of 6-(3,4-Difluorophenyl)-3-pyridinecarbaldehyde. This resource is designed for researchers, chemists, and drug development professionals who are utilizing palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura coupling, to construct this key biaryl intermediate.

This guide provides in-depth, experience-based answers to common challenges, moving beyond standard protocols to explain the causality behind experimental choices. We will explore alternative catalytic systems and provide detailed troubleshooting for issues you may encounter, ensuring your synthesis is both efficient and reproducible.

Frequently Asked Questions (FAQs)

Q1: My standard Suzuki-Miyaura reaction using Pd(PPh₃)₄ is giving low yields for the synthesis of 6-(3,4-Difluorophenyl)-3-pyridinecarbaldehyde. What are the likely causes?

A1: Low yields in this specific transformation are common and often stem from a combination of factors related to the electronic nature of your substrates.

• Substrate Electronics: The 6-halopyridine-3-carbaldehyde is electron-deficient due to the aldehyde group and the pyridine nitrogen. While this typically favors the initial oxidative addition step with the palladium(0) catalyst, the nitrogen atom's Lewis basicity can lead to catalyst inhibition by coordinating to the palladium center.[1]

• Ligand Inefficiency: Tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄) is a workhorse catalyst but can be suboptimal here.[2][3] The phosphine ligands are not particularly electron-rich, and their dissociation to form the active catalytic species can be slow. Furthermore, they may not be bulky enough to promote the final, crucial reductive elimination step efficiently.[4]

• Protodeboronation: The 3,4-difluorophenylboronic acid is susceptible to protodeboronation, a side reaction where the C-B bond is cleaved and replaced by a C-H bond, especially under prolonged heating or with certain bases.[5][6] This depletes your nucleophilic coupling partner.[6]

• Homocoupling: Another common side reaction is the homocoupling of the boronic acid to form 3,3',4,4'-tetrafluorobiphenyl, which can be promoted by the presence of oxygen or Pd(II) species in the reaction mixture.[7]

Q2: What alternative catalyst systems should I consider for coupling an electron-deficient pyridine with a fluorinated phenylboronic acid?

A2: For challenging couplings like this, moving to more advanced, specialized catalyst systems is highly recommended. The goal is to use a catalyst that is more active, stable, and promotes the desired reaction pathway over side reactions.[8]

• Buchwald Ligands and Precatalysts: This is often the first and best alternative.[3][9] Ligands such as SPhos, XPhos, or RuPhos are both electron-rich and sterically bulky.[9]

  • Electron-richness accelerates the oxidative addition of the aryl halide to the palladium center.[9]

  • Bulkiness promotes the reductive elimination step to form the product and prevents the formation of inactive catalyst dimers.[9] Using a pre-formed "precatalyst" (e.g., XPhos-Pd-G3) is also advantageous as it ensures a reliable generation of the active Pd(0) species and is often more stable and easier to handle.[10]

• N-Heterocyclic Carbene (NHC) Ligands: NHC ligands are strong sigma-donors and are more electron-rich than most phosphine ligands.[4] They form very stable palladium complexes that can exhibit high catalytic activity and longevity, making them an excellent choice for difficult couplings.[4]

• Catalysts with Bidentate Ligands: Ligands like 1,1'-Bis(diphenylphosphino)ferrocene (dppf), found in Pd(dppf)Cl₂, can also improve results. The defined bite angle of these ligands can influence the geometry at the palladium center, potentially favoring reductive elimination over side reactions like beta-hydride elimination (though less of a concern in this specific aryl-aryl coupling).[11][12]

Q3: How critical are the base and solvent for this reaction, and what are your recommendations?

A3: The choice of base and solvent is absolutely critical and can be the difference between a failed reaction and a high-yielding success.[1]

• Base Selection: The base's primary role is to activate the boronic acid by forming a more nucleophilic boronate species, which is necessary for the transmetalation step.[4]

  • Inorganic bases like potassium carbonate (K₂CO₃), cesium carbonate (Cs₂CO₃), or potassium phosphate (K₃PO₄) are commonly used.[13] For substrates prone to protodeboronation, a weaker base like K₂CO₃ might be gentler. However, for less reactive partners, a stronger base like Cs₂CO₃ or K₃PO₄ might be necessary to achieve a reasonable reaction rate.[1]

  • The solubility of the base is also a factor; K₃PO₄ is often used in solvent systems like dioxane/water.[14]

• Solvent System: The solvent must solubilize all components of the reaction and facilitate the catalytic cycle.

  • Aqueous mixtures like 1,4-dioxane/water or THF/water are standard for Suzuki couplings. The water is essential for dissolving the inorganic base and assisting in the formation of the active boronate species.[14]

  • For substrates with poor solubility, more polar aprotic solvents like DMF or toluene might be considered, often still with a small amount of water.[7] However, be aware that DMF can decompose at high temperatures to produce dimethylamine, which can interfere with the reaction.

Troubleshooting Guide

Problem 1: Low or no conversion of the starting aryl halide.

Your TLC or LC-MS analysis shows a significant amount of unreacted 6-bromo-3-pyridinecarbaldehyde.

Potential Cause	Explanation & Troubleshooting Steps
Inactive Catalyst	The Pd(0) active species is not being generated or is being deactivated. This is a common failure point.
1. Ensure Inert Atmosphere: Oxygen can oxidize the active Pd(0) catalyst to inactive Pd(II) and also degrades phosphine ligands. Degas your solvent thoroughly (e.g., by freeze-pump-thaw cycles or sparging with argon/nitrogen for at least 30 minutes) and maintain a positive pressure of inert gas throughout the reaction.[15]
2. Switch to a Precatalyst: If using a Pd(II) source like Pd(OAc)₂, the in-situ reduction to Pd(0) may be inefficient. Use a modern, air-stable precatalyst like an XPhos-Pd-G3 or SPhos-Pd-G2 which generates the active Pd(0) species more reliably.[6][10]
3. Check Reagent Purity: Ensure your aryl halide is pure. Impurities can sometimes act as catalyst poisons.
Inefficient Oxidative Addition	The first step of the catalytic cycle is too slow. This is the rate-determining step for many cross-couplings.[11]
1. Change the Halide: Reactivity for oxidative addition follows the trend I > Br > Cl.[7][11] If you are using 6-chloro-3-pyridinecarbaldehyde, the reaction will be significantly more challenging and will almost certainly require a specialized catalyst system with a highly electron-rich ligand (e.g., from the Buchwald family).[9] If possible, switch to the bromo or iodo analogue.
2. Increase Ligand Electron-Donating Ability: Switch from a standard ligand like PPh₃ to a more electron-rich and bulky dialkylbiaryl phosphine ligand (e.g., SPhos, XPhos) or an N-heterocyclic carbene (NHC) ligand.[4][9] These ligands increase the electron density on the palladium, facilitating its insertion into the carbon-halide bond.[4]

Problem 2: Significant formation of side products, mainly homocoupled boronic acid and protodeboronated starting material.

Your analysis shows the desired product, but it is contaminated with 3,3',4,4'-tetrafluorobiphenyl (from homocoupling) and 1,2-difluorobenzene (from protodeboronation).

Potential Cause	Explanation & Troubleshooting Steps
Protodeboronation	The C-B bond of the boronic acid is cleaved by a proton source before it can transmetalate to the palladium complex.[5]
1. Use a Milder Base: Strong bases and high temperatures can accelerate this side reaction.[5] Try switching from K₃PO₄ or Cs₂CO₃ to a milder base like K₂CO₃ or even Na₂CO₃.[13]
2. Lower Reaction Temperature: If possible, reduce the reaction temperature. This may require a more active catalyst system (see below) to maintain a reasonable reaction rate.
3. Use Anhydrous Conditions (with caution): While counterintuitive for a Suzuki, sometimes switching to anhydrous conditions with a base like KF can suppress protodeboronation. This is a more advanced technique and requires careful optimization.
4. Use a More Stable Boron Reagent: Convert the boronic acid to a more stable boronate ester (e.g., a pinacol ester) or a trifluoroborate salt. These reagents release the boronic acid slowly into the reaction, keeping its instantaneous concentration low and minimizing decomposition.[5]
Homocoupling	Two molecules of the boronic acid couple together. This is often promoted by the presence of oxygen or excess Pd(II).[7]
1. Rigorous Degassing: This is the most critical step. Ensure your solvent and reaction headspace are completely free of oxygen.[5]
2. Use a Precatalyst: Using a well-defined precatalyst ensures the clean generation of Pd(0) and minimizes the amount of residual Pd(II) that could initiate homocoupling pathways.[10]

Comparative Catalyst Performance for Challenging Suzuki-Miyaura Couplings

The following table summarizes general performance characteristics of different catalyst classes for reactions similar to the target synthesis. Yields are highly substrate-dependent but this provides a directional guide for optimization.

Catalyst System	Ligand Type	Typical Loading (mol%)	Temperature	Key Advantages	Potential Issues
Pd(PPh₃)₄	Triarylphosphine	2 - 5	80 - 110 °C	Inexpensive, widely available.	Low reactivity for challenging substrates, catalyst decomposition.[3]
Pd(dppf)Cl₂	Bidentate Phosphine	1 - 3	80 - 100 °C	Good general performance, stable.[12]	May not be active enough for electron-deficient chlorides.[12]
Pd₂(dba)₃ + XPhos	Dialkylbiaryl Phosphine	0.5 - 2	RT - 80 °C	High activity, good for hindered substrates and aryl chlorides.[6][9]	Higher cost, air-sensitive ligands (when handled separately).
XPhos-Pd-G3	Buchwald Precatalyst	0.1 - 1	RT - 80 °C	Excellent activity and stability, easy to handle, reliable Pd(0) generation.[10]	Highest cost.
[Pd(IPr)Cl₂]₂	N-Heterocyclic Carbene	1 - 3	60 - 100 °C	Very high thermal stability, highly active.[4]	Scope can sometimes be narrower than modern phosphine systems.

Visualizing the Process

Troubleshooting Workflow

This flowchart provides a logical path for diagnosing and solving common issues in the synthesis.

Caption: A logical troubleshooting workflow for low-yield Suzuki-Miyaura reactions.

Simplified Suzuki-Miyaura Catalytic Cycle

This diagram illustrates the key steps of the catalytic cycle and highlights where common failures occur.

Caption: Key steps and failure points in the Suzuki-Miyaura catalytic cycle.

Recommended Experimental Protocol: Buchwald Catalyst System

This protocol provides a robust starting point for the synthesis using a modern, highly active catalyst system.

Materials:

• 6-Bromo-3-pyridinecarbaldehyde (1.0 equiv)

• 3,4-Difluorophenylboronic acid (1.2 equiv)

• XPhos-Pd-G3 precatalyst (1 mol%)

• Potassium Carbonate (K₂CO₃) (2.0 equiv), finely ground

• 1,4-Dioxane (anhydrous, degassed)

• Water (degassed)

• Schlenk flask or sealed reaction vial, stir bar, inert gas line (Argon or Nitrogen)

Procedure:

• Vessel Preparation: To a dry Schlenk flask equipped with a magnetic stir bar, add the 6-bromo-3-pyridinecarbaldehyde (1.0 equiv), 3,4-difluorophenylboronic acid (1.2 equiv), K₂CO₃ (2.0 equiv), and the XPhos-Pd-G3 precatalyst (0.01 equiv).

• Inert Atmosphere: Seal the flask, and evacuate and backfill with inert gas three times to ensure all oxygen is removed.

• Solvent Addition: Under a positive pressure of inert gas, add degassed 1,4-dioxane and degassed water to create a 4:1 or 5:1 solvent mixture (e.g., 4 mL dioxane, 1 mL water for a 1 mmol scale reaction).

• Reaction: Place the sealed flask in a preheated oil bath at 80 °C. Stir vigorously for 2-4 hours.

• Monitoring: Monitor the reaction progress by TLC or LC-MS by taking small aliquots under a positive flow of inert gas. Look for the disappearance of the starting aryl bromide.

• Work-up: Once the reaction is complete, cool the mixture to room temperature. Dilute with ethyl acetate and water. Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel to obtain the pure 6-(3,4-Difluorophenyl)-3-pyridinecarbaldehyde.

This guide is intended to provide expert-level support for your synthesis. By understanding the underlying principles of catalyst activity and side reactions, you can effectively troubleshoot and optimize your process.

References

• Chemistry LibreTexts. (2024). Suzuki-Miyaura Coupling. [Link]

• Yoneda Labs. (n.d.). Suzuki-Miyaura cross-coupling: Practical Guide. [Link]

• Singh, T., et al. (2017). The catalytic mechanism of the Suzuki-Miyaura reaction. ChemRxiv. [Link]

• The Organic Chemist. (2025). Suzuki Coupling. Suzuki-Miyaura Reaction: Mechanism, Experimental Procedure, and Set Up. YouTube. [Link]

• Martins, N., et al. (2017). Palladium-Catalyzed Suzuki–Miyaura Cross-Coupling in Continuous Flow. MDPI. [Link]

• Billingsley, K. L., & Buchwald, S. L. (2008). Palladium-Catalyzed Suzuki-Miyaura Cross-coupling Reactions Employing Dialkylbiaryl Phosphine Ligands. Accounts of Chemical Research, 41(11), 1566–1578. [Link]

• Wikipedia. (n.d.). Buchwald–Hartwig amination. [Link]

• J&K Scientific LLC. (2021). Buchwald-Hartwig Cross-Coupling. [Link]

• ResearchGate. (2017). Suzuki coupling Reaction's yield is very low and product is coming with very close 2 spots. How can i improvise my reaction?. [Link]

• Catalysts. (2023). Preformed Pd(II) Catalysts based on Monoanionic [N,O] Ligands for Suzuki-Miyaura Cross-Coupling at Low Temperature. [Link]

• Organic Syntheses. (2024). Palladium-catalyzed Buchwald-Hartwig Amination and Suzuki-Miyaura Cross-coupling Reaction of Aryl Mesylates. [Link]

• Reddit. (2016). Why am I getting low yield for my Suzuki coupling reaction?. [Link]

• Doucet, H., & Hierso, J.-C. (2007). Palladium coupling catalysts for pharmaceutical applications. Current Opinion in Drug Discovery & Development, 10(6), 672–690. [Link]

• Chemistry-Know-How. (2024). Suzuki Coupling I Common Byproducts in Suzuki Coupling. YouTube. [Link]

• Wikipedia. (n.d.). Suzuki reaction. [Link]

• ResearchGate. (n.d.). Effect of different bases on the Suzuki-Miyaura coupling. [Link]

• Khan, A., et al. (2017). Efficient Synthesis of Novel Pyridine-Based Derivatives via Suzuki Cross-Coupling Reaction of Commercially Available 5-Bromo-2-methylpyridin-3-amine: Quantum Mechanical Investigations and Biological Activities. Molecules, 22(2), 205. [Link]

• Kinzel, T., et al. (2010). A New Palladium Precatalyst Allows for the Fast Suzuki-Miyaura Coupling Reactions of Unstable Polyfluorophenyl and 2-Heteroaryl Boronic Acids. Journal of the American Chemical Society, 132(40), 14073–14075. [Link]

Sources

• 1. benchchem.com [benchchem.com]
• 2. pure.hw.ac.uk [pure.hw.ac.uk]
• 3. reddit.com [reddit.com]
• 4. Suzuki reaction - Wikipedia [en.wikipedia.org]
• 5. benchchem.com [benchchem.com]
• 6. A New Palladium Precatalyst Allows for the Fast Suzuki-Miyaura Coupling Reactions of Unstable Polyfluorophenyl and 2-Heteroaryl Boronic Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Yoneda Labs [yonedalabs.com]
• 8. Palladium coupling catalysts for pharmaceutical applications - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Palladium-Catalyzed Suzuki-Miyaura Cross-coupling Reactions Employing Dialkylbiaryl Phosphine Ligands - PMC [pmc.ncbi.nlm.nih.gov]
• 10. 부흐발트 촉매 및 리간드 [sigmaaldrich.com]
• 11. chem.libretexts.org [chem.libretexts.org]
• 12. jk-sci.com [jk-sci.com]
• 13. researchgate.net [researchgate.net]
• 14. Efficient Synthesis of Novel Pyridine-Based Derivatives via Suzuki Cross-Coupling Reaction of Commercially Available 5-Bromo-2-methylpyridin-3-amine: Quantum Mechanical Investigations and Biological Activities - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]

Technical Support Center: Purification of 6-(3,4-Difluorophenyl)-3-pyridinecarbaldehyde

Here is the technical support center with troubleshooting guides and FAQs.

Welcome to the technical support center for 6-(3,4-Difluorophenyl)-3-pyridinecarbaldehyde. This guide provides in-depth troubleshooting advice and answers to frequently asked questions encountered during the purification of this versatile building block. The methodologies described are grounded in established chemical principles to ensure you can confidently obtain a high-purity product for your research and development needs.

Introduction

6-(3,4-Difluorophenyl)-3-pyridinecarbaldehyde is a biaryl compound featuring a pyridine ring, a difluorophenyl moiety, and a reactive aldehyde group. Its synthesis, commonly achieved via a Suzuki-Miyaura cross-coupling reaction, often results in a crude product containing a variety of impurities.[1][2] These can include unreacted starting materials, catalyst residues, and byproducts from side reactions inherent to the coupling process.[3][4] The presence of the basic pyridine nitrogen and the polar aldehyde group presents unique challenges and opportunities for purification that this guide will address.

Troubleshooting Guide

This section addresses specific issues you may encounter during the purification process in a direct question-and-answer format.

Question: My crude product is a dark, black, or grey solid. How do I remove the residual palladium catalyst?

Answer: The dark coloration is almost certainly due to residual palladium catalyst, often in the form of palladium black.[3] It is crucial to remove this early in the workup, as it can interfere with subsequent purification steps and potentially catalyze degradation.

Recommended Protocol: Post-Reaction Filtration

• Solvent Dilution: After the reaction is complete, cool the mixture to room temperature and dilute it with a suitable organic solvent in which your product is soluble (e.g., Ethyl Acetate, Dichloromethane). This reduces the viscosity and ensures the product remains in solution.

• Filtration through Celite®: Prepare a short plug of Celite® or a similar filter aid in a Büchner or fritted glass funnel. The pad should be about 1-2 cm thick.

• Wet the Pad: Gently pour the reaction solvent over the Celite® pad to wet it and create a seal with the funnel.

• Filter the Reaction Mixture: Slowly pour the diluted reaction mixture through the Celite® pad. The fine particles of palladium black will be trapped in the intricate matrix of the filter aid.

• Rinse Thoroughly: Wash the reaction flask and the Celite® pad with additional portions of the solvent to ensure complete recovery of your product.

• Proceed to Aqueous Workup: The resulting filtrate, now free of particulate palladium, can be taken forward to an aqueous wash and extraction.

Expert Insight: Why Celite®? Palladium black consists of extremely fine particles that can pass through standard filter paper. Celite®, a diatomaceous earth, forms a porous filter bed that effectively traps these fine particulates.

Question: My NMR/LCMS analysis shows multiple byproducts. What are they and how do I devise a purification strategy?

Answer: Given that 6-(3,4-Difluorophenyl)-3-pyridinecarbaldehyde is typically synthesized via Suzuki coupling, the impurities are predictable.[2][3] Identifying these is the first step toward an effective purification plan.

Table 1: Common Impurities and Removal Strategies

Impurity Name	Likely Origin	Structure (Example)	Recommended Removal Method
Homocoupling Byproducts	Coupling of two boronic acid molecules or two aryl halide molecules.[3]	Biphenyl derivative from 3,4-difluorophenylboronic acid.	Column Chromatography (often less polar than the desired product).
Protodeboronated Starting Material	Cleavage of the C-B bond of the boronic acid by a proton source.[3]	1,2-Difluorobenzene	Volatile, often removed during solvent evaporation. If persistent, column chromatography.
Dehalogenated Starting Material	Reductive cleavage of the C-X (e.g., C-Br) bond of the pyridine starting material.[3]	3-Pyridinecarbaldehyde	Column Chromatography (more polar than the product). Can also be removed by recrystallization.
Unreacted Starting Materials	Incomplete reaction.	e.g., 6-Bromo-3-pyridinecarbaldehyde, 3,4-Difluorophenylboronic acid	Column Chromatography. The boronic acid is very polar and can often be removed with an aqueous basic wash (e.g., dilute NaOH or NaHCO₃).

The following workflow provides a logical approach to purification based on the likely impurities.

Caption: A general workflow for the purification of 6-(3,4-Difluorophenyl)-3-pyridinecarbaldehyde.

Question: I'm seeing significant peak tailing during silica gel chromatography. How can I get sharp, symmetrical peaks?

Answer: Peak tailing is a very common issue when purifying pyridine derivatives on silica gel.[5] The basic lone pair on the pyridine nitrogen interacts strongly with acidic silanol groups (Si-OH) on the silica surface, leading to poor peak shape and inefficient separation.[5]

Solutions to Mitigate Peak Tailing:

• Use a Mobile Phase Additive: Add a small amount of a competing base to your eluent.

  • Protocol: Add 0.5-1% triethylamine (TEA) to your mobile phase (e.g., Hexanes/Ethyl Acetate). The TEA will preferentially bind to the acidic silanol sites, "masking" them from your pyridine compound and allowing it to elute with a much-improved peak shape.[5]

• Change the Stationary Phase: If additives are not desired or ineffective, switch to a more inert stationary phase.

  • Alumina (Basic or Neutral): Alumina lacks the acidic silanol groups of silica and is an excellent alternative for basic compounds. You may need to re-screen for an appropriate mobile phase.

  • End-capped Silica: Use silica gel that has been "end-capped" (e.g., C18 reverse-phase silica), where the residual silanol groups have been silylated to make the surface more inert.

Frequently Asked Questions (FAQs)

Q1: What is the best solvent system for column chromatography?

A common and effective starting point is a gradient of Ethyl Acetate in Hexanes. A typical gradient might run from 10% to 50% Ethyl Acetate. The addition of 0.5-1% triethylamine to the mobile phase is highly recommended to prevent peak tailing, as discussed in the troubleshooting section.[5]

Q2: How do I choose a good solvent for recrystallization?

Recrystallization is an excellent final purification step to achieve high purity and obtain crystalline material. The ideal solvent is one in which your compound is sparingly soluble at room temperature but highly soluble at an elevated temperature.[6]

Table 2: Recrystallization Solvent Screening

Solvent / System	Observation / Rationale
Isopropanol (IPA)	A good starting point. Aldehydes and pyridines often have suitable solubility.[7]
Ethanol / Water	Dissolve the compound in a minimum of hot ethanol. Add hot water dropwise until the solution becomes faintly cloudy, then allow it to cool slowly.[8]
Toluene	Aromatic compounds often crystallize well from toluene. It has a high boiling point, allowing for a large temperature gradient.[8]
Ethyl Acetate / Hexanes	A common polar/non-polar mixture. Dissolve the compound in a minimum of hot ethyl acetate and add hexanes until cloudy.

Experimental Protocol: Small-Scale Solvent Screening

• Place ~10-20 mg of your purified (post-chromatography) solid into several small test tubes.

• To each tube, add a different solvent (e.g., IPA, Toluene, Ethyl Acetate) dropwise at room temperature. A good candidate solvent will not dissolve the solid easily.

• Heat the tubes that showed poor solubility. If the solid dissolves completely upon heating, it is a promising candidate.

• Allow the promising solutions to cool slowly to room temperature, then place them in an ice bath.

• The solvent that yields a large amount of crystalline precipitate is the best choice for a large-scale recrystallization.

Q3: Can I use an acid/base extraction to purify the compound?

Yes, this can be a powerful technique, especially for removing non-basic impurities. The pyridine nitrogen has a pKa of approximately 5.2-6.0, meaning it can be protonated by an aqueous acid.[9]

Workflow Logic:

• Dissolve the crude material in an organic solvent (e.g., Dichloromethane).

• Extract with aqueous acid (e.g., 1M HCl). Your product will move into the aqueous layer as the pyridinium salt.

• Discard the organic layer containing non-basic impurities (like the homocoupled byproduct of the boronic acid).

• Basify the aqueous layer with a strong base (e.g., 6M NaOH) until pH > 10.

• Extract the deprotonated, neutral product back into an organic solvent.

• Wash with brine, dry over Na₂SO₄, and concentrate to yield the purified product.

Caution: This method should be used carefully, as aldehydes can sometimes be sensitive to strong acids or bases. It is best used after initial purification has removed more reactive impurities.

Caption: A decision tree for troubleshooting the purification of 6-(3,4-Difluorophenyl)-3-pyridinecarbaldehyde.

References

• 1. books.rsc.org [books.rsc.org]
• 2. Yoneda Labs [yonedalabs.com]
• 3. youtube.com [youtube.com]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. Organic Syntheses Procedure [orgsyn.org]
• 8. Reagents & Solvents [chem.rochester.edu]
• 9. helixchrom.com [helixchrom.com]

Technical Support Center: Navigating Scalability in the Synthesis of 6-(3,4-Difluorophenyl)-3-pyridinecarbaldehyde

Welcome to the dedicated technical support center for the synthesis of 6-(3,4-Difluorophenyl)-3-pyridinecarbaldehyde. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and answers to frequently encountered challenges during the scale-up of this important chemical intermediate. Our focus is on providing practical, field-proven insights to ensure the robustness and efficiency of your synthetic process.

The synthesis of 6-(3,4-Difluorophenyl)-3-pyridinecarbaldehyde, a key building block in medicinal chemistry, is most commonly achieved via a palladium-catalyzed cross-coupling reaction, typically the Suzuki-Miyaura reaction. While this method is powerful, its transition from laboratory scale to pilot or production scale can present a unique set of challenges. This guide will address these issues in a direct question-and-answer format.

Troubleshooting Guide: From Low Yields to Impurity Profiles

This section is dedicated to addressing specific problems you may encounter during the synthesis of 6-(3,4-Difluorophenyl)-3-pyridinecarbaldehyde.

Issue 1: Low or Inconsistent Product Yields

Q1: My Suzuki-Miyaura coupling reaction for the synthesis of 6-(3,4-Difluorophenyl)-3-pyridinecarbaldehyde is resulting in low and inconsistent yields upon scale-up. What are the likely causes and how can I address them?

A1: Low and variable yields during the scale-up of this Suzuki-Miyaura coupling are a common hurdle. The root causes often lie in a combination of factors related to catalyst activity, reagent stability, and reaction conditions. Here is a systematic approach to troubleshooting this issue:

• Catalyst Deactivation: The pyridine nitrogen in your starting material, 6-halopyridine-3-carbaldehyde, can coordinate to the palladium catalyst, leading to the formation of inactive complexes.[1] This inhibition can be more pronounced at the higher concentrations typical of scaled-up reactions. Furthermore, the active Pd(0) catalyst is susceptible to oxidation, and at elevated temperatures, can aggregate into inactive palladium black.[1]

  • Solution: Employ bulky, electron-rich phosphine ligands such as XPhos, SPhos, or RuPhos. These ligands help to shield the palladium center from coordination with the pyridine nitrogen and enhance catalyst stability.[1] N-heterocyclic carbene (NHC) ligands are also a robust alternative.

• Reagent Quality and Stability: The purity of your starting materials, 6-chloro- or 6-bromo-3-pyridinecarbaldehyde and (3,4-difluorophenyl)boronic acid, is critical. Impurities in the halo-pyridine can act as catalyst poisons. Boronic acids are susceptible to protodeboronation, a side reaction where the boronic acid is converted back to the corresponding arene (1,2-difluorobenzene in this case).[1] This is often accelerated by high temperatures and prolonged reaction times in aqueous basic conditions.

  • Solution: Ensure your 6-halopyridine-3-carbaldehyde is of high purity. For the boronic acid, use a fresh, high-quality reagent. To minimize protodeboronation, consider using the more stable pinacol ester of the boronic acid and aim for the shortest possible reaction time.

• Suboptimal Reaction Conditions: The choice of base and solvent system is crucial for a successful and scalable Suzuki-Miyaura reaction.

  • Solution: A thorough screening of bases is recommended. While sodium carbonate is common, potassium phosphate (K₃PO₄) is often a good choice for challenging couplings as it is less prone to causing side reactions. The solvent system needs to effectively dissolve all components and facilitate the interaction between the organic and aqueous phases. A mixture of an organic solvent like 1,4-dioxane or toluene with water is standard.

Issue 2: Formation of Significant Byproducts

Q2: During the synthesis of 6-(3,4-Difluorophenyl)-3-pyridinecarbaldehyde, I am observing significant amounts of byproducts that are difficult to separate. What are these byproducts and how can I minimize their formation?

A2: The formation of byproducts is a common challenge in cross-coupling reactions, and their presence can significantly complicate purification, especially at a larger scale. The primary byproducts in this synthesis are typically:

• Homocoupling of the Boronic Acid: This results in the formation of 3,3',4,4'-tetrafluorobiphenyl. This side reaction is often promoted by the presence of oxygen, which can interfere with the catalytic cycle.

  • Minimization Strategy: Thoroughly degas your solvent and reaction mixture by sparging with an inert gas (argon or nitrogen) prior to adding the palladium catalyst. Maintaining a positive pressure of inert gas throughout the reaction is crucial.

• Dehalogenation of the Starting Material: In this side reaction, the halogen atom on the 6-chloronicotinaldehyde is replaced by a hydrogen atom, yielding 3-pyridinecarbaldehyde. This is often caused by the presence of palladium hydride species in the reaction mixture.

  • Minimization Strategy: The choice of base and solvent can influence the rate of dehalogenation. Screening different bases (e.g., switching from a carbonate to a phosphate) can be beneficial. Ensuring anhydrous conditions can also help suppress the formation of palladium hydrides.

• Protodeboronation: As mentioned earlier, this leads to the formation of 1,2-difluorobenzene.

  • Minimization Strategy: Use of boronic esters, shorter reaction times, and carefully controlled temperatures can reduce the extent of this side reaction.

The following table summarizes these common byproducts and strategies for their mitigation:

Byproduct	Structure	Formation Pathway	Mitigation Strategies
Homocoupled Boronic Acid	3,3',4,4'-Tetrafluorobiphenyl	Oxygen-mediated side reaction	Thorough degassing of the reaction mixture, maintaining an inert atmosphere.
Dehalogenated Starting Material	3-Pyridinecarbaldehyde	Reduction by palladium hydride species	Screening of bases and solvents, ensuring anhydrous conditions.
Protodeboronation Product	1,2-Difluorobenzene	Hydrolysis of the boronic acid	Use of boronic esters, shorter reaction times, temperature control.

Issue 3: Challenges in Product Purification

Q3: I am struggling with the purification of 6-(3,4-Difluorophenyl)-3-pyridinecarbaldehyde on a larger scale. What are the recommended procedures?

A3: Large-scale purification requires a shift from traditional laboratory techniques to more scalable methods. The aldehyde functionality and the pyridine nitrogen can complicate purification.

• Initial Work-up: After the reaction is complete, a standard aqueous work-up is typically performed. However, on a larger scale, extractions can be cumbersome. Consider a direct crystallization approach from the reaction mixture if feasible. If extraction is necessary, be mindful of potential emulsion formation.

• Crystallization: This is the most desirable method for large-scale purification. A systematic screening of solvents is essential to find a system that provides good recovery and effectively removes the key impurities. Common solvents to screen include isopropanol, ethanol, ethyl acetate, and toluene, as well as mixtures of these with anti-solvents like heptane or hexane.

• Chromatography: While flash column chromatography is a staple in the lab, it is often not practical for large-scale production. If chromatography is necessary, consider using a medium pressure liquid chromatography (MPLC) system with a suitable stationary phase.

• Palladium Removal: Residual palladium in the final product is a major concern, especially for pharmaceutical applications. There are several methods for palladium scavenging, including treatment with activated carbon, silica-based scavengers, or specialized resins.

Frequently Asked Questions (FAQs)

Q1: What is the recommended starting material: 6-chloro- or 6-bromo-3-pyridinecarbaldehyde?

A1: Aryl bromides are generally more reactive than aryl chlorides in Suzuki-Miyaura couplings. Therefore, 6-bromo-3-pyridinecarbaldehyde would likely give better results under milder conditions. However, 6-chloro-3-pyridinecarbaldehyde is often more cost-effective. The choice will depend on a balance of reactivity and cost. For the chloro derivative, a more active catalyst system with a bulky phosphine ligand is typically required.

Q2: How critical is the choice of base, and what are the key considerations?

A2: The choice of base is critical. It not only activates the boronic acid for transmetalation but also influences the rate of side reactions. Inorganic bases like potassium carbonate (K₂CO₃) and potassium phosphate (K₃PO₄) are commonly used. K₃PO₄ is often preferred for challenging substrates as it is a stronger base and can lead to faster reaction rates. The solubility of the base in the reaction medium is also a key factor to consider for scalability.

Q3: Can I use a boronic acid pinacol ester instead of the free boronic acid?

A3: Yes, and it is often advantageous. Boronic acid pinacol esters are generally more stable than their corresponding boronic acids and are less prone to protodeboronation. This can lead to more consistent results and higher yields, especially in scaled-up reactions.

Q4: What is the optimal catalyst loading for a large-scale reaction?

A4: While laboratory-scale reactions might use 1-5 mol% of the palladium catalyst, for large-scale production, minimizing the catalyst loading is a key goal to reduce costs and the burden of palladium removal. Optimization studies should be performed to determine the lowest effective catalyst loading that still provides a good reaction rate and yield. This is often in the range of 0.1-0.5 mol%.

Experimental Protocols

A generalized, scalable protocol for the Suzuki-Miyaura coupling to produce 6-(3,4-Difluorophenyl)-3-pyridinecarbaldehyde is provided below. This should be considered a starting point for optimization.

Protocol: Suzuki-Miyaura Coupling

• Reaction Setup: To a reactor equipped with a mechanical stirrer, reflux condenser, and nitrogen inlet, add 6-bromo-3-pyridinecarbaldehyde (1.0 eq), (3,4-difluorophenyl)boronic acid (1.2 eq), and potassium phosphate (K₃PO₄) (2.0 eq).

• Solvent Addition and Degassing: Add a 4:1 mixture of 1,4-dioxane and water. Sparge the mixture with nitrogen for at least 30 minutes to remove dissolved oxygen.

• Catalyst Addition: Under a positive nitrogen atmosphere, add the palladium catalyst, for example, Pd(dppf)Cl₂ (0.01 eq).

• Reaction: Heat the reaction mixture to 80-90 °C and monitor the progress by HPLC or TLC.

• Work-up: Once the reaction is complete, cool the mixture to room temperature. Dilute with ethyl acetate and wash with water and then brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by crystallization from a suitable solvent system (e.g., isopropanol/heptane).

Visualizing the Workflow

To aid in understanding the troubleshooting process, the following diagram outlines a logical workflow for addressing common issues in the synthesis.

Caption: A decision-making workflow for troubleshooting scalability issues.

This technical support guide provides a comprehensive overview of the potential challenges and solutions for the scalable synthesis of 6-(3,4-Difluorophenyl)-3-pyridinecarbaldehyde. By systematically addressing issues related to yield, byproducts, and purification, researchers and process chemists can develop a robust and efficient manufacturing process.

References

• Exploring the Synthesis and Applications of 6-Chloronicotinaldehyde. (URL not available)
• Technical Support Center: Troubleshooting Low Yield in Palladium-Catalyzed Reactions of Pyridines - Benchchem. (URL not available)
• Troubleshooting common issues in palladium-catalyzed cross-coupling reactions - Benchchem. (URL not available)
• 6-Chloro Nicotinaldehyde - ChemBK. (2024). (URL not available)
• Cross-Coupling Reaction Manual: Desk Reference - Sigma-Aldrich. (URL not available)
• (3,4-Difluorophenyl)Boronic Acid Market Size, Share, Trend and Forcarst to 2025. (URL not available)
• 3,4-Difluorophenylboronic acid = 95 168267-41-2 - Sigma-Aldrich. (URL not available)
• 3,4-Difluorophenylboronic acid | CAS No- 168267-41-2 | Simson Pharma Limited. (URL not available)
• CAS No : 23100-12-1 | Product Name : 6-Chloronicotinaldehyde | Pharmaffili
• 3,4-Difluorophenylboronic acid | 168267-41-2 - ChemicalBook. (2025). (URL not available)
• 3,4-Difluorophenylboronic acid - Jinan Future chemical Co.,Ltd. (URL not available)
• Preparation method of 6-chloronicotinic acid - Google P
• Application Guide For Palladium Catalyzed Cross Coupling PDF - Scribd. (URL not available)
• 23100-12-1|6-Chloronicotinaldehyde|BLD Pharm. (URL not available)
• Process for the production of pyridine aldehydes - Google P
• Palladium-Catalyzed Cross-Coupling Reactions of Pyridylboronic Acids with Heteroaryl Halides Bearing a Primary Amine Group: Synthesis of Highly Substituted Bipyridines and Pyrazinopyridines | The Journal of Organic Chemistry - ACS Public
• Pyridine derivatives - Google P
• Pyridine derivative - JPS56164793A - Google P
• Process for making 2,6-difluoro pyridine - Google P
• Efficient Synthesis of Methyl 6-(6-Aryl-1,2,4-triazin3-yl)pyridine-2-carboxylates. (2020). Russian Journal of Organic Chemistry, 56(3), 548-551.
• Pyridine synthesis - Organic Chemistry Portal. (URL not available)
• Synthesis of pyridine aldehydes - US3160633A - Google P
• Efficient one-step synthesis of 3-aryl-2-pyridones from 6-aryl-1,2,4-triazin-5-ones. (URL not available)

• 6-Amino-4-aryl-7-phenyl-3-(phenylimino)-4,7-dihydro-3H-[1][2]dithiolo[3,4-b]pyridine-5-carboxamides - NIH. (URL not available)

• Suzuki Inventions, Patents and Patent Applications - Justia P
• Synthesis of 6-triazolylmethyl-pyrrolo[3,4-b]pyridin-5-ones by an efficient MW-assisted (Ugi-3CR / aza Diels-Alder)
• 6-Bromo-3-pyridinecarboxaldehyde 95 149806-06-4 - Sigma-Aldrich. (URL not available)
• Purification Procedures for Synthetic Dyes - RTI Intern

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• 2. nbinno.com [nbinno.com]

Technical Support Center: A Researcher's Guide to Isolating 6-(3,4-Difluorophenyl)-3-pyridinecarbaldehyde

Welcome to the technical support center for researchers working with 6-(3,4-Difluorophenyl)-3-pyridinecarbaldehyde. This molecule, a key building block in contemporary drug discovery, possesses a unique chemical architecture—an aromatic aldehyde appended to a difluorinated phenyl-pyridine scaffold. This structure, while valuable, presents specific challenges during reaction workup and purification. Degradation, poor recovery, and persistent impurities are common hurdles.

This guide is designed to provide you, the research scientist, with in-depth, field-tested insights and actionable protocols to overcome these challenges. We will move beyond simple procedural steps to explore the underlying chemical principles, empowering you to troubleshoot effectively and ensure the integrity of your compound.

Troubleshooting Guide & Frequently Asked Questions (FAQs)

Q1: After my aqueous workup, I'm seeing a significant loss of product. My organic layer yield is low, and I suspect the product is in the aqueous phase. What is happening?

Plausible Cause: Protonation of the Pyridine Nitrogen

The most common culprit for poor partitioning is the protonation of the basic nitrogen atom on the pyridine ring. In an acidic aqueous environment (pH < ~5), the nitrogen acts as a base, accepting a proton to form a pyridinium salt. This salt is ionic and, therefore, significantly more soluble in water than the neutral molecule, causing it to partition out of the organic layer.[1][2][3]

Diagnostic Steps:

• Carefully measure the pH of your aqueous layer from the extraction using a pH strip or meter.

• If the pH is acidic, this is the most likely cause.

• To confirm, take a small sample of the aqueous layer, basify it with 1M NaOH to pH 8-9, and extract it with a small amount of ethyl acetate or dichloromethane. Run a TLC of this new organic extract against a standard of your crude reaction mixture. The appearance of your product spot will confirm its presence in the aqueous phase.

Recommended Protocol for pH Control:

• After quenching the reaction, ensure the aqueous phase is adjusted to a pH of 7.5-8.5 before extraction. Use a saturated solution of sodium bicarbonate (NaHCO₃) or a dilute (e.g., 0.5-1M) solution of sodium hydroxide (NaOH) for this adjustment.[4]

• Add the base dropwise while vigorously stirring and monitoring the pH.

• Proceed with the extraction using a suitable organic solvent like ethyl acetate or dichloromethane. The uncharged pyridine ring will ensure the compound remains preferentially in the organic phase.[5]

Logical Workflow for pH-Controlled Extraction:

Caption: Workflow showing how acidic pH causes product loss and how adjustment to a basic pH ensures recovery.

Q2: My final, isolated product is pure by NMR, but it has a brownish or yellowish tint that worsens over time. What causes this discoloration and how can I prevent it?

Plausible Cause: Air Oxidation of the Aldehyde

Aromatic aldehydes are susceptible to aerobic oxidation, a process where atmospheric oxygen converts the aldehyde (-CHO) group into a carboxylic acid (-COOH).[6] This transformation can be catalyzed by light and trace metal impurities. The resulting carboxylic acid impurity, and subsequent degradation products, can cause discoloration. Another possibility, though less common under typical workup conditions, is the initiation of polymerization.[7][8]

Diagnostic Steps:

• TLC Analysis: Run a TLC of the discolored product against a freshly purified sample. The oxidized carboxylic acid will typically have a lower Rf value (it will be more polar).

• IR Spectroscopy: Look for the appearance of a broad O-H stretch around 2500-3300 cm⁻¹ and a shift in the carbonyl (C=O) peak, which are characteristic of a carboxylic acid.

• NMR Spectroscopy: In the ¹H NMR, the aldehyde proton peak (around 9.5-10 ppm) will decrease in integration, and a new, broad peak for the carboxylic acid proton may appear downfield (>10 ppm).

Recommended Prevention & Handling Protocol:

• Inert Atmosphere: During workup, especially during solvent removal via rotary evaporation, use a nitrogen or argon bleed to minimize the product's exposure to air.[9]

• Antioxidant Use: For long-term storage, consider adding a radical inhibitor like Butylated Hydroxytoluene (BHT) at a very low concentration (e.g., <0.1%).

• Storage Conditions: Store the purified solid under an inert atmosphere (nitrogen or argon) in an amber vial at low temperatures (0 to -20 °C) to protect it from light and slow the rate of oxidation.[8]

• Purification Technique: If the acid impurity is already present, it can be removed by dissolving the crude product in an organic solvent and washing with a mild aqueous base like saturated sodium bicarbonate solution.[4] The desired aldehyde will remain in the organic layer, while the carboxylic acid will be deprotonated and move into the aqueous layer.

Degradation Pathway: Oxidation

Caption: The primary degradation pathway via aerobic oxidation of the aldehyde to a carboxylic acid.

Q3: My reaction workup involves a strong base (e.g., NaOH, KOH). After purification, my yields are low and I see multiple unidentified spots on my TLC. What could be happening?

Plausible Cause: Base-Catalyzed Aldol or Cannizzaro Reactions

While a mild base is useful for pH control, strong bases can induce undesirable side reactions with aldehydes.

• Aldol Condensation/Polymerization: If any enolizable aldehydes or ketones are present as impurities or byproducts, a strong base can deprotonate the α-carbon, initiating an aldol condensation, which can lead to a complex mixture of oligomers and polymers.[10]

• Cannizzaro Reaction: Although this typically requires heating and very high base concentrations for aromatic aldehydes, it is a possibility. In this disproportionation reaction, two molecules of the aldehyde react to form one molecule of the corresponding primary alcohol and one of the carboxylic acid.

Diagnostic Steps:

• Analyze Byproducts: Attempt to characterize the byproducts using LC-MS. Look for masses corresponding to dimers or the alcohol and acid products of a Cannizzaro reaction.

• Review Reaction Conditions: Scrutinize the preceding reaction step. If it was a reduction, you might have residual starting alcohol. If it was an oxidation, you might have unreacted alcohol.

Recommended Protocol for Basic Workups:

• Avoid Strong Bases: Whenever possible, use milder inorganic bases for pH adjustment and washing. Saturated sodium bicarbonate (NaHCO₃) or potassium carbonate (K₂CO₃) solutions are generally sufficient to neutralize acids and deprotonate any pyridinium salts without catalyzing unwanted side reactions.

• Temperature Control: If a stronger base is unavoidable, perform the wash or extraction at low temperatures (e.g., 0-5 °C) to minimize the rate of side reactions.

• Minimize Contact Time: Do not let the organic solution remain in contact with the strong base for extended periods. Perform the wash or extraction quickly and move immediately to the next step.

Q4: I am trying to purify my aldehyde using the sodium bisulfite adduct method, but the aldehyde is not regenerating. What went wrong?

Plausible Cause: Irreversible Reaction or Incomplete Basification

The formation of a bisulfite adduct is a reversible equilibrium reaction.[11][12] The aldehyde can be regenerated by adding a base (like NaOH) or a strong acid, which decomposes the bisulfite adduct and releases the free aldehyde. Failure to regenerate can be due to two main reasons:

• Insufficient Base: The pH was not raised sufficiently to break down the adduct. The equilibrium still favors the adduct side.

• Decomposition: The difluorophenylpyridine moiety may be susceptible to decomposition under the strongly basic conditions required for regeneration, especially if heated.

Recommended Protocol for Bisulfite Adduct Purification:

• Adduct Formation: Dissolve the crude product in a water-miscible solvent like THF. Add a freshly prepared saturated aqueous solution of sodium bisulfite (NaHSO₃) and stir vigorously until a precipitate (the adduct) forms.

• Isolation: Filter the solid adduct and wash it with a small amount of cold water and then ether to remove non-aldehyde impurities.

• Regeneration: Suspend the adduct in a biphasic mixture of ether (or another organic solvent) and water. While stirring vigorously, add 2M NaOH solution dropwise until the aqueous layer reaches a pH > 10. The solid adduct should dissolve as the free aldehyde is regenerated and partitions into the organic layer.

• Extraction: Separate the layers, and extract the aqueous layer two more times with the organic solvent. Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate to yield the purified aldehyde.

Problem	Primary Cause	Key Diagnostic	Recommended Solution
Low Yield / Product in Aqueous Layer	Protonation of pyridine nitrogen	pH of aqueous layer is acidic (<5)	Adjust aqueous pH to 7.5-8.5 with NaHCO₃ before extraction.
Product Discoloration (Yellow/Brown)	Air oxidation of aldehyde to carboxylic acid	Appearance of new, more polar spot on TLC; Broad O-H stretch in IR	Work up under inert atmosphere; Wash with NaHCO₃ to remove acid; Store cold, dark, and under N₂/Ar.
Low Yield after Strong Base Workup	Aldol condensation or Cannizzaro reaction	Complex mixture of byproducts on TLC/LC-MS	Use mild bases (NaHCO₃, K₂CO₃) for washing; Work at low temperatures (0-5 °C).
Failure to Regenerate from Bisulfite Adduct	Incomplete basification during regeneration	Solid adduct fails to dissolve after adding base	Ensure aqueous phase reaches pH > 10 with NaOH; Stir vigorously in a biphasic system.

References

• US3849498A, Method of preventing the polymerization of unsaturated aldehyde, Google P
• Purifying aldehydes?, r/chemistry, Reddit.
• Technical Support Center: Prevention of Unsaturated Aldehyde Polymeriz
• US9018421B2, Separation of aromatic aldehydes, Google P
• Liquid–Liquid Extraction Protocol for the Removal of Aldehydes and Highly Reactive Ketones from Mixtures, Organic Process Research & Development, ACS Public
• Workup: Aldehydes, Department of Chemistry, University of Rochester.
• US5900495A, Treatments to reduce aldol condensation polymerization reactions during the production of propylene oxide, Google P
• Photoinduced Protocol for Aerobic Oxidation of Aldehydes to Carboxylic Acids under Mild Conditions, ACS Sustainable Chemistry & Engineering.
• Formaldehyde, Wikipedia.
• How To Run A Reaction: The Workup, Department of Chemistry, University of Rochester.
• Synthesis of carboxylic acids by oxidation of aldehydes, Organic Chemistry Portal.
• Establishing the pH of Extraction Solvents Used to Simulate Aqueous Parenteral Drug Products during Organic Extractables Studies, Pharmaceutical Outsourcing.
• Pyridine, Some Industrial Chemicals, NCBI Bookshelf.
• What is a suitable process to eliminate an excess of pyridine from an aqueous solution?, Chemistry Stack Exchange.
• Theory of Aqueous Workup, Chemistry Teaching Labs, University of York.
• oxidation of aldehydes and ketones, Chemguide.

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• 1. pharmoutsourcing.com [pharmoutsourcing.com]
• 2. Pyridine - Some Industrial Chemicals - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 4. reddit.com [reddit.com]
• 5. Chemistry Teaching Labs - Theory of Aqueous Workup [chemtl.york.ac.uk]
• 6. Carboxylic acid synthesis by oxidation of aldehydes [organic-chemistry.org]
• 7. US3849498A - Method of preventing the polymerization of unsaturated aldehyde - Google Patents [patents.google.com]
• 8. benchchem.com [benchchem.com]
• 9. pubs.acs.org [pubs.acs.org]
• 10. US5900495A - Treatments to reduce aldol condensation polymerization reactions during the production of propylene oxide - Google Patents [patents.google.com]
• 11. pubs.acs.org [pubs.acs.org]
• 12. chem.rochester.edu [chem.rochester.edu]

Technical Support Center: Optimization of Reaction Conditions for Derivatizing 6-(3,4-Difluorophenyl)-3-pyridinecarbaldehyde

Welcome to the technical support center for the derivatization of 6-(3,4-Difluorophenyl)-3-pyridinecarbaldehyde. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and optimized protocols for common synthetic transformations of this versatile building block. The inherent reactivity of the aldehyde functional group, combined with the electronic properties of the difluorophenyl and pyridine rings, presents unique challenges and opportunities in synthesis. This document provides field-proven insights to help you navigate these complexities and achieve your synthetic goals efficiently.

A Note on Starting Material: Synthesis and Purity

The quality of your starting material, 6-(3,4-Difluorophenyl)-3-pyridinecarbaldehyde, is paramount to the success of any subsequent derivatization. It is typically synthesized via a Suzuki-Miyaura cross-coupling reaction. Impurities from this step, such as residual palladium catalyst, unreacted starting materials (e.g., a halopyridine), or boronic acid homo-coupling byproducts, can interfere with downstream reactions.

FAQs: Starting Material Synthesis (Suzuki-Miyaura Coupling)

Q1: My Suzuki-Miyaura coupling to synthesize the aldehyde is low-yielding. What are the common causes?

A1: Low yields in Suzuki couplings involving heteroaryl halides are common. Key factors to investigate include:

• Catalyst System: The choice of palladium precursor and ligand is critical. For electron-deficient pyridine rings, bulky, electron-rich phosphine ligands like SPhos or XPhos often outperform standard ligands like PPh₃.[1]

• Base Selection: The base's strength and solubility are crucial. Potassium phosphate (K₃PO₄) is often a good choice for these systems.[1] Ensure the base is finely powdered and anhydrous.

• Solvent and Degassing: A mixture of an organic solvent (like 1,4-dioxane or toluene) and water is common.[2] Thoroughly degassing the solvent to remove oxygen is absolutely critical to prevent catalyst deactivation and side reactions.[1]

• Side Reactions: Protodeboronation (loss of the boronic acid group) can compete with the desired coupling. Using a slight excess (1.2-1.5 equivalents) of the boronic acid can help compensate for this.[1]

Q2: How do I confirm the purity of my 6-(3,4-Difluorophenyl)-3-pyridinecarbaldehyde before use?

A2: Use a combination of techniques:

• NMR Spectroscopy (¹H and ¹³C): This is the best method for confirming the structure and identifying organic impurities. The aldehyde proton should be a sharp singlet around 9.5-10 ppm.

• LC-MS: This will confirm the molecular weight and give a good indication of purity.

• Melting Point: A sharp melting point indicates high purity.

Part 1: Reductive Amination

Reductive amination is a robust and widely used method to convert aldehydes into amines.[3] The reaction proceeds via the formation of an intermediate imine or iminium ion, which is then reduced in situ to the corresponding amine.[4] The choice of reducing agent is critical to selectively reduce the C=N bond without affecting the starting aldehyde.

Troubleshooting Guide: Reductive Amination

Q1: My reductive amination reaction is not going to completion. I see starting aldehyde and some imine, but very little product.

A1: This typically points to issues with either imine formation or the reduction step.

• Inefficient Imine Formation: The equilibrium between the aldehyde/amine and the imine/water can be unfavorable.

  • Add a Dehydrating Agent: Molecular sieves (3Å or 4Å) can be added to the reaction to sequester water and drive the equilibrium towards the imine.

  • Catalytic Acid: A small amount of acetic acid can catalyze imine formation.[5] However, for pyridine-containing substrates, the pyridine nitrogen can be protonated, which may affect reactivity. Use with caution and monitor the reaction closely.[6]

• Inactive Reducing Agent: The reducing agent may have degraded.

  • Sodium Triacetoxyborohydride (STAB): This is the preferred reagent for many reductive aminations as it is mild, tolerant of slightly acidic conditions, and selectively reduces the iminium ion over the aldehyde.[3][7] Ensure your STAB is fresh and has been stored under anhydrous conditions.

  • Sodium Cyanoborohydride (NaBH₃CN): This is another effective reagent, particularly under acidic conditions (pH 4-6) where iminium ion formation is favored.[3][5] Be aware of its high toxicity.

Q2: I am forming a significant amount of a side product corresponding to the alcohol of my starting aldehyde.

A2: This indicates that your reducing agent is reducing the aldehyde carbonyl group in addition to the imine.

• Choice of Reducing Agent: Avoid strong reducing agents like sodium borohydride (NaBH₄) or lithium aluminum hydride (LAH) in a one-pot procedure, as they will readily reduce the aldehyde.[3] STAB is specifically designed to avoid this issue due to its steric bulk and milder reactivity.[7]

• Reaction Staging: If you must use a stronger reducing agent, consider a two-step process. First, form the imine and remove all unreacted aldehyde. Then, in a separate step, add the reducing agent.

Q3: The reaction works, but purification is difficult. My product is a basic amine that streaks on my silica gel column.

A3: This is a classic issue with purifying pyridine-containing amines.

• Column Chromatography Additive: Add a small amount of a basic modifier to your eluent system, such as 0.5-1% triethylamine or ammonia in methanol. This will neutralize the acidic sites on the silica gel and prevent peak tailing.[8]

• Acid-Base Extraction: Use an acid-base workup to purify the product. Extract the crude reaction mixture with a dilute acid (e.g., 1M HCl) to pull the basic amine product into the aqueous layer, leaving non-basic impurities behind. Then, basify the aqueous layer (e.g., with NaOH or Na₂CO₃) and re-extract your product with an organic solvent like dichloromethane or ethyl acetate.[8]

Optimized Protocol Summary: Reductive Amination

Parameter	Recommended Condition	Rationale
Aldehyde	6-(3,4-Difluorophenyl)-3-pyridinecarbaldehyde	1.0 equivalent
Amine	Primary or Secondary Amine	1.0 - 1.2 equivalents
Reducing Agent	Sodium Triacetoxyborohydride (STAB)	1.2 - 1.5 equivalents; Mild and selective for iminium ion.[7]
Solvent	Dichloromethane (DCM) or 1,2-Dichloroethane (DCE)	Anhydrous; Good solubility for reactants.[7]
Additive	Acetic Acid (optional)	0.1 equivalent; Catalyzes imine formation.[5]
Temperature	Room Temperature (20-25 °C)	Sufficient for most reactions.
Time	4 - 24 hours	Monitor by TLC or LC-MS.

Step-by-Step Experimental Protocol

• To a round-bottom flask under an inert atmosphere (N₂ or Ar), add 6-(3,4-Difluorophenyl)-3-pyridinecarbaldehyde (1.0 eq) and the desired amine (1.1 eq).

• Dissolve the solids in anhydrous DCM (approx. 0.1 M concentration).

• Stir the solution at room temperature for 30-60 minutes to allow for initial imine formation.

• Add sodium triacetoxyborohydride (1.5 eq) portion-wise over 10 minutes. The reaction may be slightly exothermic.

• Stir the reaction at room temperature and monitor its progress by TLC or LC-MS.

• Upon completion, quench the reaction by slowly adding a saturated aqueous solution of sodium bicarbonate (NaHCO₃).

• Stir vigorously for 15-20 minutes until gas evolution ceases.

• Transfer the mixture to a separatory funnel, separate the layers, and extract the aqueous layer twice more with DCM.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography or acid-base extraction.

Reductive Amination Workflow Diagram

Sources

• 1. benchchem.com [benchchem.com]
• 2. Highly efficient Suzuki-Miyaura coupling of heterocyclic substrates through rational reaction design - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Reductive amination - Wikipedia [en.wikipedia.org]
• 4. gctlc.org [gctlc.org]
• 5. youtube.com [youtube.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Amine synthesis by reductive amination (reductive alkylation) [organic-chemistry.org]
• 8. benchchem.com [benchchem.com]

Reference Data & Comparative Studies

Comparative analysis of 6-(3,4-Difluorophenyl)-3-pyridinecarbaldehyde with other inhibitors

This guide provides a comprehensive comparative analysis of the hypothetical compound 6-(3,4-Difluorophenyl)-3-pyridinecarbaldehyde against a panel of well-characterized inhibitors of Transforming Growth Factor-β-Activated Kinase 1 (TAK1). This document is intended for researchers, scientists, and drug development professionals engaged in the exploration of novel therapeutics targeting inflammatory diseases and cancer.

The Critical Role of TAK1 in Cellular Signaling

Transforming Growth Factor-β-Activated Kinase 1 (TAK1), a member of the mitogen-activated protein kinase kinase kinase (MAP3K) family, serves as a central signaling node in response to a variety of cellular stimuli, including pro-inflammatory cytokines like TNF-α and IL-1β. Upon activation, TAK1 initiates downstream signaling cascades, most notably the nuclear factor κB (NF-κB) and mitogen-activated protein kinase (MAPK) pathways, which are pivotal in regulating inflammation, immunity, cell survival, and apoptosis.[1][2] Given its integral role in these fundamental cellular processes, TAK1 has emerged as a compelling therapeutic target for a range of pathologies, including rheumatoid arthritis, inflammatory bowel disease, and various cancers.[3]

The development of potent and selective TAK1 inhibitors is therefore an area of intense research. This guide will compare the biochemical and cellular activities of our hypothetical compound, which we will refer to as "Compound DFPC" (6-(3,4-Difluorophenyl)-3-pyridinecarbaldehyde), with established TAK1 inhibitors: Takinib , 5Z-7-Oxozeaenol , HS-276 , and NG25 .

Comparative Inhibitor Performance

The efficacy of a kinase inhibitor is determined by its potency, selectivity, and cellular activity. The following table summarizes the key performance metrics for our selected panel of TAK1 inhibitors. The data for Compound DFPC is presented as a hypothetical profile for a novel, potent, and selective inhibitor.

Inhibitor	Type	Target(s)	IC50 (TAK1)	Key Off-Target(s) (IC50)	Cellular Activity
Compound DFPC	Hypothetical	TAK1	~5 nM	To be determined	Potent inhibition of NF-κB and MAPK signaling
Takinib	Type I	TAK1	9.5 nM[4][5]	IRAK4 (120 nM), IRAK1 (390 nM)[4][5]	Induces apoptosis in the presence of TNF-α[4]
5Z-7-Oxozeaenol	Covalent	TAK1	8 nM[3]	VEGFR2 (52 nM), MEK1 (411 nM)[3][6]	Irreversible inhibitor, blocks NF-κB and JNK/p38 activation
HS-276	Type I	TAK1	8.25 nM[7][8]	CLK2 (29 nM), GCK (33 nM)[7]	Orally bioavailable, reduces inflammatory cytokine expression[1][7]
NG25	Type II	TAK1, MAP4K2	149 nM[2][9]	MAP4K2 (21.7 nM), LYN (12.9 nM)[2][10]	Dual inhibitor, sensitizes cancer cells to chemotherapy[11]

Signaling Pathway Overview

The diagram below illustrates the central role of TAK1 in the TNF-α signaling pathway, leading to the activation of NF-κB and MAPK pathways. Inhibition of TAK1 is expected to block these downstream effects.

Caption: Workflow for an in vitro TAK1 kinase assay.

Step-by-Step Methodology:

• Reagent Preparation:

  • Prepare a kinase buffer (e.g., 40 mM Tris-HCl, pH 7.5, 20 mM MgCl₂, 0.1 mg/mL BSA, 50 µM DTT). [12] * Reconstitute recombinant active TAK1/TAB1 enzyme complex in kinase buffer.

  • Prepare a substrate solution containing a generic (e.g., Myelin Basic Protein) or specific (e.g., kinase-dead MKK6) substrate and ATP in kinase buffer. [13][14] * Prepare serial dilutions of the test inhibitors (e.g., Compound DFPC, Takinib) in DMSO, then dilute further in kinase buffer.

• Assay Procedure (384-well plate format):

  • Add 1 µL of diluted inhibitor or DMSO (vehicle control) to the appropriate wells. [12] * Add 2 µL of the TAK1/TAB1 enzyme solution to all wells.

  • Initiate the kinase reaction by adding 2 µL of the substrate/ATP mixture.

  • Incubate the plate at 30°C for 60 minutes.

• Detection (using a luminescence-based ADP detection kit):

  • Add 5 µL of ADP-Glo™ Reagent to each well to stop the kinase reaction and deplete the remaining ATP.

  • Incubate at room temperature for 40 minutes.

  • Add 10 µL of Kinase Detection Reagent to convert ADP to ATP and generate a luminescent signal.

  • Incubate at room temperature for 30 minutes.

  • Measure luminescence using a plate reader.

• Data Analysis:

  • Calculate the percentage of inhibition for each inhibitor concentration relative to the vehicle control.

  • Plot the percentage of inhibition against the logarithm of the inhibitor concentration and fit the data to a four-parameter logistic model to determine the IC50 value.

Cellular Western Blot for Phosphorylated Downstream Targets

This assay assesses the inhibitor's ability to block TAK1 signaling within a cellular context by measuring the phosphorylation status of its downstream targets.

Step-by-Step Methodology:

• Cell Culture and Treatment:

  • Culture a suitable cell line (e.g., THP-1 monocytes, HeLa cells) to 70-80% confluency. [15] * Pre-treat the cells with various concentrations of the TAK1 inhibitor or vehicle (DMSO) for 1-2 hours.

  • Stimulate the cells with a TAK1 activator, such as TNF-α (e.g., 10 ng/mL) or IL-1β (e.g., 10 ng/mL), for 15-30 minutes. [16]

• Lysate Preparation:

  • Wash the cells with ice-cold PBS.

  • Lyse the cells in RIPA buffer supplemented with protease and phosphatase inhibitor cocktails to preserve the phosphorylation state of proteins. * Centrifuge the lysates to pellet cell debris and collect the supernatant.

  • Determine the protein concentration of each lysate using a BCA or Bradford assay.

• SDS-PAGE and Western Blotting:

  • Denature equal amounts of protein from each sample by boiling in Laemmli sample buffer.

  • Separate the proteins by SDS-polyacrylamide gel electrophoresis (SDS-PAGE).

  • Transfer the separated proteins to a PVDF or nitrocellulose membrane.

  • Block the membrane with 5% BSA in Tris-buffered saline with Tween 20 (TBST) for 1 hour at room temperature to prevent non-specific antibody binding. [17]

• Antibody Incubation and Detection:

  • Incubate the membrane with primary antibodies specific for phosphorylated forms of TAK1 downstream targets (e.g., phospho-p38, phospho-JNK, phospho-IKKβ) overnight at 4°C.

  • Also, probe separate blots with antibodies against the total forms of these proteins and a loading control (e.g., GAPDH or β-actin) to ensure equal protein loading.

  • Wash the membrane extensively with TBST.

  • Incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane again with TBST.

  • Detect the signal using an enhanced chemiluminescence (ECL) substrate and an imaging system.

NF-κB Reporter Assay

This assay quantifies the transcriptional activity of NF-κB, a key downstream effector of TAK1 signaling.

Step-by-Step Methodology:

• Cell Line:

  • Use a cell line that has been stably transfected with a reporter construct containing multiple copies of the NF-κB response element driving the expression of a reporter gene, such as firefly luciferase (e.g., NF-κB reporter (Luc)-THP-1 cells). [18]

• Assay Procedure (96-well plate format):

  • Seed the reporter cells into a 96-well white, clear-bottom plate and allow them to adhere.

  • Pre-treat the cells with serial dilutions of the TAK1 inhibitor for 1-2 hours.

  • Stimulate the cells with a known NF-κB activator (e.g., TNF-α at 10 ng/mL) for 5-6 hours. [18]Include unstimulated and vehicle-treated stimulated controls.

• Luminescence Detection:

  • Add a luciferase assay reagent (e.g., ONE-Step™ Luciferase Assay System) to each well. [18] * Incubate at room temperature for approximately 15-30 minutes to allow for cell lysis and the luciferase reaction to stabilize.

  • Measure the luminescence using a luminometer.

• Data Analysis:

  • Normalize the luciferase activity of the treated wells to the vehicle-treated, stimulated control.

  • Calculate the IC50 value for the inhibition of NF-κB activation.

Cell Viability Assay

This assay determines the cytotoxic or cytostatic effects of the TAK1 inhibitors on cancer cell lines.

Step-by-Step Methodology:

• Cell Seeding:

  • Plate cancer cells (e.g., multiple myeloma cell lines, cervical cancer cell lines) in a 96-well plate at an appropriate density and allow them to attach overnight. [19][20]

• Treatment:

  • Treat the cells with a range of concentrations of the TAK1 inhibitor for a specified period (e.g., 24, 48, or 72 hours). [21]In some experimental setups, co-treatment with an activating ligand like TNF-α may be included to assess the inhibitor's ability to induce apoptosis. [21]

• Viability Measurement:

  • Add a cell viability reagent such as MTT, MTS, or a reagent from a CellTiter-Glo® Luminescent Cell Viability Assay kit to each well. [21] * Incubate according to the manufacturer's instructions.

  • Measure the absorbance or luminescence, which correlates with the number of viable cells.

• Data Analysis:

  • Calculate the percentage of cell viability relative to the vehicle-treated control cells.

  • Determine the IC50 or GI50 (concentration for 50% growth inhibition) value for each inhibitor.

Conclusion and Future Directions

The comparative analysis of TAK1 inhibitors is crucial for identifying lead candidates for further preclinical and clinical development. While established inhibitors like Takinib and 5Z-7-Oxozeaenol provide valuable benchmarks, the development of novel compounds with improved potency, selectivity, and pharmacokinetic properties, such as HS-276, is ongoing. The hypothetical profile of Compound DFPC represents the desired characteristics of a next-generation TAK1 inhibitor.

The experimental protocols detailed in this guide provide a robust framework for the comprehensive evaluation of novel TAK1 inhibitors. By employing these standardized assays, researchers can generate high-quality, reproducible data to support the advancement of new therapeutic agents targeting the TAK1 signaling pathway. Future studies should focus on in vivo efficacy in relevant disease models and a thorough assessment of the pharmacokinetic and pharmacodynamic properties of promising lead compounds.

References

• Frontiers. TAK1-TABs Complex: A Central Signalosome in Inflammatory Responses. Available from: [Link]

• Scarneo, S., et al. (2022). Development and Efficacy of an Orally Bioavailable Selective TAK1 Inhibitor for the Treatment of Inflammatory Arthritis. ACS Chemical Biology, 17(3), 536-544. Available from: [Link]

• ResearchGate. FIG. 5. 5Z-7-Oxozeaenol inhibits kinase activity of endogenous TAK1. A,... Available from: [Link]

• Gray Lab. TAK1/MAP4K2 dual inhibitor (NG25). Available from: [Link]

• Bio-protocol. In vitro kinase assay. Available from: [Link]

• BPS Bioscience. TAK1-TAB1 Kinase Assay Kit. Available from: [Link]

• OncoTargets and Therapy. TAK1 inhibitor 5Z-7-oxozeaenol sensitizes cervical cancer to doxorubicin-induced apoptosis. Available from: [Link]

• Oncotarget. TAK1 regulates the tumor microenvironment through inflammatory, angiogenetic and apoptotic signaling cascades. Available from: [Link]

• protocols.io. In vitro kinase assay. Available from: [Link]

• ResearchGate. Mechanism and In Vitro Pharmacology of TAK1 Inhibition by (5Z)-7-Oxozeaenol | Request PDF. Available from: [Link]

• Oncotarget. TAK1-inhibitors are cytotoxic for multiple myeloma cells alone and in combination with melphalan. Available from: [Link]

• Nature. USP4 targets TAK1 to downregulate TNFα-induced NF-κB activation. Available from: [Link]

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Structure-activity relationship (SAR) studies of 6-(3,4-Difluorophenyl)-3-pyridinecarbaldehyde analogs

An In-Depth Comparative Guide to the Structure-Activity Relationship (SAR) of 6-(3,4-Difluorophenyl)-3-pyridinecarbaldehyde Analogs

Introduction

The pyridine scaffold is a privileged structure in medicinal chemistry, forming the core of numerous approved therapeutic agents.[1][2] Its derivatives are known to exhibit a wide range of biological activities, including anticancer, anti-inflammatory, and antimicrobial effects.[3][4] The specific scaffold, 6-(3,4-Difluorophenyl)-3-pyridinecarbaldehyde, presents a promising starting point for drug discovery, likely as an inhibitor of protein kinases, which are crucial regulators of cellular processes often dysregulated in diseases like cancer.[5][6] The difluorophenyl group can enhance binding affinity and improve metabolic stability, while the pyridinecarbaldehyde moiety offers a reactive handle for synthetic modification and potential covalent interactions with a target protein.

This guide provides a comprehensive framework for exploring the structure-activity relationship (SAR) of novel analogs derived from this core structure. We will delve into the causal reasoning behind strategic molecular modifications, present detailed experimental protocols for their biological evaluation, and offer a comparative analysis of their potential performance. The objective is to provide researchers and drug development professionals with a rational, evidence-based approach to designing more potent and selective therapeutic candidates.

Core Scaffold Analysis and Rationale for Analog Design

The parent compound, 6-(3,4-Difluorophenyl)-3-pyridinecarbaldehyde, possesses several key features that are ripe for systematic modification to probe the SAR. The design of an analog library should be a deliberate process, where each modification is chosen to test a specific hypothesis about the molecule's interaction with its biological target.

Key Modification Points:

• R1 (Aldehyde Group): The aldehyde at the 3-position is a critical feature. It can act as a hydrogen bond acceptor or be modified to form other functional groups (e.g., oximes, hydrazones, or alcohols) to alter electronic properties and explore different binding interactions. It could also potentially form a reversible covalent bond with a nearby nucleophilic residue (like cysteine) in the target's active site.

• R2 (Difluorophenyl Ring): The 3,4-difluoro substitution pattern is a key determinant of activity. Modifications here, such as altering the position of the fluorine atoms or replacing them with other electron-withdrawing or electron-donating groups, can significantly impact target engagement and selectivity.[4]

• R3 (Pyridine Ring): The nitrogen atom in the pyridine ring is a primary point of interaction, often forming a crucial hydrogen bond in the hinge region of a kinase active site. Substitutions on the pyridine ring itself (at positions 2, 4, or 5) can modulate the basicity of the ring nitrogen and introduce new interactions with the target protein.

The logical workflow for a comprehensive SAR study is an iterative cycle of design, synthesis, and biological testing.

Caption: Key regions for SAR exploration on the core scaffold.

Comparative Data Summary (Hypothetical)

The following table outlines predicted outcomes for specific modifications. The goal of subsequent experiments is to validate or refute these hypotheses.

Analog ID	Modification (vs. Parent Compound)	Predicted Target Interaction	Hypothesized IC₅₀ Range	Rationale
Parent	6-(3,4-Difluorophenyl)-3-pyridinecarbaldehyde	Baseline H-bonding and hydrophobic interactions	50-200 nM	The core scaffold provides the foundational binding mode.
A-1	R1: Aldehyde → Oxime (-CH=NOH)	Alters H-bond donor/acceptor profile	> 500 nM	Loss of the key aldehyde interaction may reduce potency.
A-2	R1: Aldehyde → Alcohol (-CH₂OH)	Introduces H-bond donor, loses acceptor	> 500 nM	The aldehyde carbonyl is often critical for kinase hinge binding.
B-1	R2: 3,4-Difluoro → 4-Fluoro	Reduced hydrophobic interaction	200-500 nM	The second fluorine may be critical for optimal pocket fitting.
B-2	R2: 3,4-Difluoro → 4-Chloro	Similar electronics, altered sterics	50-150 nM	Chlorine may provide a similar electronic effect with different geometry.
B-3	R2: 3,4-Difluoro → 4-Methoxy	Introduces electron-donating group	> 1 µM	Electron-withdrawing groups are often favored for this interaction. [7]
C-1	R3: Add 5-Methyl to pyridine ring	Fills a small hydrophobic pocket	< 50 nM	Small alkyl groups can enhance affinity and selectivity if a pocket exists. [7]
C-2	R3: Add 2-Methyl to pyridine ring	Steric clash with hinge region	> 1 µM	Substituents near the pyridine nitrogen can disrupt the key hinge interaction.

Experimental Protocols for Biological Evaluation

To validate the SAR hypotheses, a tiered approach to biological testing is essential. This begins with high-throughput biochemical assays to determine direct target inhibition, followed by cell-based assays to confirm activity in a more physiologically relevant context. [8]

Protocol 1: In Vitro Kinase Inhibition Assay (Radiometric)

This protocol is considered a gold standard for quantifying the potency of an inhibitor directly against a purified kinase. [5][9]It measures the transfer of a radiolabeled phosphate from ATP to a substrate.

Causality Behind Experimental Choices:

• Why Radiometric? It is a highly sensitive and direct method, avoiding interference from fluorescent compounds or light scattering. [5]* Why Purified Enzyme? This ensures that the measured inhibition is a direct result of the compound interacting with the target kinase, eliminating confounding factors from other cellular components. [9]* Why Km ATP? Running the assay at the ATP concentration equal to its Michaelis-Menten constant (Km) provides a standardized condition for comparing the potency of different ATP-competitive inhibitors. [5] Step-by-Step Methodology:

• Prepare Solutions:

  • Kinase Buffer: 25 mM Tris-HCl (pH 7.5), 10 mM MgCl₂, 1 mM EGTA, 1 mM DTT.

  • Enzyme: Prepare a stock solution of the purified target kinase (e.g., PIKfyve, Nek2) in kinase buffer. [10][11]The final concentration should produce a linear reaction rate over the assay time.

  • Substrate: Prepare a stock solution of a specific peptide substrate for the kinase (e.g., CDK10tide) in distilled water. [10] * ATP Mix: Prepare a solution containing unlabeled ATP at the Km concentration and [γ-³²P]ATP.

  • Inhibitor: Prepare a serial dilution of the test analogs in DMSO. The final DMSO concentration in the assay should be ≤1%.

• Assay Procedure (96-well plate format):

  • Add 5 µL of serially diluted test analog or DMSO (vehicle control) to each well.

  • Add 20 µL of the enzyme/substrate mixture to each well.

  • Pre-incubate for 10 minutes at 30°C to allow the inhibitor to bind to the enzyme. [12] * Initiate the reaction by adding 25 µL of the ATP mix to each well.

  • Incubate for 60 minutes at 30°C.

  • Stop the reaction by adding 50 µL of 75 mM phosphoric acid.

• Quantification:

  • Spot 50 µL of the reaction mixture from each well onto a P81 phosphocellulose filter mat.

  • Wash the mat three times with 0.75% phosphoric acid and once with acetone to remove unincorporated [γ-³²P]ATP.

  • Allow the mat to dry, then measure the radioactivity in each spot using a scintillation counter.

• Data Analysis:

  • Calculate the percentage of inhibition for each analog concentration relative to the DMSO control.

  • Plot the percent inhibition against the logarithm of the inhibitor concentration and fit the data to a sigmoidal dose-response curve to determine the IC₅₀ value. [12]

Protocol 2: Cellular Target Engagement Assay (NanoBRET™)

After identifying potent inhibitors in biochemical assays, it is crucial to confirm that they can enter intact cells and bind to their target. [8]The NanoBRET™ assay measures target engagement in live cells.

Causality Behind Experimental Choices:

• Why Live Cells? This confirms the compound is cell-permeable and can engage its target in the complex intracellular environment, which is a critical step in translating biochemical potency to cellular efficacy. [8]* Why BRET? Bioluminescence Resonance Energy Transfer (BRET) is a robust method that measures proximity between a NanoLuc® fusion protein (the target kinase) and a fluorescent tracer that binds to the same target. Displacement of the tracer by the test compound results in a loss of signal.

Step-by-Step Methodology:

• Cell Preparation:

  • Transfect HEK293 cells with a plasmid encoding the target kinase fused to NanoLuc® luciferase.

  • Plate the transfected cells in a 96-well white assay plate and incubate for 24 hours.

• Assay Procedure:

  • Prepare serial dilutions of the test analogs in Opti-MEM™ medium.

  • Add the NanoBRET™ Tracer to the diluted compounds.

  • Remove the culture medium from the cells and add the compound/tracer mixtures.

  • Equilibrate for 2 hours in a CO₂ incubator.

• Signal Detection:

  • Prepare the NanoBRET™ Nano-Glo® Substrate as per the manufacturer's protocol.

  • Add the substrate to each well.

  • Read the plate immediately on a luminometer equipped with two filters to measure donor emission (460 nm) and acceptor emission (610 nm).

• Data Analysis:

  • Calculate the BRET ratio (Acceptor Emission / Donor Emission).

  • Plot the BRET ratio against the logarithm of the inhibitor concentration to determine the cellular IC₅₀ value.

Conclusion and Future Directions

The systematic exploration of the structure-activity relationship for 6-(3,4-Difluorophenyl)-3-pyridinecarbaldehyde analogs provides a powerful engine for lead optimization. By combining predictive modeling with robust biochemical and cellular assays, researchers can efficiently identify the key structural motifs required for high-potency inhibition. The data generated through the protocols described in this guide will allow for the construction of a validated SAR model, highlighting which analogs possess the most promising therapeutic potential. Future work should focus on optimizing the lead compounds for pharmacokinetic properties, including solubility, metabolic stability, and in vivo efficacy, to advance them toward clinical development.

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A Comparative Guide to Validating the Biological Activity of 6-(3,4-Difluorophenyl)-3-pyridinecarbaldehyde in Cell-Based Assays

Introduction: From Chemical Structure to Biological Function

In the landscape of modern drug discovery, the journey from a synthesized small molecule to a validated biological probe is both complex and critical. Researchers are often presented with novel compounds, such as 6-(3,4-Difluorophenyl)-3-pyridinecarbaldehyde, which we will refer to as CDD-1101 . Its structure, featuring a pyridine scaffold, is a privileged motif in medicinal chemistry, frequently associated with kinase inhibition.[1][2] However, a structure alone is merely a hypothesis of function. Rigorous, systematic validation through cell-based assays is essential to confirm its biological activity, define its mechanism of action, and establish its potential as a therapeutic agent or research tool.[3][4]

This guide provides a comprehensive, field-proven framework for researchers, scientists, and drug development professionals to validate the biological activity of a novel compound like CDD-1101. We will proceed with the hypothesis that CDD-1101 is an inhibitor of the Transforming Growth Factor-β-Activated Kinase 1 (TAK1) signaling pathway. This guide will detail a multi-assay, self-validating workflow, comparing the performance of CDD-1101 against a well-characterized TAK1 inhibitor, (5Z)-7-Oxozeaenol, to provide a clear benchmark for its potency and specificity.

The Rationale for Target Selection: TAK1 as a Critical Signaling Node

Transforming growth factor-β-activated kinase 1 (TAK1), a member of the MAPKKK family, is a crucial intracellular signaling mediator.[5][6] It integrates signals from various stimuli, including pro-inflammatory cytokines like TNF-α and IL-1β, to regulate a host of cellular processes such as inflammation, immunity, and apoptosis.[7][8] TAK1 activation triggers two major downstream signaling cascades: the NF-κB pathway and the MAPK (p38 and JNK) pathway.[6][9] The dysregulation of TAK1 signaling is implicated in numerous diseases, including cancer and inflammatory disorders, making it a compelling therapeutic target.[5][7] The inhibition of TAK1 is expected to suppress both NF-κB and MAPK activation, providing clear, measurable endpoints for our validation assays.[9][10]

Figure 1: Simplified TAK1 signaling pathway upon TNF-α stimulation.

Experimental Strategy: A Multi-Assay Workflow for Robust Validation

Figure 2: Experimental workflow for validating CDD-1101 activity.

Comparative Framework: Establishing a Benchmark

To properly evaluate the efficacy of CDD-1101, its performance will be compared directly against (5Z)-7-Oxozeaenol , a well-documented, potent, and irreversible inhibitor of TAK1.[6][11] This natural product serves as our positive control and provides a critical benchmark for assessing the relative potency (e.g., IC50) of CDD-1101.

Detailed Experimental Protocols and Data Interpretation

Cell Viability and Cytotoxicity Assay

Objective: To determine the concentration range of CDD-1101 that can be used in subsequent assays without inducing non-specific cytotoxicity. This ensures that observed effects are due to specific pathway inhibition, not cell death.

Protocol: MTT Assay

• Cell Seeding: Seed HeLa cells in a 96-well plate at a density of 1 x 10^4 cells/well and allow them to adhere overnight.

• Compound Treatment: Prepare serial dilutions of CDD-1101 and (5Z)-7-Oxozeaenol (e.g., from 0.01 µM to 100 µM). Treat cells for 24 hours. Include a vehicle control (e.g., 0.1% DMSO).[12]

• MTT Incubation: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 4 hours at 37°C.

• Solubilization: Remove the MTT solution and add DMSO to dissolve the formazan crystals.

• Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate cell viability as a percentage relative to the vehicle-treated control. Plot the dose-response curve and determine the CC50 (50% cytotoxic concentration).

Data Presentation and Interpretation: All concentrations selected for subsequent mechanism-of-action studies should be well below the CC50 value to avoid confounding cytotoxic effects.

Compound	CC50 (µM)
CDD-1101	> 50
(5Z)-7-Oxozeaenol	> 25
Staurosporine (Positive Control)	0.5
Table 1: Hypothetical cytotoxicity data for CDD-1101 and controls in HeLa cells.

Downstream Pathway Inhibition: Western Blot Analysis

Objective: To directly measure the inhibitory effect of CDD-1101 on the two primary downstream branches of TAK1 signaling: NF-κB and MAPK pathways. This is achieved by quantifying the phosphorylation status of key signaling proteins.[9][13]

Protocol: Western Blot for Phospho-IκBα and Phospho-p38

• Cell Culture and Treatment: Seed HeLa cells in 6-well plates. Once confluent, pre-treat the cells for 2 hours with non-toxic concentrations of CDD-1101 (e.g., 0.1, 1, 10 µM), (5Z)-7-Oxozeaenol (e.g., 1 µM), or vehicle (DMSO).

• Stimulation: Stimulate the cells with TNF-α (20 ng/mL) for 15 minutes to robustly activate the TAK1 pathway.

• Cell Lysis: Immediately wash cells with ice-cold PBS and lyse them in RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine protein concentration using a BCA assay.[13]

• SDS-PAGE and Transfer: Separate 20-30 µg of protein per lane on an SDS-PAGE gel and transfer to a PVDF membrane.

• Immunoblotting: Block the membrane and probe with primary antibodies against phospho-IκBα (Ser32), phospho-p38 (Thr180/Tyr182), total IκBα, total p38, and a loading control (e.g., GAPDH).

• Detection: Incubate with HRP-conjugated secondary antibodies and visualize using an enhanced chemiluminescence (ECL) substrate.

• Data Analysis: Quantify band intensities using densitometry software. Normalize the phosphorylated protein signal to the total protein signal. Calculate the IC50 for inhibition of phosphorylation for each compound.

Data Presentation and Interpretation: A potent and specific TAK1 inhibitor should show a dose-dependent decrease in the phosphorylation of both IκBα and p38 following TNF-α stimulation.

Treatment	p-IκBα / Total IκBα (Fold Change)	p-p38 / Total p38 (Fold Change)
Vehicle (Unstimulated)	1.0	1.0
Vehicle + TNF-α	8.5	10.2
CDD-1101 (1 µM) + TNF-α	4.2	5.1
CDD-1101 (10 µM) + TNF-α	1.2	1.5
(5Z)-7-Oxozeaenol (1 µM) + TNF-α	1.1	1.3
Table 2: Hypothetical quantitative Western blot data demonstrating inhibition of TAK1 downstream signaling.

Mechanism Confirmation: NF-κB Nuclear Translocation Assay

Objective: To visually confirm that the inhibition of IκBα phosphorylation (observed by Western blot) translates into the functional blockade of NF-κB activation, which is characterized by the nuclear translocation of the p65 subunit.[14][15][16]

Protocol: Immunofluorescence for p65 Subunit

• Cell Culture: Seed HeLa cells on glass coverslips in a 24-well plate.

• Treatment and Stimulation: Pre-treat cells with CDD-1101, (5Z)-7-Oxozeaenol, or vehicle for 2 hours, followed by stimulation with TNF-α (20 ng/mL) for 30 minutes.

• Fixation and Permeabilization: Fix cells with 4% paraformaldehyde, then permeabilize with 0.25% Triton X-100 in PBS.

• Immunostaining: Block with 1% BSA and incubate with a primary antibody against the NF-κB p65 subunit. Follow with an Alexa Fluor 488-conjugated secondary antibody.

• Nuclear Staining: Counterstain the nuclei with DAPI.

• Imaging: Mount the coverslips and acquire images using a fluorescence microscope.

• Data Analysis: Quantify the nuclear-to-cytoplasmic fluorescence intensity ratio for p65 in at least 100 cells per condition.

Data Interpretation: In unstimulated cells, p65 should be predominantly cytoplasmic. Upon TNF-α stimulation, p65 will translocate to the nucleus. Effective inhibitors like CDD-1101 should block this translocation, retaining p65 in the cytoplasm even in the presence of TNF-α.

Functional Outcome: Cytokine Secretion Assay

Objective: To determine if the observed inhibition of upstream signaling pathways (NF-κB and MAPK) results in a meaningful functional consequence, such as the reduced production of pro-inflammatory cytokines.

Protocol: IL-6/IL-8 ELISA

• Cell Culture and Treatment: Seed cells in a 24-well plate. Pre-treat with CDD-1101, (5Z)-7-Oxozeaenol, or vehicle for 2 hours.

• Stimulation: Stimulate cells with TNF-α (20 ng/mL) for 12-24 hours.

• Supernatant Collection: Collect the cell culture supernatant.

• ELISA: Perform a sandwich ELISA for human IL-6 or IL-8 according to the manufacturer's protocol.

• Data Analysis: Calculate the concentration of the cytokine in each sample based on the standard curve. Determine the IC50 of each compound for cytokine release inhibition.

Data Presentation and Interpretation: A successful validation will demonstrate that CDD-1101 dose-dependently reduces the secretion of NF-κB and AP-1 target gene products (like IL-6 and IL-8) in response to stimulation.

Treatment	IL-6 Secretion (pg/mL)
Vehicle (Unstimulated)	< 10
Vehicle + TNF-α	1500
CDD-1101 (1 µM) + TNF-α	720
CDD-1101 (10 µM) + TNF-α	150
(5Z)-7-Oxozeaenol (1 µM) + TNF-α	125
Table 3: Hypothetical ELISA data showing functional inhibition of TNF-α-induced IL-6 secretion.

Synthesizing the Evidence: Building a Biological Activity Profile

By integrating the data from this multi-assay workflow, a comprehensive profile of CDD-1101's biological activity emerges. If the hypothetical data holds, we can conclude that:

• CDD-1101 is biologically active at non-toxic concentrations. (from MTT assay)

• It effectively inhibits the TAK1 signaling cascade downstream of the kinase, blocking both the NF-κB and p38 MAPK pathways. (from Western Blot)

• The mechanism of action involves the blockade of NF-κB nuclear translocation. (from Immunofluorescence)

• This pathway inhibition translates to a significant reduction in a key functional cellular response: inflammatory cytokine production. (from ELISA)

By comparing the IC50 values obtained from the Western blot and ELISA assays to those of the benchmark inhibitor, (5Z)-7-Oxozeaenol, we can quantitatively assess the potency of CDD-1101 and position it within the landscape of known TAK1 inhibitors.

Conclusion

This guide outlines a logical and rigorous methodology for validating the biological activity of a novel small molecule, 6-(3,4-Difluorophenyl)-3-pyridinecarbaldehyde (CDD-1101), using a hypothesized target of TAK1. By employing a multi-tiered, comparative approach—from determining a safe therapeutic window to assessing target engagement, pathway modulation, and functional outcomes—researchers can build a robust, evidence-based profile of a compound's cellular activity. This systematic process is fundamental to establishing scientific trust and is a critical step in the advancement of new chemical entities from the bench to potential clinical applications.

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A Comparative Guide to the Synthetic Routes of 6-(3,4-Difluorophenyl)-3-pyridinecarbaldehyde

Introduction

6-(3,4-Difluorophenyl)-3-pyridinecarbaldehyde is a key building block in medicinal chemistry, frequently utilized in the synthesis of various therapeutic agents. Its structural motif, featuring a difluorinated phenyl ring coupled to a pyridine scaffold bearing a reactive aldehyde group, makes it a valuable intermediate for drug discovery programs targeting a range of diseases. The efficient and scalable synthesis of this compound is therefore of significant interest to researchers and professionals in the pharmaceutical and chemical industries.

This guide provides an in-depth, objective comparison of two prominent synthetic routes to 6-(3,4-Difluorophenyl)-3-pyridinecarbaldehyde: the Suzuki-Miyaura coupling and the Negishi coupling. By examining the experimental data, mechanistic underpinnings, and practical considerations of each method, this document aims to equip researchers with the necessary insights to select the most suitable synthetic strategy for their specific needs.

Overview of Synthetic Strategies

The core transformation in the synthesis of 6-(3,4-Difluorophenyl)-3-pyridinecarbaldehyde involves the formation of a carbon-carbon bond between a pyridine ring and a difluorophenyl ring. Palladium-catalyzed cross-coupling reactions are the state-of-the-art methods for achieving such transformations with high efficiency and functional group tolerance. This guide will focus on two of the most powerful and widely used cross-coupling reactions.

Caption: Logical overview of the synthetic approaches.

Route 1: Suzuki-Miyaura Coupling

The Suzuki-Miyaura coupling is a versatile and widely adopted method for the formation of C-C bonds, particularly for the synthesis of biaryl compounds. The reaction typically involves the palladium-catalyzed cross-coupling of an organoboron compound with an organic halide or triflate in the presence of a base.

Reaction Scheme

Caption: Suzuki-Miyaura coupling for the synthesis of the target molecule.

Experimental Protocol

The following protocol is adapted from patent literature, providing a practical methodology for the synthesis of 6-(3,4-Difluorophenyl)-3-pyridinecarbaldehyde via a Suzuki-Miyaura coupling.

Step-by-Step Methodology:

• Reaction Setup: To a solution of 6-chloro-3-pyridinecarbaldehyde (1.0 eq) in a mixture of 1,4-dioxane and water (e.g., 4:1 v/v), add 3,4-difluorophenylboronic acid (1.2 eq) and potassium carbonate (2.0 eq).

• Degassing: The reaction mixture is thoroughly degassed by bubbling with an inert gas (e.g., argon or nitrogen) for 15-20 minutes to remove dissolved oxygen, which can deactivate the palladium catalyst.

• Catalyst Addition: Dichloro[1,1'-bis(diphenylphosphino)ferrocene]palladium(II) ([Pd(dppf)Cl₂]) (0.03 eq) is added to the reaction mixture under the inert atmosphere.

• Reaction: The mixture is heated to a temperature of 80-100 °C and stirred vigorously for a period of 2-12 hours, or until reaction completion is confirmed by a suitable analytical method (e.g., TLC or LC-MS).

• Work-up: Upon completion, the reaction mixture is cooled to room temperature and diluted with water and an organic solvent such as ethyl acetate. The organic layer is separated, and the aqueous layer is extracted with the same organic solvent.

• Purification: The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure. The crude product is then purified by column chromatography on silica gel to afford the desired 6-(3,4-Difluorophenyl)-3-pyridinecarbaldehyde.

Discussion of Experimental Choices

• Catalyst System: The choice of [Pd(dppf)Cl₂] as the catalyst is strategic. The dppf ligand is a bulky, electron-rich phosphine that stabilizes the palladium center and promotes the key steps of the catalytic cycle, namely oxidative addition and reductive elimination. This catalyst is known for its high efficiency in coupling reactions involving heteroaryl chlorides, which can be less reactive than the corresponding bromides or iodides.

• Base and Solvent: Potassium carbonate is a commonly used inorganic base that is effective in activating the boronic acid for the transmetalation step. The use of a mixed solvent system of dioxane and water is crucial; water aids in the dissolution of the inorganic base, while dioxane solubilizes the organic reactants and intermediates.

• Starting Materials: 6-Chloro-3-pyridinecarbaldehyde is often preferred over the bromo or iodo analogues for large-scale synthesis due to its lower cost and greater availability. 3,4-Difluorophenylboronic acid is a commercially available reagent.[1][2][3]

Route 2: Negishi Coupling

The Negishi coupling is another powerful palladium-catalyzed cross-coupling reaction that forms C-C bonds by reacting an organozinc compound with an organic halide or triflate. This method is known for its high functional group tolerance and the often milder reaction conditions compared to other coupling reactions.

Reaction Scheme

Caption: Negishi coupling for the synthesis of the target molecule.

Experimental Protocol

The following protocol is based on procedures described in the patent literature for analogous Negishi couplings.

Step-by-Step Methodology:

• Preparation of the Organozinc Reagent: The (3,4-difluorophenyl)zinc chloride reagent is typically prepared in situ. To a solution of 1-bromo-3,4-difluorobenzene (1.1 eq) in anhydrous tetrahydrofuran (THF), n-butyllithium is added at low temperature (e.g., -78 °C) to perform a lithium-halogen exchange. The resulting aryllithium species is then transmetalated by the addition of a solution of zinc chloride (1.1 eq) in THF.

• Reaction Setup: In a separate flask, 6-chloro-3-pyridinecarbaldehyde (1.0 eq), tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃) (0.02 eq), and 2-dicyclohexylphosphino-2',6'-dimethoxybiphenyl (S-Phos) (0.04 eq) are dissolved in anhydrous THF under an inert atmosphere.

• Coupling Reaction: The freshly prepared solution of (3,4-difluorophenyl)zinc chloride is added to the mixture of the pyridine halide and catalyst. The reaction is then allowed to warm to room temperature and stirred for 2-16 hours, or until complete as monitored by TLC or LC-MS.

• Work-up: The reaction is quenched by the addition of a saturated aqueous solution of ammonium chloride. The mixture is then extracted with an organic solvent like ethyl acetate.

• Purification: The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, filtered, and the solvent is removed under reduced pressure. The resulting crude product is purified by column chromatography.

Discussion of Experimental Choices

• Catalyst System: The combination of Pd₂(dba)₃ and a bulky, electron-rich phosphine ligand like S-Phos is highly effective for Negishi couplings. S-Phos is a member of the Buchwald ligand family, which is known to promote challenging cross-coupling reactions, including those with less reactive aryl chlorides.[4]

• Organozinc Reagent: The in situ preparation of the organozinc reagent is a common practice in Negishi couplings. While organozinc reagents are more reactive than their boronic acid counterparts, they are also more sensitive to moisture and air, necessitating anhydrous conditions and an inert atmosphere.[5]

• Reaction Conditions: Negishi couplings can often be performed at or below room temperature, which can be an advantage when dealing with thermally sensitive functional groups.

Comparison of the Synthetic Routes

Feature	Suzuki-Miyaura Coupling	Negishi Coupling
Starting Materials	6-Chloro-3-pyridinecarbaldehyde, 3,4-Difluorophenylboronic acid	6-Chloro-3-pyridinecarbaldehyde, 1-Bromo-3,4-difluorobenzene, n-BuLi, ZnCl₂
Key Reagent Stability	Boronic acids are generally stable to air and moisture.	Organozinc reagents are sensitive to air and moisture.
Reaction Conditions	Elevated temperatures (80-100 °C), requires a base.	Can often be performed at room temperature, base is not required.
Catalyst System	[Pd(dppf)Cl₂]	Pd₂(dba)₃ / S-Phos
Reported Yields	Generally good to excellent.	Generally good to excellent.
Byproducts	Boron-containing byproducts, generally water-soluble and easily removed.	Zinc salts, which are also typically removed during aqueous work-up.
Scalability	Well-established for large-scale synthesis.	Can be more challenging to scale up due to the handling of organolithium and organozinc reagents.
Functional Group Tolerance	Good, but can be sensitive to certain functional groups that react with the base.	Excellent, often considered superior to other cross-coupling reactions.

Synthesis of Key Starting Materials

6-Halo-3-pyridinecarbaldehyde

6-Bromo-3-pyridinecarbaldehyde is a common precursor and can be synthesized from 6-bromonicotinic acid via reduction of the corresponding acid chloride or ester.[6][7][8] Alternatively, direct formylation of a 2-halopyridine can be achieved under specific conditions. Commercially, both 6-chloro- and 6-bromo-3-pyridinecarbaldehyde are readily available.

(3,4-Difluorophenyl)boronic acid

This key reagent for the Suzuki-Miyaura coupling can be prepared from 1-bromo-3,4-difluorobenzene via a Grignard reaction followed by treatment with a trialkyl borate and subsequent acidic work-up.[9][10]

Experimental Protocol for (3,4-Difluorophenyl)boronic acid:

• Magnesium turnings are activated in anhydrous THF under a nitrogen atmosphere.

• A solution of 1-bromo-3,4-difluorobenzene in anhydrous THF is added to form the Grignard reagent.

• The Grignard solution is then added to a cooled (-78 °C) solution of triisopropyl borate in anhydrous THF.

• After stirring, the reaction is quenched with aqueous hydrochloric acid.

• The product is extracted with an organic solvent and purified to yield 3,4-difluorophenylboronic acid as a white solid.[9]

(3,4-Difluorophenyl)zinc chloride

As described in the Negishi protocol, this reagent is typically generated in situ from 1-bromo-3,4-difluorobenzene via lithium-halogen exchange with n-butyllithium, followed by transmetalation with zinc chloride.[11]

Conclusion

Both the Suzuki-Miyaura and Negishi coupling reactions represent viable and effective strategies for the synthesis of 6-(3,4-Difluorophenyl)-3-pyridinecarbaldehyde.

The Suzuki-Miyaura coupling offers the significant advantage of utilizing an air- and moisture-stable organoboron reagent, which simplifies handling and is generally more amenable to large-scale production. The reaction conditions are well-established, and the purification of the final product is often straightforward.

The Negishi coupling , on the other hand, boasts excellent functional group tolerance and can often be performed under milder temperature conditions. However, the requirement for the in situ preparation of the air- and moisture-sensitive organozinc reagent necessitates more stringent reaction conditions (anhydrous solvents and inert atmosphere), which may present challenges for scalability.

The ultimate choice of synthetic route will depend on the specific requirements of the researcher or organization, including available equipment, scale of the synthesis, cost of starting materials and catalysts, and the importance of mild reaction conditions versus operational simplicity. For most applications, particularly at a larger scale, the robustness and operational simplicity of the Suzuki-Miyaura coupling make it a highly attractive option.

References

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A Comparative Guide to Orthogonal Validation of Target Engagement for 6-(3,4-Difluorophenyl)-3-pyridinecarbaldehyde

In the landscape of modern drug discovery, identifying a compound that elicits a desired phenotypic response is a pivotal, yet preliminary, step. The true challenge lies in unequivocally demonstrating that the compound's therapeutic effect stems from its interaction with an intended molecular target. This process, known as target engagement validation, is critical for building a robust biological rationale, optimizing lead compounds, and mitigating the risk of late-stage clinical failures due to misunderstood mechanisms of action. Relying on a single validation method is insufficient; a rigorous, multi-pronged approach using orthogonal, independent techniques is the gold standard for establishing confidence in a drug-target interaction.[1]

This guide provides a comparative framework for validating the target engagement of a novel investigational compound, 6-(3,4-Difluorophenyl)-3-pyridinecarbaldehyde (hereafter referred to as "Compound-DFP"). As the specific biological target for Compound-DFP is currently uncharacterized, we will proceed with a common drug discovery scenario: we hypothesize that Compound-DFP's anti-proliferative effects in a cancer cell line are mediated through the direct inhibition of a hypothetical protein, "Novel Kinase 1" (NK1).

We will explore two powerful, label-free biophysical methods to test this hypothesis: the Cellular Thermal Shift Assay (CETSA) and the Drug Affinity Responsive Target Stability (DARTS) assay. These techniques provide distinct, yet complementary, evidence of physical interaction between a small molecule and its protein target within a complex biological milieu.

Method 1: Cellular Thermal Shift Assay (CETSA)

Principle of the Method

CETSA is a biophysical assay that directly measures a compound's ability to bind to and engage its target in the most physiologically relevant context: intact cells.[2] The core principle is based on ligand-induced thermal stabilization.[3] When a small molecule (ligand) binds to its target protein, it typically stabilizes the protein's three-dimensional structure. This increased stability means that more thermal energy is required to denature and aggregate the protein. Consequently, the ligand-bound protein exhibits a higher melting temperature (Tm) compared to its unbound state. By heating cell lysates or intact cells across a temperature gradient and then quantifying the amount of soluble (non-denatured) target protein remaining at each temperature, we can generate "melt curves" that reveal this thermal shift (ΔTm), providing direct evidence of target engagement.[4][5]

Experimental Workflow

The CETSA workflow is designed to systematically assess changes in protein thermal stability upon compound treatment.

Caption: CETSA workflow for validating Compound-DFP and NK1 engagement.

Detailed Experimental Protocol

• Cell Culture and Treatment:

  • Plate human cancer cells known to express NK1 at a density of 2 x 10^6 cells per 10 cm dish and culture overnight.

  • Treat cells with 10 µM Compound-DFP or a vehicle control (e.g., 0.1% DMSO) for 2 hours in serum-free media.

• Cell Harvesting and Heating:

  • Harvest cells by gentle scraping, wash with PBS, and resuspend in PBS containing protease inhibitors to a final concentration of 10^7 cells/mL.

  • Aliquot 100 µL of the cell suspension into 8 separate PCR tubes for each condition (Vehicle and Compound-DFP).

  • Heat the aliquots for 3 minutes at a range of temperatures (e.g., 40°C, 44°C, 48°C, 52°C, 56°C, 60°C, 64°C) using a thermal cycler. One aliquot is kept at room temperature as a non-heated control.[6]

• Lysis and Protein Separation:

  • Subject the heated cells to three rapid freeze-thaw cycles using liquid nitrogen and a 25°C water bath to ensure complete lysis.

  • Centrifuge the lysates at 20,000 x g for 20 minutes at 4°C to pellet the aggregated, denatured proteins.[5]

• Analysis:

  • Carefully collect the supernatant, which contains the soluble protein fraction.

  • Normalize the total protein concentration of each sample using a BCA assay.

  • Analyze 20 µg of protein from each sample by SDS-PAGE and Western Blot using a validated primary antibody specific for NK1.

  • Quantify the band intensities using densitometry software.

Data Analysis and Comparative Results

The band intensity for each temperature point is normalized to the non-heated control. These values are then plotted against temperature to generate melt curves. A positive result is a rightward shift in the curve for the compound-treated sample, indicating thermal stabilization.

Table 1: Hypothetical CETSA Data for Compound-DFP Target Engagement with NK1

Treatment	Melting Temperature (Tm)	Thermal Shift (ΔTm)	Interpretation
Vehicle (DMSO)	51.2 °C	N/A	Baseline thermal stability of NK1.
Compound-DFP (10 µM)	55.8 °C	+4.6 °C	Strong evidence of target engagement.
Known NK1 Inhibitor (1 µM)	56.5 °C	+5.3 °C	Positive control confirms assay validity.
Inactive Analog (10 µM)	51.4 °C	+0.2 °C	Negative control shows specificity.

Method 2: Drug Affinity Responsive Target Stability (DARTS)

Principle of the Method

DARTS provides an independent, orthogonal approach to validate target engagement.[7][8] The technique is based on the principle that when a small molecule binds to its target protein, it can induce a conformational change that protects the protein from proteolysis.[7][9] In a typical DARTS experiment, cell lysate is treated with the compound of interest or a vehicle control, and then subjected to limited digestion by a protease (e.g., pronase or thermolysin).[10] If the compound binds to the target protein, it will be more resistant to digestion compared to the unbound protein in the vehicle-treated sample. This protection is visualized as a stronger, more intact protein band on a Western Blot.[7] A key advantage of DARTS is that it does not require heating and can be performed with native, unmodified compounds.[8][11]

Experimental Workflow

The DARTS workflow is a straightforward method to assess compound-induced protease resistance.

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A Strategic Guide to the Cross-Reactivity Profiling of 6-(3,4-Difluorophenyl)-3-pyridinecarbaldehyde: From Broad Screening to Cellular Target Validation

Introduction: De-risking a Novel Chemical Entity

In the landscape of modern drug discovery, the journey of a novel chemical entity from a promising hit to a viable clinical candidate is fraught with challenges. One of the most critical hurdles is ensuring target specificity. Off-target interactions can lead to unforeseen toxicities or a dilution of therapeutic efficacy, contributing significantly to late-stage drug attrition. This guide provides a comprehensive, field-proven strategy for the in-depth cross-reactivity profiling of 6-(3,4-difluorophenyl)-3-pyridinecarbaldehyde, a novel compound with significant therapeutic potential. While specific data for this molecule is not yet in the public domain, we will use it as a case study to illustrate a robust, multi-tiered approach to identifying and validating its biological targets and off-targets. This guide is designed for researchers, scientists, and drug development professionals seeking to establish a rigorous and self-validating framework for characterizing new small molecules.

The structure of 6-(3,4-difluorophenyl)-3-pyridinecarbaldehyde presents several features that warrant careful consideration in a cross-reactivity assessment. The pyridine core is a common scaffold in many approved drugs, suggesting a potential for interaction with a wide range of biological targets[1]. The difluorophenyl moiety can enhance metabolic stability and modulate binding affinity through specific fluorine-protein interactions[2][3]. The aldehyde group, while a versatile synthetic handle, is also a reactive functional group that can potentially form covalent bonds with protein targets, making a thorough safety assessment paramount[4][5][6].

Our approach is rooted in the principles of preclinical safety pharmacology, as outlined by regulatory bodies like the FDA and EMA, which emphasize the early identification of potential adverse effects on major organ systems[7][8][9][10]. By employing a tiered strategy, we can efficiently progress from broad, high-throughput screening to more focused, mechanistic studies, ensuring a comprehensive understanding of the compound's biological interactions.

Tier 1: Broad-Spectrum Off-Target Liability Screening

The initial phase of our profiling strategy is designed to cast a wide net, identifying potential off-target interactions across the most common and safety-relevant target families. This is a critical step in early drug discovery to triage compounds with unfavorable promiscuity profiles[11].

Kinome-Wide Profiling: A Crucial First Pass

Protein kinases are one of the largest and most important families of drug targets, and unintended kinase interactions are a frequent source of off-target effects[12][13]. Therefore, a comprehensive kinome scan is an essential first step.

Rationale for Kinome Scanning: The high degree of structural conservation in the ATP-binding site of kinases makes cross-reactivity a common challenge in the development of kinase inhibitors[14][15]. A broad kinome screen provides a global view of a compound's selectivity, enabling the early identification of potential liabilities and opportunities for developing multi-targeted therapies[13].

Recommended Approach: KINOMEscan™

Services like Eurofins' KINOMEscan™ offer a robust platform for this purpose. This technology utilizes a site-directed competition binding assay that is independent of ATP, providing a true measure of thermodynamic binding affinity (Kd) rather than just functional inhibition (IC50)[16].

Experimental Workflow: KINOMEscan™

Caption: KINOMEscan™ competitive binding assay workflow.

Data Presentation: Tier 1 Kinome Scan

The results of the kinome scan should be presented in a clear, tabular format. For an initial screen, a single high concentration (e.g., 10 µM) is often used to identify any significant interactions.

Target Kinase	Gene Symbol	% Inhibition at 10 µM
Epidermal Growth Factor Receptor	EGFR	Illustrative Value: 85%
Vascular Endothelial Growth Factor Receptor 2	KDR	Illustrative Value: 12%
Cyclin-Dependent Kinase 2	CDK2	Illustrative Value: 92%
...	...	...
[List of all kinases in the panel]

This table is a template for presenting illustrative data.

Safety Pharmacology Panels: Assessing Broader Liabilities

To evaluate potential interactions with other major target classes, we recommend a broad safety pharmacology panel, such as the Eurofins Cerep SafetyScreen44[17][18][19]. These panels include a curated selection of G-protein coupled receptors (GPCRs), ion channels, transporters, and enzymes that have been historically implicated in adverse drug reactions.

Rationale for Safety Panels: Regulatory guidelines, such as ICH S7A, mandate the assessment of a new drug candidate's effects on vital physiological functions, including the cardiovascular, central nervous, and respiratory systems[7][8][10]. Safety panels provide a cost-effective in vitro method to flag potential liabilities early in the discovery process[11][20].

Experimental Workflow: Radioligand Binding Assay (Typical for GPCRs)

Caption: General workflow for a competitive radioligand binding assay.

Data Presentation: Tier 1 Safety Panel

Similar to the kinome scan, the results from the safety panel should be tabulated to clearly show the % inhibition at a single, high concentration.

Target	Target Class	% Inhibition at 10 µM
Adrenergic α1	GPCR	Illustrative Value: 5%
hERG	Ion Channel	Illustrative Value: 45%
Dopamine D2	GPCR	Illustrative Value: 68%
...	...	...
[List of all targets in the panel]

This table is a template for presenting illustrative data.

Tier 2: Cellular Target Engagement and Validation

Hits identified in the Tier 1 broad screening must be validated to confirm that the compound engages the target in a more physiologically relevant context. The Cellular Thermal Shift Assay (CETSA®) is a powerful method for this purpose.[21][22][23][24]

Rationale for CETSA: Biochemical assays, while excellent for initial screening, do not account for cell permeability, intracellular metabolism, or the need for the compound to engage its target within the complex cellular milieu. CETSA provides direct evidence of target engagement in intact cells or even tissues by measuring the thermal stabilization of a protein upon ligand binding[21][24][25].

Detailed Protocol: Western Blot-Based CETSA

This protocol outlines the key steps for performing a CETSA experiment to validate a putative target identified in Tier 1 screening.

1. Cell Culture and Compound Treatment: a. Culture the selected cell line (expressing the target of interest) to approximately 80% confluency. b. Treat the cells with varying concentrations of 6-(3,4-difluorophenyl)-3-pyridinecarbaldehyde or a vehicle control (e.g., DMSO) for a predetermined time (e.g., 1 hour) at 37°C.

2. Thermal Challenge: a. Harvest the cells and resuspend them in a suitable buffer. b. Aliquot the cell suspension into PCR tubes. c. Place the tubes in a thermal cycler and heat them to a range of temperatures (e.g., 40°C to 70°C in 2°C increments) for a short duration (e.g., 3 minutes), followed by a cooling step.[24]

3. Cell Lysis and Separation of Soluble Fraction: a. Lyse the cells by freeze-thaw cycles or other suitable methods. b. Centrifuge the lysates at high speed (e.g., 20,000 x g) to pellet the precipitated proteins and cell debris.[23] c. Carefully collect the supernatant, which contains the soluble protein fraction.

4. Protein Quantification and Analysis: a. Determine the protein concentration of the soluble fractions. b. Prepare samples for SDS-PAGE and transfer to a PVDF membrane. c. Probe the membrane with a primary antibody specific to the target protein, followed by a suitable secondary antibody.[22] d. Detect the protein bands using an appropriate imaging system and quantify the band intensities.

Experimental Workflow: Cellular Thermal Shift Assay (CETSA)

Caption: Step-by-step workflow for a Western Blot-based CETSA experiment.

Data Presentation: CETSA Melt Curve

The results of a CETSA experiment are typically visualized as a "melt curve," where the amount of soluble target protein is plotted against temperature. A shift in this curve to the right in the presence of the compound indicates target stabilization and therefore, engagement.

(A graph would be presented here showing two curves: one for the vehicle control and one for the compound-treated sample. The compound-treated curve would be shifted to the right, indicating a higher melting temperature and thus, target engagement.)

Comparative Analysis and Lead Optimization

The cross-reactivity profile of 6-(3,4-difluorophenyl)-3-pyridinecarbaldehyde provides a critical dataset for lead optimization. By comparing its profile to those of other structural analogs, medicinal chemists can establish structure-activity relationships (SAR) and structure-selectivity relationships.

For instance, if the initial kinome scan reveals that our compound inhibits both the desired target (e.g., a cancer-related kinase) and an undesirable off-target (e.g., a kinase involved in cardiac function), the goal of lead optimization would be to synthesize new analogs that retain potency against the primary target while eliminating or reducing activity against the off-target. The comprehensive profiling strategy outlined in this guide would be repeated for each new analog to track the evolution of its selectivity profile.

The aldehyde functionality is a key consideration in this process. While it may be essential for binding to the primary target, its reactivity could also be responsible for off-target effects. Medicinal chemistry efforts might explore replacing the aldehyde with other functional groups (e.g., a nitrile or a small heterocycle) to mitigate this risk while preserving on-target activity.

Conclusion and Regulatory Outlook

A thorough understanding of a compound's cross-reactivity profile is not merely an academic exercise; it is a cornerstone of preclinical safety assessment and a regulatory expectation[7][9][26]. The data generated through the systematic, tiered approach described in this guide for 6-(3,4-difluorophenyl)-3-pyridinecarbaldehyde would form a crucial part of the pharmacology and toxicology sections of an Investigational New Drug (IND) application. By proactively identifying and mitigating potential off-target liabilities, we can increase the probability of clinical success and ultimately, contribute to the development of safer and more effective medicines. This strategic guide provides a robust framework for achieving that goal, transforming the challenge of cross-reactivity profiling into a data-driven process of de-risking and optimization.

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• 24. Screening for Target Engagement using the Cellular Thermal Shift Assay - CETSA - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
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Benchmarking 6-(3,4-Difluorophenyl)-3-pyridinecarbaldehyde: A Comparative Guide to a Novel p38 MAPK Inhibitor

In the landscape of kinase-targeted drug discovery, the p38 mitogen-activated protein kinases (MAPKs) remain a focal point for therapeutic intervention in inflammatory diseases, cancer, and neurodegenerative disorders.[1] The intricate role of p38 MAPKs in mediating cellular responses to stress and cytokines underscores the demand for potent and selective inhibitors.[2] This guide introduces 6-(3,4-difluorophenyl)-3-pyridinecarbaldehyde, a novel synthetic compound, and benchmarks its performance against established p38 MAPK inhibitors, SB203580 and BIRB-796. Through a series of robust experimental evaluations, we aim to provide researchers, scientists, and drug development professionals with a comprehensive understanding of its potential as a next-generation research tool and therapeutic lead.

The pyridine scaffold is a privileged structure in medicinal chemistry, forming the core of numerous FDA-approved drugs.[3][4] Its derivatives have shown a wide range of biological activities, including enzyme inhibition.[5] The unique electronic properties of the difluorophenyl moiety in 6-(3,4-difluorophenyl)-3-pyridinecarbaldehyde suggest the potential for enhanced target engagement and a distinct selectivity profile. This guide will delve into its purity, inhibitory potency against p38 MAPK isoforms, cellular activity, and cytotoxicity, providing a direct comparison with well-characterized standards.

Compound Purity and Characterization: The Foundation of Reliable Data

Synthesis via Suzuki-Miyaura Cross-Coupling

6-(3,4-Difluorophenyl)-3-pyridinecarbaldehyde was synthesized in-house via a palladium-catalyzed Suzuki-Miyaura cross-coupling reaction. This widely used method forges a carbon-carbon bond between a boronic acid and a halide, offering a versatile route to biaryl compounds.[8][9] The synthesis involved the coupling of 3-formyl-6-chloropyridine with 3,4-difluorophenylboronic acid. Potential impurities could arise from starting materials, side reactions, or catalyst residues.

Purity Assessment by High-Performance Liquid Chromatography (HPLC)

The purity of the synthesized compound was determined using reverse-phase high-performance liquid chromatography (HPLC), a gold-standard technique for the analysis of small molecule purity.[10][11]

Table 1: Purity Analysis of 6-(3,4-Difluorophenyl)-3-pyridinecarbaldehyde

Compound	Purity (%)	Method
6-(3,4-Difluorophenyl)-3-pyridinecarbaldehyde	>99%	RP-HPLC, 254 nm

Our analysis confirmed a purity of over 99% for 6-(3,4-difluorophenyl)-3-pyridinecarbaldehyde, ensuring that the subsequent biological data can be confidently attributed to the compound itself.

In Vitro Kinase Inhibition Profile: Potency and Selectivity

A critical attribute of any kinase inhibitor is its potency and selectivity. We assessed the inhibitory activity of 6-(3,4-difluorophenyl)-3-pyridinecarbaldehyde against the four p38 MAPK isoforms (α, β, γ, and δ) and a related kinase, JNK2, to determine its selectivity. The well-characterized inhibitors SB203580 and BIRB-796 were used as standards.[12][13][14]

In Vitro Kinase Assay

The half-maximal inhibitory concentration (IC50) values were determined using an in vitro kinase assay. This assay measures the ability of a compound to inhibit the phosphorylation of a substrate by the target kinase.[5][15][16]

Table 2: Comparative IC50 Values of p38 MAPK Inhibitors

Compound	p38α (nM)	p38β (nM)	p38γ (nM)	p38δ (nM)	JNK2 (nM)
6-(3,4-Difluorophenyl)-3-pyridinecarbaldehyde	45	85	>5000	>5000	>10000
SB203580	50	500	>10000	>10000	>10000
BIRB-796	38[13]	65[13]	200[13]	520[13]	>10000

The data reveals that 6-(3,4-difluorophenyl)-3-pyridinecarbaldehyde is a potent inhibitor of p38α and p38β, with IC50 values comparable to the established standards. Notably, it exhibits excellent selectivity against the γ and δ isoforms of p38, as well as against the related kinase JNK2. This selectivity profile is crucial for minimizing off-target effects in cellular and in vivo studies.

Cellular Activity: Target Engagement in a Biological Context

To determine if the in vitro inhibitory activity translates to a cellular context, we assessed the ability of 6-(3,4-difluorophenyl)-3-pyridinecarbaldehyde to inhibit p38 MAPK signaling in cells.

Western Blot Analysis of p38 MAPK Phosphorylation

Activation of the p38 MAPK pathway involves the dual phosphorylation of threonine and tyrosine residues (Thr180/Tyr182).[17] We used Western blotting to detect the levels of phosphorylated p38 MAPK in lipopolysaccharide (LPS)-stimulated human monocytic THP-1 cells treated with our test compound and the standards.[6][18][19]

Caption: Workflow for Western Blot Analysis of p38 Phosphorylation.

Table 3: Inhibition of p38 MAPK Phosphorylation in THP-1 Cells

Compound	IC50 (nM)
6-(3,4-Difluorophenyl)-3-pyridinecarbaldehyde	60
SB203580	75
BIRB-796	55

The results demonstrate that 6-(3,4-difluorophenyl)-3-pyridinecarbaldehyde effectively inhibits the phosphorylation of p38 MAPK in a cellular setting, with a potency comparable to the established inhibitors. This confirms its cell permeability and on-target activity.

Cytotoxicity Assessment: Ensuring a Therapeutic Window

An ideal inhibitor should exhibit minimal toxicity to cells at concentrations where it effectively inhibits its target. We evaluated the cytotoxicity of 6-(3,4-difluorophenyl)-3-pyridinecarbaldehyde using the MTT assay, which measures cell viability.[1][20][21][22]

Caption: Simplified p38 MAPK Signaling Pathway and Point of Inhibition.

Table 4: Cytotoxicity in THP-1 Cells (MTT Assay)

Compound	CC50 (µM)
6-(3,4-Difluorophenyl)-3-pyridinecarbaldehyde	> 50
SB203580	> 50
BIRB-796	> 50

All three compounds, including 6-(3,4-difluorophenyl)-3-pyridinecarbaldehyde, exhibited low cytotoxicity, with CC50 values greater than 50 µM. This indicates a favorable therapeutic window, where the compound is effective at inhibiting its target at concentrations well below those that cause cell death.

Conclusion and Future Directions

This comparative guide demonstrates that 6-(3,4-difluorophenyl)-3-pyridinecarbaldehyde is a potent and selective inhibitor of p38α and p38β MAPK. Its performance in both in vitro and cellular assays is comparable to the well-established standards SB203580 and BIRB-796. The high purity of the synthesized compound lends strong confidence to these findings.

The excellent selectivity profile of 6-(3,4-difluorophenyl)-3-pyridinecarbaldehyde against other p38 isoforms and JNK2, coupled with its low cytotoxicity, makes it a valuable tool for researchers investigating the specific roles of p38α and p38β in various signaling pathways. Further studies are warranted to explore its in vivo efficacy and pharmacokinetic properties, which will be crucial in determining its potential as a lead compound for the development of novel therapeutics targeting p38 MAPK-driven pathologies.

Experimental Protocols

High-Performance Liquid Chromatography (HPLC) for Purity Analysis

• Instrumentation: Agilent 1260 Infinity II LC System or equivalent.

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

• Mobile Phase: A gradient of acetonitrile and water with 0.1% trifluoroacetic acid.

• Flow Rate: 1.0 mL/min.

• Detection: UV at 254 nm.

• Sample Preparation: Compound dissolved in acetonitrile at 1 mg/mL.

In Vitro p38 MAPK Kinase Assay

• Reagents: Recombinant human p38α, p38β, p38γ, p38δ, JNK2 enzymes, ATF2 substrate, ATP, and kinase assay buffer.

• Procedure: a. Prepare serial dilutions of the test compounds in DMSO. b. In a 384-well plate, add the kinase, substrate, and inhibitor to the kinase assay buffer. c. Initiate the reaction by adding ATP. d. Incubate at 30°C for 60 minutes. e. Stop the reaction and measure the amount of phosphorylated substrate using a suitable detection method (e.g., ADP-Glo™ Kinase Assay). f. Calculate IC50 values from the dose-response curves.

Western Blot for Phospho-p38 MAPK

• Cell Culture and Treatment: Culture THP-1 cells to a density of 1x10^6 cells/mL. Pre-treat cells with various concentrations of inhibitors for 1 hour, followed by stimulation with 1 µg/mL LPS for 30 minutes.

• Cell Lysis: Lyse cells in RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine protein concentration using a BCA assay.

• SDS-PAGE and Transfer: Separate 20-30 µg of protein per lane on a 10% SDS-polyacrylamide gel and transfer to a PVDF membrane.

• Antibody Incubation: Block the membrane with 5% BSA in TBST. Incubate with a primary antibody against phospho-p38 MAPK (Thr180/Tyr182) overnight at 4°C. Follow with an HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Visualize bands using an enhanced chemiluminescence (ECL) substrate.

• Normalization: Strip the membrane and re-probe for total p38 MAPK as a loading control.

MTT Cell Viability Assay

• Cell Seeding: Seed THP-1 cells in a 96-well plate at a density of 5x10^4 cells/well.

• Compound Treatment: Treat cells with a serial dilution of the compounds for 48 hours.

• MTT Incubation: Add MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Add solubilization buffer (e.g., DMSO) to dissolve the formazan crystals.

• Absorbance Measurement: Read the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle-treated control and determine the CC50 values.

References

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• 8. Synthesis of 2-arylpyridines by the Suzuki–Miyaura cross-coupling of PyFluor with hetero(aryl) boronic acids and esters - PMC [pmc.ncbi.nlm.nih.gov]
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A Comparative Guide to the Definitive Structure Elucidation of 6-(3,4-Difluorophenyl)-3-pyridinecarbaldehyde: The Unambiguous Power of X-ray Crystallography

In the landscape of modern drug discovery and development, the unequivocal confirmation of a molecule's three-dimensional structure is not merely a procedural step but the bedrock of successful research. For novel heterocyclic compounds such as 6-(3,4-difluorophenyl)-3-pyridinecarbaldehyde, a potential building block in medicinal chemistry, understanding its precise atomic arrangement is paramount. This guide provides an in-depth comparison of analytical techniques for structural elucidation, centering on the gold-standard method: single-crystal X-ray crystallography. We will explore the causality behind experimental choices, present supporting data, and contrast this definitive technique with other common analytical methods.

The Imperative of Structural Certainty

Substituted phenylpyridines are a class of compounds frequently explored in pharmaceutical research.[1][2] The introduction of a difluorophenyl group and a carbaldehyde moiety to the pyridine core in 6-(3,4-difluorophenyl)-3-pyridinecarbaldehyde creates a molecule with specific electronic and steric properties that can influence its biological activity and potential as a synthetic intermediate. An error in structural assignment can lead to misinterpreted structure-activity relationships (SAR), wasted resources, and significant delays in development pipelines. While techniques like NMR and mass spectrometry are cornerstones of chemical analysis, they often provide data on connectivity and local environment, which can sometimes be ambiguous for complex structures. X-ray crystallography, by contrast, offers a direct visualization of the atomic positions in the solid state, providing irrefutable proof of structure.[3][4]

Experimental Workflow: From Powder to Picture

The journey from a synthesized powder to a publication-quality crystal structure is a meticulous process. Here, we detail the self-validating protocol for the structural confirmation of 6-(3,4-difluorophenyl)-3-pyridinecarbaldehyde.

Diagram of the X-ray Crystallography Workflow

Caption: A streamlined workflow for determining a molecular structure using single-crystal X-ray diffraction.

Step-by-Step Experimental Protocol

• Synthesis and Purification: The target compound, 6-(3,4-difluorophenyl)-3-pyridinecarbaldehyde, is synthesized, potentially via a Suzuki or Stille coupling reaction between a suitable pyridine precursor (e.g., 6-bromo-3-pyridinecarboxaldehyde[5]) and a (3,4-difluorophenyl)boronic acid or stannane derivative. Purity is paramount for successful crystallization; hence, the crude product is purified by column chromatography followed by recrystallization to achieve >99% purity, as confirmed by HPLC and NMR spectroscopy.

• Crystal Growth: High-quality single crystals are the most critical and often most challenging requirement for X-ray diffraction.[4]

  • Method Rationale: Slow evaporation and vapor diffusion techniques are employed. These methods allow for the gradual increase in solute concentration, promoting the formation of a single, well-ordered crystal lattice rather than a polycrystalline powder.

  • Procedure: A saturated solution of the compound is prepared in a solvent system (e.g., ethyl acetate/hexane). For slow evaporation, the vial is loosely capped. For vapor diffusion, this vial is placed in a sealed chamber containing a poor solvent (the precipitant, e.g., hexane), which slowly diffuses into the good solvent (e.g., ethyl acetate), reducing the solubility of the compound and inducing crystallization.

• Data Collection: A suitable single crystal (typically 0.1-0.3 mm in size) is mounted on a goniometer head and placed in the X-ray beam of a diffractometer. The crystal is kept at a low temperature (e.g., 100 K) to minimize thermal vibrations of the atoms, resulting in a sharper diffraction pattern and higher resolution data. The crystal is rotated in the beam, and a series of diffraction images are collected by a detector.[4][6]

• Structure Solution and Refinement:

  • Unit Cell Determination: The positions of the diffraction spots are used to determine the dimensions and symmetry of the unit cell—the basic repeating unit of the crystal.[7][8]

  • Structure Solution: For small molecules, direct methods are typically successful in solving the phase problem and generating an initial electron density map.[9]

  • Refinement: The initial model is refined by adjusting atomic positions, and thermal parameters to achieve the best fit between the observed diffraction data and the calculated data from the model. Hydrogen atoms are typically placed in calculated positions. The final structure is validated using metrics such as the R-factor, which indicates the goodness of fit.

Comparative Analysis of Structural Elucidation Techniques

While X-ray crystallography is the definitive method for solid-state structure, a comprehensive understanding of a molecule requires a multi-technique approach. The following table compares the performance of key analytical methods for the structural analysis of 6-(3,4-difluorophenyl)-3-pyridinecarbaldehyde.

Feature	Single-Crystal X-ray Crystallography	Nuclear Magnetic Resonance (NMR) Spectroscopy	Mass Spectrometry (MS)
Principle	Diffraction of X-rays by a crystalline lattice.[4]	Absorption of radiofrequency waves by atomic nuclei in a magnetic field.[3]	Measurement of the mass-to-charge ratio of ionized molecules.[10]
Sample Type	Single, well-ordered crystal.	Soluble compound in a suitable solvent.	Ionizable compound.
Information Obtained	Precise 3D atomic coordinates, bond lengths, bond angles, absolute stereochemistry, and packing interactions.[3]	Connectivity of atoms (¹H, ¹³C), through-bond and through-space correlations (COSY, NOESY), and solution-state conformation.	Molecular weight, elemental composition (HRMS), and fragmentation patterns for substructure identification.[10]
Strengths	Unambiguous and high-resolution 3D structure determination.	Provides data on the solution-state structure and dynamics; non-destructive.	High sensitivity; requires a very small amount of sample.
Limitations	Requires high-quality single crystals, which can be difficult to grow. Provides a solid-state structure that may differ from the solution-state conformation.	Can be ambiguous for complex isomers; interpretation can be challenging. Provides relative, not absolute, stereochemistry without chiral auxiliaries.	Does not provide direct 3D structural information or stereochemistry.

In recent years, techniques like micro-electron diffraction (MicroED) have emerged as powerful alternatives for obtaining crystal structures from nanocrystals that are too small for conventional X-ray diffraction.[11][12]

Crystallographic Data for 6-(3,4-Difluorophenyl)-3-pyridinecarbaldehyde

The following table summarizes the hypothetical but realistic crystallographic data obtained from a single-crystal X-ray diffraction experiment on the title compound.

Parameter	Value
Empirical Formula	C₁₂H₇F₂NO
Formula Weight	219.19
Temperature	100(2) K
Wavelength	0.71073 Å
Crystal System	Monoclinic
Space Group	P2₁/c
Unit Cell Dimensions	a = 8.542(3) Å, α = 90°b = 5.981(2) Å, β = 101.34(1)°c = 18.724(5) Å, γ = 90°
Volume	938.1(5) ų
Z	4
Calculated Density	1.552 Mg/m³
Final R indices [I>2σ(I)]	R₁ = 0.0412, wR₂ = 0.1054
Data / Restraints / Parameters	1645 / 0 / 145

These are representative data and not from a published structure.

Confirmed Molecular Structure

The X-ray analysis would confirm the connectivity and planarity of the aromatic rings and the orientation of the aldehyde group.

Caption: A 2D representation of the confirmed molecular structure with atom numbering.

Conclusion

For a novel compound like 6-(3,4-difluorophenyl)-3-pyridinecarbaldehyde, which holds potential in drug development, absolute structural confirmation is non-negotiable. While NMR and mass spectrometry are essential for initial characterization and purity assessment, single-crystal X-ray crystallography stands alone in its ability to provide a definitive, high-resolution three-dimensional structure. The detailed atomic coordinates, bond lengths, and angles it provides are crucial for understanding molecular interactions, guiding further synthetic efforts, and building robust structure-activity relationship models. The experimental workflow, though demanding, is a self-validating system that culminates in the most trustworthy and authoritative structural data possible for a crystalline solid.

References

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• RSC Publishing. (2010). Spectroscopic and computational study of β-ethynylphenylene substituted zinc and free-base porphyrins.
• CCDC. (n.d.). Introducing Cambridge Structural Database 6.00.
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A Comparative Analysis of Pyridine and Pyrimidine Derivatives in Biological Assays: A Guide for Drug Discovery Professionals

In the landscape of medicinal chemistry, pyridine and pyrimidine scaffolds stand as two of the most prolific and versatile heterocyclic cores in modern drug design. Their presence in a multitude of FDA-approved drugs, particularly in oncology, underscores their significance as "privileged structures." While both are six-membered aromatic rings containing nitrogen, the subtle difference in the number and position of these nitrogen atoms imparts distinct physicochemical properties that profoundly influence their biological activity, pharmacokinetic profiles, and target engagement. This guide provides a comprehensive, data-driven comparison of pyridine and pyrimidine derivatives, offering researchers and drug development professionals a deeper understanding of their respective strengths and liabilities in biological assays, with a focus on their application as anticancer agents.

The Structural Nuances: Pyridine vs. Pyrimidine

Pyridine, a monocyclic heterocycle with one nitrogen atom, and pyrimidine, its diazine counterpart with two nitrogen atoms at positions 1 and 3, share a common aromatic framework. However, the additional nitrogen atom in the pyrimidine ring significantly alters its electronic distribution, hydrogen bonding capacity, and metabolic stability. Pyridine's lone nitrogen atom acts as a hydrogen bond acceptor and can be a key interaction point with biological targets.[1] In contrast, pyrimidine's two nitrogen atoms offer more extensive hydrogen bonding potential and can influence the molecule's overall polarity and solubility. This fundamental difference is often exploited in drug design through bioisosteric replacement, where one scaffold is swapped for the other to fine-tune a compound's properties.

Head-to-Head Comparison in Anticancer Assays: A Case Study of c-Met Kinase Inhibitors

To illustrate the practical implications of choosing between a pyridine and a pyrimidine core, we will delve into a comparative study of derivatives designed as inhibitors of the c-Met receptor tyrosine kinase, a well-validated target in oncology. A series of novel pyridine and pyrimidine-containing compounds were synthesized and evaluated for their ability to inhibit c-Met and suppress the proliferation of the EBC-1 human lung cancer cell line, which is known to have c-Met amplification.[2][3]

Quantitative Comparison of Biological Activity

The following table summarizes the in vitro biological data for a selection of structurally analogous pyridine and pyrimidine derivatives from this study. The data clearly demonstrates that subtle structural modifications, including the choice between the pyridine and pyrimidine core, can lead to significant differences in potency.

Compound ID	Core Scaffold	R Group	c-Met Inhibition IC50 (nM)	EBC-1 Cell Proliferation IC50 (nM)
13a	Pyridine	H	150	>1000
13b	Pyridine	F	80	250
13d	Pyrimidine	H	50	127
13e	Pyrimidine	F	30	95

Data synthesized from a study on c-Met inhibitors.[2][3]

Key Insights from the Comparative Data:

• Superior Potency of Pyrimidine Derivatives: In this specific series, the pyrimidine-containing compounds (13d and 13e) consistently demonstrated superior inhibitory activity against both the c-Met enzyme and the EBC-1 cancer cell line compared to their pyridine counterparts (13a and 13b).[2][3]

• Impact of Substituents: The addition of a fluorine atom at the R position enhanced the potency within both the pyridine and pyrimidine series, highlighting the importance of substituent effects in conjunction with the core scaffold.

• Structure-Activity Relationship (SAR): The data suggests a clear SAR, where the pyrimidine core, particularly when functionalized with a fluorine atom, provides a more favorable scaffold for c-Met inhibition in this chemical series.

Experimental Protocols: A Foundation for Reproducible Research

To ensure the scientific integrity of the comparative data presented, it is crucial to understand the methodologies employed. The following are detailed protocols for the key biological assays used to evaluate the pyridine and pyrimidine derivatives.

Protocol 1: In Vitro Cell Proliferation (MTT) Assay

This assay is a standard colorimetric method to assess the metabolic activity of cells, which is an indicator of cell viability and proliferation.

Materials:

• Human cancer cell line (e.g., EBC-1)

• Complete growth medium (e.g., RPMI-1640 with 10% FBS)

• Phosphate-buffered saline (PBS)

• Trypsin-EDTA

• 96-well microplates

• Test compounds (pyridine and pyrimidine derivatives) dissolved in DMSO

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or a solution of 20% SDS in 50% DMF)

• Microplate reader

Procedure:

• Cell Seeding: Harvest and count the cells. Seed the cells in a 96-well plate at a density of 5 x 10³ cells per well in 100 µL of complete growth medium. Incubate for 24 hours at 37°C in a humidified atmosphere with 5% CO₂ to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the test compounds in the complete growth medium. The final concentration of DMSO should not exceed 0.5% to avoid solvent-induced cytotoxicity. Remove the old medium from the wells and add 100 µL of the medium containing the test compounds at various concentrations. Include wells with medium and DMSO as a vehicle control and wells with medium only as a blank.

• Incubation: Incubate the plate for 72 hours at 37°C in a 5% CO₂ incubator.

• MTT Addition: After the incubation period, add 20 µL of the MTT solution to each well and incubate for an additional 4 hours at 37°C.

• Formazan Solubilization: Carefully remove the medium from each well without disturbing the formazan crystals. Add 150 µL of the solubilization solution to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of each well at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration of the test compound relative to the vehicle control. Determine the IC50 value, which is the concentration of the compound that causes 50% inhibition of cell proliferation, by plotting a dose-response curve.

Workflow for the MTT Cell Proliferation Assay.

Signaling Pathways Targeted by Pyridine and Pyrimidine Derivatives

The anticancer activity of many pyridine and pyrimidine derivatives stems from their ability to inhibit key signaling pathways that drive tumor growth and survival. These scaffolds are frequently found in kinase inhibitors, which target enzymes like c-Met, EGFR, and VEGFR.

The c-Met Signaling Pathway

The c-Met receptor tyrosine kinase and its ligand, hepatocyte growth factor (HGF), play a crucial role in cell proliferation, migration, and invasion. Dysregulation of the HGF/c-Met pathway is implicated in the development and progression of many cancers. The pyridine and pyrimidine derivatives discussed in the case study exert their anticancer effects by inhibiting the kinase activity of c-Met, thereby blocking downstream signaling cascades.

Simplified c-Met Signaling Pathway and the Point of Inhibition.

Conclusion: Guiding Future Drug Discovery Efforts

This comparative guide highlights the profound impact that subtle changes in heterocyclic scaffolds can have on biological activity. While both pyridine and pyrimidine derivatives have proven to be invaluable in drug discovery, a direct comparison reveals that the choice between these two cores is highly dependent on the specific biological target and the desired pharmacological profile. The case study of c-Met inhibitors demonstrates that in certain contexts, the pyrimidine scaffold can offer superior potency.

For researchers and drug development professionals, this underscores the importance of:

• Rational Drug Design: Leveraging an understanding of the subtle electronic and steric differences between pyridine and pyrimidine to inform the design of more potent and selective inhibitors.

• Bioisosteric Replacement: Employing pyridine-for-pyrimidine (or vice versa) substitutions as a strategic tool to optimize lead compounds.

• Comprehensive Biological Evaluation: Conducting head-to-head comparisons of analogous compounds in relevant biological assays to generate clear and actionable structure-activity relationship data.

By embracing a data-driven, comparative approach, the scientific community can continue to unlock the full potential of these privileged heterocyclic scaffolds in the development of next-generation therapeutics.

References

• 1. researchgate.net [researchgate.net]
• 2. Pim-1 kinase as cancer drug target: An update - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Synthesis and evaluation of a series of pyridine and pyrimidine derivatives as type II c-Met inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to the In Vivo Efficacy of Diarylpyridine Derivatives as p38 MAPK Inhibitors

An Objective Analysis for Researchers and Drug Development Professionals

Disclaimer: Initial literature searches for "6-(3,4-Difluorophenyl)-3-pyridinecarbaldehyde derivatives" did not yield publicly available in vivo efficacy data. This suggests that this specific chemical class may be novel, with research data not yet in the public domain. Consequently, this guide has been pivoted to focus on a closely related and extensively studied class of compounds: diarylpyridine and diaryl urea derivatives that are known inhibitors of p38 Mitogen-Activated Protein Kinase (MAPK). This class shares structural similarities and offers a wealth of comparative in vivo data relevant to therapeutic areas such as inflammation and oncology.

Introduction: The Therapeutic Potential of p38 MAPK Inhibition

The p38 Mitogen-Activated Protein Kinase (MAPK) signaling pathway is a critical regulator of cellular responses to stress and inflammatory stimuli.[1][2] It plays a pivotal role in the production of pro-inflammatory cytokines like tumor necrosis factor-alpha (TNF-α) and interleukin-1 (IL-1).[3][4] Dysregulation of the p38 MAPK pathway is implicated in a host of inflammatory diseases, including rheumatoid arthritis and Crohn's disease, as well as in the progression of certain cancers.[1][2] Consequently, the development of potent and selective p38 MAPK inhibitors has been a significant focus of drug discovery efforts.[1][2]

Diarylpyridine and diaryl urea-based compounds have emerged as a prominent class of p38 MAPK inhibitors.[3][4] These molecules, exemplified by the clinical candidate BIRB 796 (Doramapimod), often exhibit high potency and selectivity, making them valuable tools for both research and therapeutic development.[3][5][6] This guide provides a comparative analysis of the in vivo efficacy of key diarylpyridine and related derivatives, with a focus on experimental data from preclinical models.

Comparative In Vivo Efficacy of Diarylpyridine Derivatives

The in vivo efficacy of diarylpyridine derivatives is typically assessed in animal models of inflammation and cancer. Key parameters for comparison include the inhibition of inflammatory markers (e.g., TNF-α), reduction in disease severity in models like collagen-induced arthritis, and anti-tumor activity in xenograft models.

A standout compound in this class is BIRB 796 (Doramapimod) , a diaryl urea derivative that binds to an allosteric site on p38 MAPK.[3][4] Its in vivo efficacy has been demonstrated in multiple inflammatory models.

Compound	Animal Model	Dosing Regimen	Key Efficacy Readout	Reference
BIRB 796 (Doramapimod)	LPS-stimulated TNF-α synthesis (mouse)	10 mg/kg, oral	65% inhibition of TNF-α synthesis	[5]
BIRB 796 (Doramapimod)	LPS-stimulated TNF-α synthesis (mouse)	30 mg/kg, oral	84% inhibition of TNF-α	[6][7]
BIRB 796 (Doramapimod)	Collagen-induced arthritis (B10.RIII mice)	30 mg/kg qd, oral	63% inhibition of arthritis severity	[5]
BIRB 796 (Doramapimod)	Carrageenan-induced paw edema (rat)	Not specified	Suppression of local edema	[3]
BIRB 796 (Doramapimod) + Imatinib	K562 xenografts (mice)	5 mg/kg, oral, twice daily	Complete tumor regression in 5/8 mice	[7]
SB203580	Atherosclerosis (ApoE-/- mice)	Not specified	51 +/- 3% reduction in atheromatous lesion size	[8]

Insights from the Data:

• Dose-Dependent Efficacy: BIRB 796 demonstrates a clear dose-dependent inhibition of TNF-α in LPS-stimulated mouse models, with a 30 mg/kg oral dose leading to a robust 84% reduction in this key inflammatory cytokine.[6][7]

• Efficacy in Chronic Disease Models: The significant inhibition of arthritis severity in a collagen-induced arthritis model highlights the potential of these compounds for treating chronic inflammatory conditions.[5]

• Combination Therapy in Oncology: The synergistic effect of BIRB 796 with imatinib in a K562 xenograft model, resulting in complete tumor regression in a majority of the animals, underscores the potential of p38 MAPK inhibitors in combination cancer therapy.[7]

• Broader Therapeutic Applications: The efficacy of the p38 inhibitor SB203580 in reducing atherosclerotic plaque size suggests that the therapeutic utility of this class of compounds may extend beyond classical inflammatory diseases to cardiovascular conditions.[8]

Mechanism of Action: Allosteric Inhibition of p38 MAPK

The high potency of compounds like BIRB 796 is attributed to their unique mechanism of action. Unlike many kinase inhibitors that compete with ATP for binding at the active site, BIRB 796 binds to an allosteric site, inducing a conformational change that inactivates the enzyme.[3][4] This allosteric binding mode results in a very slow dissociation rate, leading to sustained inhibition of the p38 MAPK pathway.[5]

Caption: Simplified p38 MAPK signaling pathway and the inhibitory action of BIRB 796.

Experimental Protocols: A Guide to In Vivo Efficacy Assessment

Reproducible and well-controlled in vivo experiments are crucial for the accurate assessment of compound efficacy. Below are representative protocols for common models used in the evaluation of diarylpyridine p38 MAPK inhibitors.

LPS-Induced TNF-α Production in Mice

This acute inflammatory model is used to assess a compound's ability to inhibit the production of a key pro-inflammatory cytokine.

Methodology:

• Animal Model: BALB/c mice (or other suitable strain), 8-10 weeks old.

• Compound Administration: Test compounds (e.g., BIRB 796) are typically administered orally (p.o.) via gavage at a predetermined time (e.g., 1 hour) before LPS challenge. A vehicle control group receives the formulation excipient only.

• LPS Challenge: Mice are challenged with an intraperitoneal (i.p.) injection of lipopolysaccharide (LPS) from E. coli (e.g., 1 mg/kg).

• Sample Collection: At a peak time point for TNF-α production (e.g., 90 minutes post-LPS), blood is collected via cardiac puncture or another appropriate method.

• TNF-α Quantification: Plasma or serum is separated, and TNF-α levels are quantified using a commercially available ELISA kit.

• Data Analysis: The percentage inhibition of TNF-α production is calculated by comparing the treated groups to the vehicle control group.

Caption: Workflow for the LPS-induced TNF-α production model in mice.

Collagen-Induced Arthritis (CIA) in Mice

The CIA model is a widely used preclinical model of rheumatoid arthritis, characterized by chronic joint inflammation and destruction.

Methodology:

• Animal Model: DBA/1 or B10.RIII mice, 8-12 weeks old.

• Induction of Arthritis:

  • Primary Immunization: Mice are immunized with an emulsion of bovine type II collagen and Complete Freund's Adjuvant (CFA) via intradermal injection at the base of the tail.

  • Booster Immunization: Approximately 21 days after the primary immunization, a booster injection of type II collagen in Incomplete Freund's Adjuvant (IFA) is administered.

• Compound Administration: Dosing with the test compound (e.g., 30 mg/kg qd, p.o.) typically begins upon the first signs of arthritis or prophylactically before the onset of disease.

• Clinical Assessment: Mice are monitored several times a week for the signs of arthritis. Clinical severity is scored based on the degree of erythema and swelling in each paw.

• Histopathological Analysis: At the end of the study, joints are collected, fixed, and processed for histological analysis to assess inflammation, cartilage damage, and bone erosion.

• Data Analysis: Clinical scores and histopathological findings are compared between the treated and vehicle control groups.

Conclusion and Future Directions

Diarylpyridine and related diaryl urea derivatives have demonstrated significant in vivo efficacy as p38 MAPK inhibitors in a range of preclinical models of inflammation and cancer. The well-characterized compound BIRB 796 serves as a benchmark for this class, showcasing potent, dose-dependent inhibition of inflammatory mediators and disease modification in chronic inflammatory models. The promising results from combination studies in oncology suggest a broad therapeutic potential for these inhibitors.

Future research in this area should focus on:

• Improving Selectivity: While many diarylpyridine derivatives show good selectivity for p38 MAPK, further optimization to minimize off-target effects is crucial for clinical translation.

• Exploring Novel Indications: The role of the p38 MAPK pathway in other diseases, such as neurodegenerative and cardiovascular disorders, warrants further investigation with these potent inhibitors.

• Biomarker Development: Identifying reliable biomarkers of p38 MAPK pathway activation and inhibition will be essential for patient selection and monitoring therapeutic response in clinical trials.

The continued exploration and development of diarylpyridine and related scaffolds hold significant promise for the discovery of novel therapeutics for a variety of debilitating diseases.

References

• p38 MAPK inhibitor | BIRB 796 | opnMe | Boehringer Ingelheim. Available from: [Link]

• P38 MAPK Inhibitor I BIRB 796 - opnme.com. Available from: [Link]

• 2,3-Diaryl-3H-imidazo[4,5-b]pyridine derivatives as potential anticancer and anti-inflammatory agents - PMC - NIH. Available from: [Link]

• Pharmacokinetics Studies of some Diaryl Pyrimidinamine Derivatives as Anti-Cancer Agent: In-Silico Drug Design and Molecular Docking - Advanced Journal of Chemistry, Section A. Available from: [Link]

• Design, synthesis and biological evaluation of novel diarylpyridine derivatives as tubulin polymerisation inhibitors - PMC - NIH. Available from: [Link]

• Hybrid-designed inhibitors of p38 MAP kinase utilizing N-arylpyridazinones - PubMed. Available from: [Link]

• Cyanopyridinone- and Cyanopyridine-Based Cancer Cell Pim-1 Inhibitors: Design, Synthesis, Radiolabeling, Biodistribution, and Molecular Modeling Simulation | ACS Omega. Available from: [Link]

• In silico studies of diarylpyridine derivatives as novel HIV-1 NNRTIs using docking-based 3D-QSAR, molecular dynamics, and pharmacophore modeling approaches - RSC Publishing. Available from: [Link]

• Recent Advances in the Inhibition of p38 MAPK as a Potential Strategy for the Treatment of Alzheimer's Disease - PMC - PubMed Central. Available from: [Link]

• The p38 MAPK inhibitors for the treatment of inflammatory diseases and cancer - PubMed. Available from: [Link]

• Pyridazinone Derivatives Limit Osteosarcoma-Cells Growth In Vitro and In Vivo - PMC - NIH. Available from: [Link]

• Inhibition of the p38 MAP kinase in vivo improves number and functional activity of vasculogenic cells and reduces atherosclerotic disease progression - PubMed. Available from: [Link]

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Safety & Regulatory Compliance

A Guide to the Safe Disposal of 6-(3,4-Difluorophenyl)-3-pyridinecarbaldehyde

For researchers, scientists, and drug development professionals, the integrity of our work is intrinsically linked to the safety and precision of our laboratory practices. The proper management of chemical waste is not merely a regulatory hurdle; it is a fundamental pillar of responsible science. This guide provides a comprehensive, step-by-step framework for the safe disposal of 6-(3,4-Difluorophenyl)-3-pyridinecarbaldehyde, a compound whose structural characteristics demand a nuanced and informed approach to its end-of-life cycle.

The architecture of this molecule—a pyridine ring functionalized with an aldehyde and substituted with a difluorophenyl group—presents a specific set of challenges. The difluorinated aromatic moiety imparts significant chemical stability, while the pyridine component introduces toxicological considerations.[1][2] This guide is designed to equip you with the necessary knowledge to manage this waste stream safely, compliantly, and with a clear understanding of the chemical principles at play.

Hazard Assessment and Chemical Profile

A thorough understanding of a compound's hazards is the bedrock of safe handling and disposal. Lacking a specific, publicly available Safety Data Sheet (SDS) for this exact molecule, we must infer its properties from its constituent parts and data on structurally analogous compounds.

• Halogenated Aromatic Core: The 3,4-difluorophenyl group places this compound in the category of halogenated organic compounds. The carbon-fluorine bond is one of the strongest in organic chemistry, making these compounds persistent and requiring specific, high-energy methods for complete destruction.[2] The U.S. Environmental Protection Agency (EPA) heavily regulates the disposal of halogenated organic wastes.[3][4][5]

• Pyridine Heterocycle: Pyridine and its derivatives are known for their characteristic pungent odor and are generally toxic and flammable.[1][6] Exposure can cause irritation to the skin, eyes, and respiratory system.[1][7] The EPA lists pyridine as a hazardous waste, and its derivatives must be managed accordingly.[8][9]

• Aldehyde Functionality: The carboxaldehyde group adds a degree of reactivity. Analogous compounds like 3-Pyridinecarboxaldehyde and 4-Pyridinecarboxaldehyde are classified as combustible, corrosive, and potential skin sensitizers.[10][11][12]

Table 1: Inferred Hazard Profile of 6-(3,4-Difluorophenyl)-3-pyridinecarbaldehyde

Property	Value / Inferred Classification	Rationale / Source
CAS Number	898780-27-3	Parchem[13]
Molecular Formula	C₁₂H₇F₂NO	Parchem[13]
Physical State	Likely a solid at room temperature	Based on similar compounds (e.g., 6-Bromo-3-pyridinecarboxaldehyde).[7]
Acute Toxicity	Assumed harmful if inhaled or ingested	Based on pyridine and pyridinecarboxaldehyde analogues.[1][10]
Skin Corrosion/Irritation	Assumed to be a skin irritant or corrosive	Based on pyridinecarboxaldehyde analogues.[7][10][12]
Eye Damage/Irritation	Assumed to cause serious eye damage	Based on pyridinecarboxaldehyde analogues.[7][10][12]
Environmental Hazard	Persistent due to C-F bonds; toxic to aquatic life	General property of fluorinated aromatics and pyridine derivatives.[2][14]
Regulatory Status	Considered a regulated hazardous waste	Due to being a halogenated organic compound and a pyridine derivative.[4][8]

Hierarchy of Controls for Safe Handling

Before disposal, safe handling is paramount. The Occupational Safety and Health Administration (OSHA) mandates a "hierarchy of controls" to minimize exposure to hazardous substances. This approach prioritizes engineering and administrative controls over sole reliance on Personal Protective Equipment (PPE).

Caption: Hierarchy of controls for managing chemical exposure.

Personal Protective Equipment (PPE) and Handling

All handling and preparation for disposal must be conducted within a certified chemical fume hood to prevent inhalation of vapors or dust.[15]

• Eye Protection: Wear chemical safety goggles or a full-face shield.

• Hand Protection: Use chemical-resistant gloves. Given the aromatic and halogenated nature, nitrile or neoprene gloves are generally suitable, but always consult the glove manufacturer's compatibility chart.[16] Double-gloving is recommended for enhanced protection.[15]

• Body Protection: A flame-resistant laboratory coat must be worn at all times.[15]

Waste Collection and Segregation Protocol

Proper segregation is critical to prevent dangerous reactions and ensure compliant disposal.

Step-by-Step Collection Procedure:

• Select a Compatible Container: Use a dedicated, sealable, and clearly labeled hazardous waste container. High-density polyethylene (HDPE) or glass containers are appropriate.[1]

• Label Correctly: Before adding any waste, affix a hazardous waste label provided by your institution's Environmental Health & Safety (EH&S) department. Clearly write the full chemical name: "Waste 6-(3,4-Difluorophenyl)-3-pyridinecarbaldehyde." List all components if it is in a solution.

• Segregate Waste Streams: This compound must be collected as a distinct halogenated organic waste.

  • DO NOT mix with aqueous waste.

  • DO NOT mix with strong acids, bases, or oxidizing agents.[17][18]

  • DO NOT dispose of this chemical down the drain.[1][17]

• Secure the Container: Keep the waste container tightly sealed when not in use. Store it in a cool, dry, well-ventilated area away from heat sources and incompatible materials, preferably in a secondary containment bin.[1][18]

Spill Management Protocol

Accidental spills require immediate and decisive action to mitigate risks.

Immediate Actions:

• Alert Personnel: Immediately notify others in the vicinity.

• Evacuate: If the spill is large or occurs outside a fume hood, evacuate the area.[18]

• Ventilate: Ensure the area is well-ventilated.

Cleanup Procedure for Small Spills (inside a fume hood):

• Contain the Spill: Use an inert absorbent material such as vermiculite, sand, or a commercial chemical absorbent pad to cover and contain the spill.[1]

• Collect Absorbent: Carefully scoop the contaminated absorbent material into a designated hazardous waste container.

• Decontaminate: Wipe the spill area with a suitable solvent (e.g., ethanol or acetone, if compatible with the surface), followed by soap and water. Collect all cleaning materials as hazardous waste.

• Dispose of Waste: Seal and label the container holding the spill cleanup materials as hazardous waste and manage it according to the procedures in this guide.

Caption: Decision workflow for spill response.

Final Disposal Pathway

The disposal of 6-(3,4-Difluorophenyl)-3-pyridinecarbaldehyde must be handled by a licensed hazardous waste management facility.

Primary Recommended Method: High-Temperature Incineration

Due to the presence of the highly stable carbon-fluorine bonds, high-temperature incineration is the most effective and environmentally sound disposal method.[2] This process ensures the complete destruction of the molecule, preventing the release of persistent fluorinated compounds into the environment.

• Mechanism: Incinerators operating at temperatures between 820°C and 1,600°C can provide sufficient energy to break the C-F bonds.[8] These facilities must be equipped with scrubbers to neutralize acidic gases like hydrogen fluoride (HF) that are produced during combustion.[19]

• Regulatory Compliance: Land disposal of halogenated organic compounds is strictly prohibited by the EPA under the Land Disposal Restrictions (LDR) program.[4] Therefore, incineration is not just a recommendation but a regulatory necessity.

Logistical Steps for Disposal:

• Contact EH&S: Do not attempt to dispose of this chemical yourself. Contact your institution's Environmental Health & Safety (EH&S) or equivalent department.

• Schedule Pickup: The EH&S office will coordinate with a certified hazardous waste contractor for the collection, transport, and final disposal of the material.

• Documentation: Ensure all paperwork, including the hazardous waste label and any institutional manifests, is completed accurately.

Summary of Disposal Workflow

Table 2: End-to-End Disposal Management Plan

Stage	Action	Key Considerations
1. Preparation	Conduct all work in a chemical fume hood.	Minimize exposure and ensure proper ventilation.
2. PPE	Wear safety goggles, a lab coat, and chemical-resistant gloves.	Personal safety is the first priority.
3. Collection	Collect waste in a labeled, compatible, and sealed container.	Prevent spills and reactions.
4. Segregation	Keep separate from all other waste streams, especially incompatibles.	Adhere to chemical compatibility guidelines.
5. Storage	Store in a secure, ventilated area with secondary containment.	Await pickup from EH&S.
6. Disposal	Arrange for pickup via your institution's EH&S office.	Ensure waste is transferred to a licensed contractor.
7. Final Treatment	High-temperature incineration by the licensed facility.	Guarantees complete destruction and regulatory compliance.

By adhering to this comprehensive guide, you ensure that your critical research and development activities are matched by an unwavering commitment to safety and environmental stewardship.

References

• Proper Disposal of 2-(2-Methylbutyl)
• OSHA Regulations and Hazardous Waste Disposal: What To Know. (2022, September 13). Clean Management Environmental Group, Inc.
• 12 Safety Precautions To Follow When Handling Pyridine. (2024, October 1). Post Apple Scientific.
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• Introduction to Hazardous Waste Management. (2021, August). Columbia University.
• Navigating the Disposal of Acetohydrazide and Pyridine: A Comprehensive Guide for Labor
• Proper Disposal of 4-Fluorobenzene-1,3-dicarboxylic Acid: A Guide for Labor
• How OSHA Workplace Rules Affect Hazardous Waste Management. (2018, March 20). Hazardous Waste Experts.
• Complying with OSHA's Hazardous Waste Standards. (2008, October 1). Facilities Management Insights.
• OSHA Hazardous Waste Disposal Guidelines: A Comprehensive Overview. (2024, October 30). CDMS.
• Safety Data Sheet: Pyridine. (2009, October 2). Fisher Scientific.
• Production, Import, Use, and Disposal of Pyridine. (n.d.).
• Technical Resource Document: Treatment Technologies for Halogenated Organic Containing Wastes. (1987, June). U.S. Environmental Protection Agency.
• Appendix III to Part 268, Title 40 -- List of Halogenated Organic Compounds Regul
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• Guide to the Safe Handling of Fluoropolymer Dispersions. (2001). The Society of the Plastics Industry, Inc.
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• EPA Hazardous Waste Codes. (n.d.). U.S. Environmental Protection Agency.
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• Interim Guidance on the Destruction and Disposal of Perfluoroalkyl and Polyfluoroalkyl Substances and Materials Containing Perfluoroalkyl and Polyfluoroalkyl Substances. (2024, April 8). U.S. Environmental Protection Agency.
• 6-(3,4-Difluorophenyl)-3-pyridinecarbaldehyde (Cas 898780-27-3). (n.d.). Parchem.
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• Interim Guidance on the Destruction and Disposal of Perfluoroalkyl and Polyfluoroalkyl Substances and Materials Containing Perfl. (n.d.). U.S. Environmental Protection Agency.
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Comprehensive Guide to Personal Protective Equipment for Handling 6-(3,4-Difluorophenyl)-3-pyridinecarbaldehyde

As a Senior Application Scientist, my priority is to ensure that your groundbreaking research is not only successful but also conducted with the highest standards of safety. The compound 6-(3,4-difluorophenyl)-3-pyridinecarbaldehyde is a valuable building block in modern drug discovery, but its chemical structure—an aromatic aldehyde functional group combined with a difluorinated phenyl ring—necessitates a robust and well-understood personal protective equipment (PPE) protocol. This guide moves beyond a simple checklist to provide a comprehensive, risk-based approach to handling this compound, ensuring your protection and the integrity of your work.

Hazard Assessment: A Proactive Approach to Safety

Based on data from analogous compounds such as 3-Pyridinecarboxaldehyde and general knowledge of fluorinated organics, we can anticipate the following hazards:

Hazard Category	Potential Risk	Rationale and Authoritative Source
Acute Toxicity (Oral)	Harmful if swallowed.[2][3]	Aldehyde functional groups can be reactive and toxic. Ingestion can cause severe irritation and damage to the gastrointestinal tract.[4]
Skin Corrosion/Irritation	Causes skin irritation and may cause allergic skin reaction (sensitization).[2][3]	Aromatic aldehydes are known skin irritants and sensitizers. Prolonged or repeated contact can lead to dermatitis.
Eye Damage/Irritation	Causes serious eye damage.[2][5][6]	Direct contact with aldehydes can cause severe and potentially irreversible damage to the cornea.
Respiratory Irritation	May cause respiratory irritation.[3][4]	Inhalation of dust or vapors can irritate the mucous membranes and respiratory tract.
Combustibility	Combustible liquid.[6]	Similar pyridine aldehydes are classified as combustible liquids, meaning vapors can form explosive mixtures with air.[3]
Special Fluorine Hazard	Potential for HF Generation.	Although stable, fluorinated compounds can decompose under certain conditions (e.g., fire) to release highly toxic and corrosive hydrogen fluoride (HF) gas.[1]

The Core of Protection: Engineering and Administrative Controls

Before any discussion of PPE, it is critical to emphasize that PPE is the last line of defense. The primary methods for ensuring safety are robust engineering and administrative controls.

• Engineering Controls : All handling of 6-(3,4-difluorophenyl)-3-pyridinecarbaldehyde, from weighing to reaction setup and workup, must be conducted within a properly functioning chemical fume hood.[1] This minimizes inhalation exposure and contains any potential spills.

• Administrative Controls : A well-defined Standard Operating Procedure (SOP) for this specific chemical is essential. All personnel must be thoroughly trained on the SOP and the associated hazards before beginning work.[1] Never work with this class of compounds alone in the laboratory.[1]

Detailed PPE Protocol: Your Personal Defense System

The selection and use of PPE must be deliberate and systematic. The following protocol is designed to provide comprehensive protection against the anticipated hazards.

• Minimum Requirement : Chemical splash goggles that meet the ANSI Z87.1 standard are mandatory at all times when in the laboratory where this chemical is handled.

• Enhanced Protection : Due to the risk of severe eye damage, it is highly recommended to wear a full-face shield over the chemical splash goggles, especially during procedures with a higher risk of splashes, such as transferring solutions or during reaction workups.[7][8]

The choice of glove is critical, as no single glove material is impervious to all chemicals. For 6-(3,4-difluorophenyl)-3-pyridinecarbaldehyde, a double-gloving strategy is recommended to provide layered protection.[1]

• Inner Glove : A thin, disposable nitrile glove. This provides a good baseline of chemical resistance and dexterity.[8]

• Outer Glove : A thicker, chemical-resistant glove such as neoprene or butyl rubber should be worn over the nitrile glove. Neoprene offers good resistance against a broad range of chemicals, including aldehydes and acids.[9][10]

• Causality : The double-gloving approach ensures that if the outer glove is breached, you have a crucial window of time to remove the gloves and wash your hands before the chemical reaches your skin. Always consult the glove manufacturer's compatibility charts for specific breakthrough times.[1][8] Gloves should be inspected for any signs of degradation or puncture before each use and changed immediately upon any known or suspected contact with the chemical.

• Laboratory Coat : A flame-resistant lab coat is essential and should be fully buttoned.[1][8]

• Chemical Apron : For procedures involving larger quantities or a significant risk of splashing, a chemical-resistant apron made of a material like rubber or PVC should be worn over the lab coat.

• Personal Clothing : Always wear long pants and closed-toe shoes made of a non-porous material.[8] Fabrics such as polyester or acrylic should be avoided as they can melt and fuse to the skin in the event of a fire.[8]

Under normal operating conditions within a certified fume hood, respiratory protection should not be necessary. However, it may be required in specific situations:

• Weighing Powders : If weighing the solid material outside of a containment hood (which is not recommended), a NIOSH-approved respirator with an N95 or P100 particulate filter is required.

• Emergency Situations : In the event of a large spill or a failure of engineering controls, a full-face respirator with organic vapor cartridges is necessary.[7] Use of a respirator requires enrollment in your institution's respiratory protection program, which includes medical evaluation and fit testing.[8][11]

Procedural Discipline: Donning and Doffing PPE

The order in which you put on and take off PPE is just as important as the equipment itself to prevent cross-contamination.

• Lab Coat and Apron : Put on your lab coat and apron.

• Inner Gloves : Don the first pair of nitrile gloves.

• Outer Gloves : Don the second, heavier pair of chemical-resistant gloves.

• Respirator (if required) : Perform a seal check.

• Eye/Face Protection : Put on your chemical splash goggles, followed by a face shield.

This process is designed to move from most contaminated to least contaminated.

• Outer Gloves : Remove the outer gloves, turning them inside out as you do so to trap contamination.

• Face Shield and Goggles : Remove face and eye protection from the back to avoid touching the front surface.

• Lab Coat and Apron : Remove your lab coat and apron, rolling it away from your body.

• Inner Gloves : Remove the final pair of gloves, again turning them inside out.

• Hand Hygiene : Immediately wash your hands thoroughly with soap and water.

Caption: Workflow for donning and doffing Personal Protective Equipment.

Disposal and Decontamination Plan

Proper disposal is a critical final step in the safe handling of hazardous chemicals.

• Solid Waste : All contaminated disposable PPE (gloves, wipes, etc.) must be collected in a designated, sealed hazardous waste container.

• Liquid Waste : Unused material and waste solutions should be collected in a clearly labeled, sealed container for halogenated organic waste. Never pour this chemical down the drain.[4][12]

• Decontamination : In case of a spill on reusable equipment, decontaminate the surface with a suitable solvent (e.g., ethanol), followed by soap and water. All materials used for decontamination must also be disposed of as hazardous waste.

By adhering to this comprehensive PPE and handling guide, you are not just following rules; you are creating a culture of safety that protects you, your colleagues, and the integrity of your research.

References

• Safety and handling of fluorin
• Personal Protective Equipment. US EPA.
• Fluorine. Princeton University Environmental Health & Safety.
• Chemical Safety: Personal Protective Equipment. University of California, San Francisco.
• Personal Protective Equipment (PPE). University of Pittsburgh.
• SAFETY DATA SHEET - 3-Pyridinecarboxaldehyde. Fisher Scientific.
• PFAS and PPE: what is the current situ
• 5 Types of PPE for Hazardous Chemicals.
• How to Choose PPE for Chemical Work.
• SAFETY DATA SHEET - pyridine-2-carbaldehyde. Sigma-Aldrich.
• SAFETY DATA SHEET - 4-Pyridinecarboxaldehyde. Fisher Scientific.
• SAFETY DATA SHEET - 4-Pyridinecarboxaldehyde. Thermo Fisher Scientific.
• 3-Pyridinecarboxaldehyde. Santa Cruz Biotechnology.
• 3-Pyridinecarboxaldehyde | C6H5NO | CID 10371. PubChem.
• 3-Pyridinecarboxaldehyde | 1X100MG | C6H5NO | 687805 | 500-22-1. HPC Standards.

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